C.I. Acid red 151

• CAS: 51988-26-2

Core Science & Biosynthesis

An In-depth Technical Guide to C.I. Acid Red 151 (CAS 6406-56-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Acid Red 151, identified by CAS number 6406-56-0, is a dis-azo dye belonging to the acid dye category.[1] Primarily utilized in the textile industry for dyeing wool, silk, and polyamide fabrics, its chemical structure and properties have also made it a subject of environmental research, particularly concerning its removal from industrial effluents. This technical guide provides a comprehensive overview of C.I. Acid Red 151, consolidating available data on its physicochemical characteristics, synthesis, and analytical methods. While its primary applications are industrial, this document also explores its toxicological profile and environmental fate, aspects crucial for a thorough understanding of its potential biological interactions. Due to a paucity of data regarding its specific effects on cellular signaling pathways or its direct relevance to drug development, this guide focuses on the foundational chemical and environmental aspects of the compound, presenting a clear summary of the current state of knowledge.

Physicochemical Properties

C.I. Acid Red 151 is a dark red powder with specific solubility characteristics that dictate its applications.[1] It is soluble in water, forming a cloudy brown-orange solution, and is also soluble in ethanol and ethylene glycol ether.[1] Its appearance and color are pH-dependent; the aqueous solution turns orange-brown with the addition of concentrated hydrochloric acid and dark purple with concentrated sodium hydroxide solution.[1] In concentrated sulfuric acid, it exhibits a blue-green color, which dilutes to a weak brown-orange.[1]

Table 1: Physicochemical Data of C.I. Acid Red 151

Property	Value	Reference(s)
CAS Number	6406-56-0	[1][2]
C.I. Name	Acid Red 151	[1][3]
C.I. Number	26900	[1]
Molecular Formula	C22H15N4NaO4S	[1][2]
Molecular Weight	454.43 g/mol	[1][2]
Appearance	Dark red powder	[1]
Solubility in Water	20 g/L	[3]
Synonyms	Weak Acid Red F-2R, Acid Red F-2R, Acid Red N-2R, Acid Red P-BL, Weak Acid Red BL, Erionyl Red B	[1]

Synthesis and Manufacturing

The synthesis of C.I. Acid Red 151 involves a two-step diazotization and coupling reaction.

Experimental Protocol: Synthesis of C.I. Acid Red 151

Materials:

• 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

• 2-Naphthol

• Hydrochloric acid (or Phosphoric acid)

• Sodium nitrite

• Sodium hydroxide (or Sodium phosphate)

• Water

Procedure:

• Diazotization: 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid is diazotized in an aqueous solution of hydrochloric acid with sodium nitrite at a low temperature (typically 0-5 °C) to form the corresponding diazonium salt.[1]

• Coupling: The resulting diazonium salt solution is then slowly added to a cold aqueous alkaline solution of 2-Naphthol. The coupling reaction occurs to form the C.I. Acid Red 151 dye.[1]

• Improved Non-Gelling Formulation: A patented process suggests an improvement for better solubility and stability. This involves diazotizing the sodium salt of aminoazobenzene monosulfonic acid in aqueous phosphoric acid. The subsequent coupling with 2-naphthol is carried out by adding the diazonium salt to a cold aqueous sodium hydroxide solution of the coupler. This method aims to form disodium hydrogen phosphate salts in situ, which remain in the final solution.

Synthesis pathway of C.I. Acid Red 151.

Applications and Uses

The primary application of C.I. Acid Red 151 is as a dye for various natural and synthetic fibers. Its affinity for proteinaceous substrates makes it particularly suitable for:

• Textile Dyeing: It is extensively used for dyeing wool, silk, and polyamide (nylon) fabrics.

• Leather Dyeing: It is also employed in the coloring of leather.

• Direct Printing: The dye can be used for the direct printing of silk and wool fabrics.

Analytical Methods

Spectrophotometric Analysis for Degradation Studies

A common method to monitor the degradation of C.I. Acid Red 151 in aqueous solutions is UV-Vis spectrophotometry.

Protocol:

• Sample Preparation: Aqueous samples containing C.I. Acid Red 151 are collected at various time points during the degradation experiment.

• Measurement: The absorbance of the samples is measured at the dye's maximum absorbance wavelength (λmax).

• Quantification: The concentration of the dye is determined using a pre-established calibration curve of absorbance versus known concentrations of C.I. Acid Red 151. The percentage of color removal can be calculated from the change in absorbance over time.

Toxicological and Environmental Profile

The toxicological data specifically for C.I. Acid Red 151 is limited. However, general information on azo dyes provides some insight into its potential hazards.

Table 2: Toxicological and Environmental Data Summary

Parameter	Finding	Reference(s)
Acute Oral Toxicity	General for azo dyes: LD50 values are typically between 250-2,000 mg/kg body weight. No specific value is available for Acid Red 151.	[4]
Skin/Eye Irritation	No specific data available for Acid Red 151.
Mutagenicity/Genotoxicity	Some azo dyes have been shown to be mutagenic, often after reductive cleavage of the azo bond to form aromatic amines. No specific Ames test or other mutagenicity data is available for Acid Red 151.	[5]
Carcinogenicity	Certain azo dyes that can metabolize to carcinogenic aromatic amines are classified as potential carcinogens. No specific carcinogenicity studies were found for Acid Red 151.	[4]
Biodegradation	C.I. Acid Red 151 can be aerobically biodegraded by acclimated microorganisms.[6] The azo bond can be reductively cleaved under certain conditions, leading to the formation of aromatic amines.	[7]

Environmental Fate and Degradation

C.I. Acid Red 151 is a compound of environmental interest due to its presence in textile industry wastewater. Research has focused on its removal and degradation through various methods.

Advanced Oxidation Processes (AOPs): Studies have demonstrated the effective degradation of C.I. Acid Red 151 using AOPs, such as ozonation. The degradation mechanism is believed to involve the direct oxidation of the dye molecule by ozone.[8]

Biodegradation: Aerobic biodegradation by microbial consortia has been shown to be an effective method for the removal of C.I. Acid Red 151 from water, with up to 99% color removal reported.[6] The process can lead to the mineralization of the dye into carbon dioxide.[6]

General environmental fate of azo dyes.

Experimental Protocol: Aerobic Biodegradation

The following is a generalized protocol based on a study of the aerobic degradation of C.I. Acid Red 151.[6]

Materials and Bioreactor Setup:

• Sequencing batch biofilter packed with a porous volcanic rock.

• Acclimated microbial consortium.

• Mineral medium containing C.I. Acid Red 151 as the sole carbon and energy source.

• Aeration system.

Procedure:

• Acclimation: Microorganisms are acclimated to C.I. Acid Red 151 by gradually increasing the dye concentration in the mineral medium.

• Bioreactor Operation: The sequencing batch biofilter is operated in cycles, typically including phases for feeding, reaction (aeration), settling, and decanting.

• Monitoring: The degradation of the dye is monitored by measuring color removal (spectrophotometry) and oxygen uptake rate.

• Analysis: The extent of mineralization can be determined by measuring the amount of CO2 produced.

Workflow for aerobic biodegradation study.

Conclusion

C.I. Acid Red 151 is a well-characterized synthetic dye with significant industrial applications. Its physicochemical properties and synthesis are well-documented. The primary focus of scientific research on this compound has been its environmental impact and the development of effective remediation strategies, such as advanced oxidation processes and biodegradation. A significant gap exists in the literature concerning its biological activity, specific toxicological data (such as LD50, skin/eye irritation, and genotoxicity), and its potential interactions with biological systems at a molecular level. For researchers in drug development and related fields, while the foundational chemical data is available, further investigation would be required to ascertain any pharmacological or toxicological relevance. The information presented in this guide serves as a comprehensive summary of the current knowledge base for C.I. Acid Red 151.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Acid Red 151 (C.I.) [chembk.com]
• 3. saujanyaexports.com [saujanyaexports.com]
• 4. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]
• 5. Genotoxicity of textile dyes evaluated with Ames test and rec-assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aerobic degradation of the azo dye acid red 151 in a sequencing batch biofilter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biodegradation, Decolorization, and Detoxification of Di-Azo Dye Direct Red 81 by Halotolerant, Alkali-Thermo-Tolerant Bacterial Mixed Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Spectral Characteristics of Acid Red 151 in Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 151, also known as C.I. 26900, is a diazo dye with the molecular formula C₂₂H₁₅N₄NaO₄S and a molecular weight of 454.43 g/mol .[1][2] It is characterized by its dark red powder form and its utility in dyeing protein fibers like wool and silk, as well as polyamides.[1][3] The dye is soluble in water, presenting a cloudy brown-orange solution, and soluble in ethanol, appearing orange.[1][4] This guide provides an in-depth overview of the spectral characteristics of Acid Red 151 in solution, focusing on its ultraviolet-visible (UV-Vis) absorption properties and the factors influencing them. This information is critical for its application in various research and development contexts, including its use as a model compound in degradation studies and for quantitative analysis.

Physicochemical Properties

A summary of the key physicochemical properties of Acid Red 151 is presented below.

Property	Value	Reference(s)
CI Name	Acid Red 151	[1]
CI Number	26900	[1]
CAS Number	6406-56-0	[1][2]
Molecular Formula	C₂₂H₁₅N₄NaO₄S	[1][2]
Molecular Weight	454.43 g/mol	[1][2]
Appearance	Dark red powder	[1][4]

UV-Visible Absorption Spectroscopy

The UV-Vis absorption spectrum of a compound provides valuable information about its electronic transitions. For Acid Red 151, the most prominent feature in the visible region is a strong absorption band, which is responsible for its red color.

Absorption Maxima (λmax)

The wavelength of maximum absorbance (λmax) for Acid Red 151 in aqueous solutions is consistently reported to be in the range of 510 nm to 512 nm .[5] This peak is attributed to the π → π* electronic transitions within the conjugated system of the diazo dye structure.[6] The degradation of Acid Red 151 is often monitored by the decrease in absorbance at this wavelength.[7]

Molar Absorptivity (ε)

The molar absorptivity (or extinction coefficient), ε, is a measure of how strongly a chemical species absorbs light at a given wavelength. It is a constant for a particular substance at a specific wavelength and in a given solvent, as defined by the Beer-Lambert Law (A = εbc, where A is absorbance, b is the path length, and c is the concentration).

While several studies utilize the absorbance of Acid Red 151 for quantitative analysis, a definitive value for its molar absorptivity in a specific solvent has not been readily available in the reviewed literature. For other disperse azo dyes, molar absorptivity values have been reported to be in the range of 35,000 to 216,000 L·mol⁻¹·cm⁻¹.[8] The determination of the specific molar absorptivity for Acid Red 151 is crucial for accurate quantification and requires experimental measurement.

Solvatochromism

Solvatochromism is the phenomenon where the color of a solute changes with the polarity of the solvent. This change is reflected in a shift of the absorption maximum (λmax). Acid Red 151 exhibits solvatochromic behavior. For instance, it is described as having a cloudy brown-light orange appearance in water and an orange color in ethanol, indicating a shift in its absorption spectrum.[1] A detailed study quantifying the λmax in a range of solvents with varying polarities would be necessary to fully characterize its solvatochromic properties.

Effect of pH

The absorption spectrum of Acid Red 151 is sensitive to changes in pH. The color of its aqueous solution changes in the presence of strong acids and bases. In a strong hydrochloric acid solution, it appears orange-brown, while in a thick sodium hydroxide solution, it turns dark purple.[1][4] This indicates significant shifts in the λmax due to the protonation or deprotonation of the dye molecule, which alters the electronic structure and the energy of the electronic transitions. The ozonation kinetics of Acid Red 151 have been shown to be pH-dependent, with reaction rates varying at different pH values.[9]

Fluorescence Spectroscopy

Information regarding the fluorescence properties of Acid Red 151 is limited in the available literature. While it is classified under "fluorescent dyes" in some databases, specific data on its emission maxima and quantum yields are not provided.[10] Many azo dyes are known to be fluorescent, and this property is often influenced by the molecular structure and the solvent environment.[11] Further experimental investigation is required to fully characterize the fluorescence characteristics of Acid Red 151.

Experimental Protocols

Determination of Molar Absorptivity (ε)

The following is a general experimental protocol for the determination of the molar absorptivity of Acid Red 151.

Figure 1. Experimental workflow for determining molar absorptivity.

Investigation of the Effect of pH on Absorption Spectra

This protocol outlines the steps to study the influence of pH on the spectral properties of Acid Red 151.

Figure 2. Protocol for investigating the effect of pH on absorption spectra.

Logical Relationships

The relationship between the chemical properties of Acid Red 151 and its observed spectral characteristics is governed by fundamental principles of photochemistry.

Figure 3. Factors influencing the spectral characteristics of Acid Red 151.

Conclusion

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. scbt.com [scbt.com]
• 3. Skyacido® Acid Red 151 - Buy acid dyes red 151, acid dyes fluorescent dye, acid dyes cas 6404-56-0 Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 4. ACID RED 151 CAS#: 6406-56-0 [amp.chemicalbook.com]
• 5. Absorption [Acid Red 151] | AAT Bioquest [aatbio.com]
• 6. researchgate.net [researchgate.net]
• 7. bjas.journals.ekb.eg [bjas.journals.ekb.eg]
• 8. Synthesis of Azo Disperse Dyes with High Absorption for Efficient Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A kinetic study on the decolorization of aqueous solutions of Acid Red-151 by ozonation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

An In-Depth Technical Guide to the Synthesis and Manufacturing of C.I. Acid Red 151

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Acid Red 151, a significant member of the bis-azo class of dyes, finds extensive application in the coloring of various materials, including polyamide, silk, wool, and leather.[1][2][3] Its synthesis is a classic example of diazo coupling, a cornerstone of industrial organic synthesis. This technical guide provides a comprehensive overview of the manufacturing process of C.I. Acid Red 151, detailing the underlying chemical principles, experimental protocols, and key process parameters. The document is intended to serve as a valuable resource for researchers and professionals in the fields of chemical synthesis and material science.

Introduction

C.I. Acid Red 151, with the Colour Index number 26900 and CAS Registry Number 6406-56-0, is a dark red powder.[1][2] Its molecular formula is C₂₂H₁₅N₄NaO₄S, corresponding to a molecular weight of 454.43 g/mol .[1][2][3] The dye is characterized by its solubility in water, presenting as a cloudy brown-light orange solution, and its insolubility in most organic solvents.[1][2][3] The synthesis of C.I. Acid Red 151 is a two-step process involving the diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid followed by the azo coupling with 2-naphthol.[1][2] This guide will elaborate on the intricacies of this synthesis, providing a foundational understanding for its laboratory-scale preparation and industrial manufacturing.

Physicochemical Properties

A summary of the key physicochemical properties of C.I. Acid Red 151 is presented in the table below.

Property	Value	Reference
C.I. Name	Acid Red 151	[1][2]
CAS No.	6406-56-0	[1][2]
Molecular Formula	C₂₂H₁₅N₄NaO₄S	[1][2][3]
Molecular Weight	454.43 g/mol	[1][2][3]
Appearance	Dark red powder	[1][2][3]
Solubility in Water	20 g/L	[4]

Synthesis Pathway

The synthesis of C.I. Acid Red 151 is a sequential two-stage process. The first stage is the diazotization of the aromatic amine, 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid. The second stage is the coupling of the resulting diazonium salt with 2-naphthol.

Diagram: Synthesis Pathway of C.I. Acid Red 151

Caption: Overall synthesis pathway of C.I. Acid Red 151.

Experimental Protocols

The following protocols are based on established procedures for diazotization and azo coupling reactions, adapted for the synthesis of C.I. Acid Red 151.

Stage 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

This stage involves the conversion of the primary aromatic amine group of 4-((4-aminophenyl)diazenyl)benzenesulfonic acid into a diazonium salt using nitrous acid, which is generated in-situ from sodium nitrite and a strong mineral acid.

Materials:

• 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

• Sodium Nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Distilled Water

• Ice

Procedure:

• Preparation of the Amine Suspension: In a beaker, create a suspension of 4-((4-aminophenyl)diazenyl)benzenesulfonic acid in distilled water.

• Acidification: Carefully add concentrated hydrochloric acid to the suspension while stirring. An excess of acid is required to ensure the formation of the amine salt and to generate nitrous acid in the subsequent step.

• Cooling: Cool the mixture to 0-5 °C in an ice bath with continuous stirring. It is crucial to maintain this low temperature to prevent the decomposition of the unstable diazonium salt.

• Preparation of Nitrite Solution: In a separate beaker, dissolve sodium nitrite in cold distilled water.

• Diazotization: Slowly add the sodium nitrite solution dropwise to the cold, acidic amine suspension. Maintain vigorous stirring and ensure the temperature does not exceed 5 °C.

• Completion: After the addition is complete, continue stirring the mixture for an additional 30 minutes in the ice bath to ensure the diazotization reaction is complete. The resulting solution contains the diazonium salt and should be used immediately in the next stage.

Stage 2: Azo Coupling with 2-Naphthol

The freshly prepared diazonium salt is a weak electrophile and will react with an activated aromatic compound, in this case, 2-naphthol, which is the coupling component. The reaction is carried out in an alkaline medium to activate the 2-naphthol.

Materials:

• Diazonium salt solution (from Stage 1)

• 2-Naphthol

• Sodium Hydroxide (NaOH)

• Sodium Chloride (NaCl) (for salting out)

• Distilled Water

• Ice

Procedure:

• Preparation of the Coupling Solution: In a separate beaker, dissolve 2-naphthol in an aqueous solution of sodium hydroxide. This forms the sodium salt of 2-naphthol, which is more soluble and a more potent coupling agent.

• Cooling: Cool this alkaline solution of 2-naphthol to 5-10 °C in an ice bath.

• Coupling Reaction: Slowly add the cold diazonium salt solution from Stage 1 to the cold alkaline 2-naphthol solution with vigorous stirring. A brightly colored precipitate of C.I. Acid Red 151 should form immediately.

• pH Adjustment: During the addition, maintain the pH of the reaction mixture in the alkaline range (pH 8-10) to facilitate the coupling reaction.

• Completion: Continue to stir the reaction mixture in the ice bath for 1-2 hours to ensure the coupling is complete.

• Isolation: The dye can be precipitated more completely by adding sodium chloride to the mixture ("salting out").

• Filtration and Washing: Collect the precipitated dye by vacuum filtration. Wash the filter cake with a cold, saturated sodium chloride solution to remove impurities.

• Drying: Dry the purified C.I. Acid Red 151 in a vacuum oven at a low temperature.

Manufacturing Process Workflow

The industrial manufacturing of C.I. Acid Red 151 follows the same fundamental chemical principles as the laboratory synthesis but is scaled up and optimized for efficiency and safety.

Diagram: Industrial Manufacturing Workflow

References

• 1. ACID RED 151 CAS#: 6406-56-0 [amp.chemicalbook.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Acid Red 151 (C.I.) [chembk.com]
• 4. saujanyaexports.com [saujanyaexports.com]

Solubility of Acid Red 151 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 151, also known by its Colour Index name C.I. 26900, is a bis-azo dye characterized by its vibrant red color. Its application spans various industries, including textiles, leather, and potentially as a non-toxic coloring agent in specific research applications. The solubility of Acid Red 151 in different solvent systems is a critical parameter that dictates its utility, formulation, and purification processes. This technical guide provides a comprehensive overview of the solubility of Acid Red 151 in various organic solvents, detailed experimental protocols for solubility determination, and a logical workflow for these procedures.

Data Presentation: Solubility of Acid Red 151

Quantitative solubility data for Acid Red 151 in a wide range of organic solvents is not extensively available in peer-reviewed literature. However, based on technical data sheets and qualitative descriptions, a summary of its solubility characteristics is presented below. It is important to note that the term "soluble" is often used qualitatively in technical literature and may not represent high solubility in a quantitative sense.

Solvent Class	Solvent Name	Chemical Formula	Qualitative Solubility	Quantitative Solubility (g/L at 25°C)
Water	Water	H₂O	Soluble	10[1]
Alcohols	Ethanol	C₂H₅OH	Soluble (orange-red solution)[2]	Data not available
Glycol Ethers	Ethylene Glycol Ethyl Ether	C₄H₁₀O₂	Soluble[2]	Data not available
Other Organic Solvents	Various (e.g., acetone, toluene, hexane)	-	Insoluble[2][3]	Not applicable

Note: A certificate of analysis for Acid Red 151 indicates a solubility of 20 g/L; however, the solvent is not specified and is presumed to be water.[4]

Experimental Protocols for Solubility Determination

The determination of dye solubility is a fundamental experimental procedure. Below are detailed methodologies for three common techniques used to quantify the solubility of dyes like Acid Red 151 in organic solvents.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the saturation solubility of a compound in a given solvent.

Objective: To determine the mass of Acid Red 151 that can dissolve in a specific volume of an organic solvent at a constant temperature to reach saturation.

Materials:

• Acid Red 151 powder

• Selected organic solvent (e.g., ethanol, ethylene glycol ethyl ether)

• Analytical balance

• Vials with screw caps

• Thermostatic shaker or magnetic stirrer with hotplate

• Syringe with a solvent-resistant membrane filter (e.g., PTFE, 0.45 µm pore size)

• Pre-weighed evaporation dish or beaker

• Drying oven or vacuum desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Acid Red 151 powder to a series of vials.

  • Accurately pipette a known volume of the organic solvent into each vial.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C).

  • Agitate the vials for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. It is advisable to perform a preliminary study to determine the time required to reach equilibrium.

• Sample Collection and Filtration:

  • Allow the vials to stand undisturbed at the set temperature for at least 2 hours to permit undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-weighed evaporation dish.

• Solvent Evaporation and Weighing:

  • Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the solvent without degrading the dye. For volatile solvents, this can be done at a moderate temperature (e.g., 60-80°C). For less volatile solvents, a vacuum oven is recommended.

  • Once all the solvent has evaporated, cool the dish in a desiccator to room temperature.

  • Weigh the dish containing the dried dye residue on an analytical balance.

  • Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility: The solubility (S) is calculated using the following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

UV-Visible Spectrophotometry Method

This method is suitable for compounds that absorb light in the UV-Visible range and offers a sensitive way to determine concentration.

Objective: To determine the concentration of a saturated solution of Acid Red 151 by measuring its absorbance and using a calibration curve.

Materials:

• Acid Red 151 powder

• Selected organic solvent

• UV-Visible spectrophotometer

• Quartz or glass cuvettes (depending on the solvent's UV cutoff)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of a Calibration Curve:

  • Prepare a stock solution of Acid Red 151 of a known concentration in the chosen organic solvent.

  • Perform a series of dilutions to prepare several standard solutions of decreasing concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for Acid Red 151 in that solvent.

  • Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear and follow the Beer-Lambert law.

• Preparation of Saturated Solution:

  • Follow the "Preparation of Saturated Solution" and "Sample Collection and Filtration" steps as described in the Gravimetric Method.

• Analysis of the Saturated Solution:

  • Accurately dilute a small, known volume of the clear, saturated filtrate with the same solvent to bring its absorbance into the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

• Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration) to determine the concentration of the diluted sample.

• Multiply the calculated concentration by the dilution factor to obtain the concentration of the saturated solution, which represents the solubility.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly sensitive and specific method for determining the concentration of a solute in a solution.

Objective: To determine the concentration of a saturated solution of Acid Red 151 using HPLC with a suitable detector (e.g., UV-Vis or Diode Array).

Materials:

• HPLC system with a suitable column (e.g., C18) and detector

• Acid Red 151 powder

• HPLC-grade organic solvent and other mobile phase components

• Volumetric flasks, pipettes, and autosampler vials

• Analytical balance

Procedure:

• Method Development:

  • Develop an HPLC method capable of separating Acid Red 151 from any potential impurities. This includes selecting an appropriate column, mobile phase, flow rate, and detector wavelength.

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of Acid Red 151 of known concentrations in the mobile phase or a solvent compatible with the mobile phase.

  • Inject each standard solution into the HPLC system and record the peak area.

  • Plot a graph of peak area versus concentration to create a calibration curve.

• Preparation of Saturated Solution:

  • Follow the "Preparation of Saturated Solution" and "Sample Collection and Filtration" steps as described in the Gravimetric Method.

• Analysis of the Saturated Solution:

  • Accurately dilute a known volume of the clear, saturated filtrate with the mobile phase or a compatible solvent.

  • Inject the diluted sample into the HPLC system and record the peak area for Acid Red 151.

Calculation of Solubility:

• Use the calibration curve to determine the concentration of the diluted sample based on its peak area.

• Multiply this concentration by the dilution factor to find the solubility of Acid Red 151 in the organic solvent.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the solubility of Acid Red 151 using the gravimetric method.

Caption: Experimental workflow for gravimetric determination of solubility.

References

• 1. Acid Red 151 (C.I.) [chembk.com]
• 2. ACID RED 151 CAS#: 6406-56-0 [amp.chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. saujanyaexports.com [saujanyaexports.com]

In-Depth Technical Guide: Toxicological and Ecotoxicological Profile of Acid Red 151

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Red 151 (C.I. 26900; CAS No. 6406-56-0) is a disazo acid dye utilized in the textile and leather industries. This technical guide provides a comprehensive overview of the available toxicological and ecotoxicological data for Acid Red 151. While specific experimental data for this compound is limited in publicly accessible literature, this document synthesizes the existing information, including acute toxicity data in rodents, and discusses its potential environmental impact based on the general behavior of azo dyes. Standardized experimental protocols for key toxicological and ecotoxicological endpoints are detailed to guide future research and data generation. The potential for metabolic activation into hazardous aromatic amines, a characteristic concern for azo dyes, is also explored. This guide aims to be a critical resource for professionals requiring a thorough understanding of the safety and environmental profile of Acid Red 151.

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	Sodium 4-((4-((2-hydroxy-1-naphthalenyl)azo)phenyl)azo)benzenesulfonate	[1]
C.I. Name	Acid Red 151	[1]
CAS Number	6406-56-0	[1]
Molecular Formula	C₂₂H₁₅N₄NaO₄S
Molecular Weight	454.43 g/mol
Appearance	Red powder	[1]
Chemical Class	Diazo	[1]

Toxicological Data

The available toxicological data for Acid Red 151 is primarily focused on acute oral toxicity. Information regarding other toxicological endpoints such as chronic toxicity, carcinogenicity, and reproductive toxicity is limited.

Acute Toxicity

The primary measure of acute toxicity is the median lethal dose (LD50), which is the dose required to kill half the members of a tested population after a specified test duration.

Endpoint	Species	Route	Value	Toxic Effects	Reference
LD50	Rat	Oral	7736 mg/kg	Chromodacryorrhea (secretion of red tears), changes in urine composition, weight loss or decreased weight gain.

Skin and Eye Irritation

Qualitative data from safety data sheets indicate that Acid Red 151 may cause skin and eye irritation.[2]

Sensitization

No specific data on the skin sensitization potential of Acid Red 151 was found.

Mutagenicity and Carcinogenicity

Ecotoxicological Data

Quantitative ecotoxicological data for Acid Red 151 is scarce in the available literature. Many safety data sheets report "no data available" for its effects on aquatic organisms.[5] General information for the class of azo dyes suggests that most have a fish LC50 greater than 1 mg/L.[2]

Endpoint	Species	Duration	Value	Reference
Fish Toxicity (LC50)	Oncorhynchus mykiss (Rainbow Trout)	96 hours	> 100 mg/L	[5]
Daphnia Toxicity (EC50)	Daphnia magna	48 hours	No data available
Algae Toxicity (IC50)	Pseudokirchneriella subcapitata	72 hours	No data available

Experimental Protocols

The following sections describe standardized methodologies for key toxicological and ecotoxicological experiments, based on OECD guidelines. These protocols are provided as a reference for the generation of new data for Acid Red 151.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance.

• Test Animals: Healthy, young adult rats of a single sex (usually females) are used.

• Housing and Feeding: Animals are housed in standard conditions with free access to food and water, except for a brief fasting period before dosing.

• Dosing: The test substance is administered orally by gavage in a stepwise procedure using a limited number of animals at each step. The starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body weight) based on available information.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Endpoint: The test allows for the classification of the substance into a toxicity class based on the observed mortality at different dose levels.

Fish, Acute Toxicity Test - OECD 203

This test determines the concentration of a substance that is lethal to 50% of a test fish population over a 96-hour period.

• Test Species: A standard fish species such as Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio) is used.

• Test System: Fish are exposed to the test substance in a static, semi-static, or flow-through system.

• Concentrations: A range of concentrations of the test substance is prepared, typically in a geometric series. A control group (without the test substance) is also included.

• Exposure: Fish are exposed to the test concentrations for 96 hours.

• Observations: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The LC50 (Lethal Concentration 50%) and its confidence limits are calculated at the end of the exposure period.

Daphnia sp. Acute Immobilisation Test - OECD 202

This test assesses the acute toxicity of a substance to Daphnia magna.

• Test Organisms: Young daphnids (less than 24 hours old) are used.

• Test System: Daphnids are exposed to the test substance in a static system for 48 hours.

• Concentrations: A series of test concentrations and a control are prepared.

• Exposure: Daphnids are exposed to the test concentrations for 48 hours under controlled temperature and light conditions.

• Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

• Endpoint: The EC50 (Effective Concentration 50%), the concentration that immobilizes 50% of the daphnids, is calculated at 48 hours.

Alga, Growth Inhibition Test - OECD 201

This test evaluates the effect of a substance on the growth of a freshwater green alga.

• Test Organism: A rapidly growing species of green algae, such as Pseudokirchneriella subcapitata, is used.

• Test System: Algal cultures are exposed to the test substance in a nutrient-rich medium under constant illumination and temperature for 72 hours.

• Concentrations: A range of test concentrations and a control are used.

• Growth Measurement: Algal growth is measured at least every 24 hours by cell counts or another biomass surrogate (e.g., fluorescence).

• Endpoint: The IC50 (Inhibitory Concentration 50%), the concentration that causes a 50% reduction in algal growth (either growth rate or yield), is calculated.

Signaling Pathways and Mechanisms of Toxicity

No specific signaling pathways for the toxicity of Acid Red 151 have been elucidated. The primary mechanism of concern for azo dyes is their reductive metabolism to aromatic amines. This can occur through the action of azoreductase enzymes present in various organisms, including gut microbiota and potentially liver enzymes. The resulting aromatic amines can be further metabolized to reactive electrophilic species that can bind to DNA and other macromolecules, leading to mutagenic and carcinogenic effects.[3]

Fig. 1: Generalized metabolic pathway for the potential toxicity of azo dyes like Acid Red 151.

Conclusion

The available data on the toxicological and ecotoxicological properties of Acid Red 151 is limited. The acute oral toxicity in rats is low. However, the potential for this azo dye to be metabolized into harmful aromatic amines warrants further investigation, particularly concerning its mutagenic and carcinogenic potential. There is a significant data gap in the ecotoxicological profile of Acid Red 151, and further testing according to standardized guidelines is necessary to adequately assess its environmental risk. This technical guide serves as a foundational document for researchers and professionals, highlighting the current state of knowledge and identifying critical areas for future research.

References

• 1. Title, Danish Environmental Protection Agency [www2.mst.dk]
• 2. An Integrative Approach to Study Bacterial Enzymatic Degradation of Toxic Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | An Integrative Approach to Study Bacterial Enzymatic Degradation of Toxic Dyes [frontiersin.org]
• 4. moore-college-files.s3.amazonaws.com [moore-college-files.s3.amazonaws.com]
• 5. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]

Protocols & Analytical Methods

Application Notes and Protocols for Staining Polyamide Fibers with Acid Red 151

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of polyamide (nylon) fibers with Acid Red 151, a common anionic azo dye. The protocol is designed to yield consistent and reproducible results for research and development applications where precise colorimetric analysis and fastness properties are critical.

Introduction

Acid Red 151 is widely used for dyeing protein and synthetic fibers such as wool, silk, and polyamide. The staining mechanism relies on the ionic interaction between the anionic sulfonate groups of the dye and the protonated amino groups of the polyamide fibers under acidic conditions.[1] The control of pH, temperature, and auxiliary chemicals is crucial for achieving optimal dye uptake, levelness, and fastness properties.

Experimental Protocols

This section outlines the materials, equipment, and step-by-step procedures for the exhaust dyeing of polyamide fibers with Acid Red 151.

Materials and Equipment

• Substrate: Polyamide 6 or Polyamide 6,6 fabric, scoured and bleached

• Dye: Acid Red 151 (C.I. 26900)

• Chemicals:

  • Acetic acid (CH₃COOH) or formic acid (HCOOH) for pH adjustment

  • Anionic leveling agent

  • Sodium sulfate (Na₂SO₄) (optional, for exhaustion)

  • Cationic fixing agent

  • Non-ionic detergent

• Equipment:

  • Laboratory-scale dyeing machine (e.g., shaking water bath, glycerin bath)

  • Beakers or dyeing tubes

  • pH meter

  • Spectrophotometer for colorimetric analysis

  • Standard laboratory glassware

  • Grey scale for assessing color change and staining (ISO 105-A02 and A03)

  • Light fastness tester (Xenon arc lamp)

  • Crockmeter/Rubbing fastness tester

Dyeing Workflow

Caption: Experimental workflow for staining polyamide fibers with Acid Red 151.

Detailed Staining Protocol

• Preparation of the Dyebath:

  • Set the liquor ratio to 1:20 to 1:50 (weight of fiber to volume of water). For example, for a 5g fiber sample at a 1:20 ratio, use 100 mL of water.[2][3]

  • Add 1.0-2.0% on weight of fiber (owf) of an anionic leveling agent to the water.

  • Stir to dissolve.

• Dyeing Procedure:

  • Introduce the polyamide fiber sample into the dyebath at an initial temperature of 40°C.[4]

  • Allow the fiber to wet out for 5-10 minutes.

  • Add 1.0-3.0% owf of predissolved Acid Red 151 dye to the bath.

  • Adjust the pH of the dyebath to 4.0-5.5 using acetic acid. For darker shades, a lower pH within this range is recommended.[2][3]

  • Raise the temperature of the dyebath to 95-100°C at a rate of 1-2°C per minute.[4][5]

  • Hold the temperature at 95-100°C for 45-60 minutes to allow for dye migration and fixation.[4]

  • After the dyeing time, cool the dyebath to approximately 70°C.

• Post-Treatment:

  • Remove the dyed fiber from the bath and perform a cold rinse to remove excess surface dye.

  • Conduct a soaping treatment in a fresh bath containing 1-2 g/L of a non-ionic detergent at 60-70°C for 10-15 minutes to remove unfixed dye.[1]

  • Rinse the fiber thoroughly with warm and then cold water until the rinse water is clear.

  • Optional Fixation Step (for improved wash fastness): In a fresh bath, treat the dyed and rinsed fibers with a cationic fixing agent according to the manufacturer's instructions. This is typically done at a slightly acidic to neutral pH at around 40-60°C for 20-30 minutes.[6]

  • Perform a final rinse and allow the stained fibers to air dry or dry in an oven at a low temperature.

Data Presentation

The following table summarizes the expected quantitative data for polyamide fibers stained with Acid Red 151 according to the specified protocol.

Parameter	Test Method	Expected Result
Color Yield
Color Strength (K/S)	Kubelka-Munk	5.0 - 10.0
Fastness Properties
Wash Fastness (Color Change)	ISO 105-C06 (A2S)	4
Wash Fastness (Staining)	ISO 105-C06 (A2S)	3-4
Light Fastness	ISO 105-B02	4
Rubbing Fastness (Dry)	ISO 105-X12	4
Rubbing Fastness (Wet)	ISO 105-X12	3

Note: Fastness ratings are on a scale of 1-5, where 5 is the best. K/S values are dependent on the specific polyamide substrate and dye concentration.

Signaling Pathways and Logical Relationships

Mechanism of Acid Dyeing on Polyamide

The fundamental principle of staining polyamide with acid dyes involves an ionic bonding mechanism. This process is highly dependent on the pH of the dyebath.

Caption: Mechanism of ionic bonding between Acid Red 151 and polyamide fibers.

Under acidic conditions, the terminal amino groups (-NH₂) of the polyamide fiber become protonated, acquiring a positive charge (-NH₃⁺).[1] The anionic sulfonate groups (-SO₃⁻) of the Acid Red 151 molecule are then attracted to these cationic sites, forming strong ionic bonds. This electrostatic attraction is the primary force responsible for the fixation of the dye onto the fiber.[1] The entire process is an equilibrium reaction, influenced by temperature, pH, and the concentration of dye and electrolytes in the bath.

References

• 1. textilelearner.net [textilelearner.net]
• 2. shijichenxing.com [shijichenxing.com]
• 3. textilestudycenter.com [textilestudycenter.com]
• 4. Application of Acid Dyes in Nylon Fiber Dyeing - Sylicglobal Textile Auxiliares Supplier [sylicglobal.com]
• 5. US5364417A - Method of dyeing nylon fiber with acid dye: sullfamic acid - Google Patents [patents.google.com]
• 6. crimsonpublishers.com [crimsonpublishers.com]

Application Notes and Protocols: Dyeing Silk with Acid Red 151 in Textile Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Acid Red 151 for dyeing silk fibers in a research and development setting. The protocols and data presented are intended to ensure reproducibility and accurate evaluation of dyeing processes and outcomes.

Overview of Acid Red 151

Acid Red 151, also known as C.I. 26900, is a diazo acid dye widely used for dyeing protein fibers such as silk and wool, as well as polyamides.[1][2][3] Its anionic nature allows it to form strong ionic bonds with the cationic amino groups in silk fibroin under acidic conditions, resulting in good color yield and fastness properties.[4]

Chemical Structure and Properties:

Property	Value
C.I. Name	Acid Red 151
C.I. Number	26900
CAS Number	6406-56-0
Chemical Class	Diazo
Molecular Formula	C22H15N4NaO4S
Molecular Weight	454.43 g/mol
Appearance	Dark Red Powder
Solubility	Soluble in water

Quantitative Data: Dyeing Parameters and Fastness Properties

Optimal Dyeing Parameters

Successful and reproducible dyeing of silk with Acid Red 151 requires precise control over several key parameters. The isoelectric point of silk fibroin is in the range of pH 4.2-5.0. Dyeing at a pH below this point increases the number of protonated amino groups (-NH3+), enhancing the electrostatic attraction with the anionic dye molecules.

Parameter	Recommended Value/Range	Notes
Dye Concentration (% owf)	1.0 - 4.0%	On the weight of fabric; adjust for desired shade depth.
pH of Dyebath	4.0 - 5.0	Adjust with acetic acid. Optimal dye uptake occurs in this range.
Dyeing Temperature	85 - 95°C	Gradual temperature rise is crucial to ensure level dyeing.
Dyeing Time	45 - 60 minutes	At final dyeing temperature.
Liquor Ratio	1:20 to 1:40	Ratio of the weight of the dyeing liquor to the weight of the fabric.
Acetic Acid (80%)	1.0 - 2.0%	To maintain the acidic pH of the dyebath.
Sodium Sulfate (Glauber's Salt)	5 - 10%	Promotes dye migration and levelness.

Colorfastness Properties of Silk Dyed with Acid Red 151

The following table summarizes the expected colorfastness ratings for silk dyed with Acid Red 151, based on standardized testing methods. The ratings are on a scale of 1 to 5, where 5 indicates the highest fastness.

Fastness Test	Rating
Light Fastness	4
Washing (Soaping) Fastness - Fading	2-3
Washing (Soaping) Fastness - Staining	2-3
Perspiration Fastness - Fading	4
Perspiration Fastness - Staining	3-4
Dry Rubbing Fastness	4
Wet Rubbing Fastness	4
Ironing Fastness - Fading	4
Ironing Fastness - Staining	4-5

Experimental Protocols

Pre-treatment of Silk Fabric (Degumming)

Objective: To remove sericin, waxes, and other impurities from the raw silk to ensure uniform dye penetration.

Materials:

• Raw silk fabric

• Sodium carbonate (Na2CO3)

• Non-ionic detergent

• Distilled water

Procedure:

• Prepare a degumming bath with 2 g/L sodium carbonate and 1 g/L non-ionic detergent in distilled water.

• Immerse the silk fabric in the bath at a liquor ratio of 1:30.

• Heat the bath to 90-95°C and maintain for 1-2 hours.

• Rinse the fabric thoroughly with hot water, followed by cold water, to remove all traces of sericin and chemicals.

• Allow the fabric to air dry at room temperature.

Dyeing Protocol for Acid Red 151 on Silk

Objective: To dye the pre-treated silk fabric with Acid Red 151 to a specified shade.

Materials:

• Degummed silk fabric

• Acid Red 151 dye powder

• Acetic acid (80%)

• Sodium sulfate (anhydrous)

• Distilled water

Procedure:

• Accurately weigh the dry, degummed silk fabric.

• Calculate the required amounts of Acid Red 151, acetic acid, and sodium sulfate based on the weight of the fabric and the desired percentages (see Table 2.1).

• Prepare the dyebath in a stainless steel or glass vessel with the calculated amount of distilled water for the desired liquor ratio.

• Dissolve the sodium sulfate in the dyebath.

• Make a paste of the Acid Red 151 powder with a small amount of cold water, then dissolve it completely by adding hot water. Add the dissolved dye to the dyebath and stir well.

• Add the calculated amount of acetic acid to the dyebath to adjust the pH to 4.0-5.0.

• Immerse the wetted silk fabric into the dyebath at 40°C.

• Gradually raise the temperature of the dyebath to 90°C at a rate of 1-2°C per minute.

• Maintain the temperature at 90°C for 45-60 minutes, with occasional gentle stirring to ensure even dyeing.

• After dyeing, allow the dyebath to cool down to 50-60°C.

• Remove the fabric from the dyebath and rinse with cold water until the water runs clear.

Post-treatment (After-washing)

Objective: To remove any unfixed dye from the fabric surface to improve wet fastness properties.

Materials:

• Non-ionic detergent

• Distilled water

Procedure:

• Prepare a washing bath with 1 g/L non-ionic detergent in distilled water at 40-50°C.

• Wash the dyed silk fabric in this solution for 10-15 minutes.

• Rinse the fabric thoroughly with cold water.

• Squeeze out excess water gently and air dry the fabric away from direct sunlight.

Visualizations

Experimental Workflow for Silk Dyeing

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Acid Red 151 Manufacturers Suppliers in Mumbai Gujarat India [colorantsgroup.com]
• 4. Skyacido® Acid Red 151 - Buy acid dyes red 151, acid dyes fluorescent dye, acid dyes cas 6404-56-0 Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Application of Acid Red 151 in Leather Tanning and Finishing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 151, also known as C.I. Acid Red 151, is a diazo acid dye widely utilized in the textile, paper, and leather industries.[1][2] In leather production, it is valued for achieving vibrant red shades on various types of hides, particularly chrome-tanned leather. This document provides detailed application notes and experimental protocols for the use of Acid Red 151 in leather dyeing and finishing, intended to support research and development activities. The protocols outlined are based on established principles of acid dyeing for leather and available technical data for Acid Red 151.

Properties of Acid Red 151

Acid Red 151 is a red powder that is soluble in water.[3] Its chemical and physical properties are summarized in the table below.

Property	Value
C.I. Name	Acid Red 151[4]
C.I. Number	26900[3][4]
CAS Number	6406-56-0[5]
Molecular Formula	C22H15N4NaO4S[4][6]
Molecular Weight	454.43 g/mol [5][6]
Chemical Class	Diazo[1]
Physical Appearance	Red Powder[1][3]
Solubility	Soluble in water[3]

Application in Leather Dyeing

The application of Acid Red 151 to leather, particularly chrome-tanned leather, is an acidic dyeing process. The anionic nature of the dye allows it to form ionic bonds with the cationic sites on the collagen fibers of the leather, a process optimized under acidic conditions. The dyeing process typically involves pre-treatment (neutralization), dyeing, fixation, and post-treatment (fatliquoring and finishing).

Quantitative Data: Fastness Properties

The fastness properties of Acid Red 151 on leather are crucial for determining its suitability for various applications. The following table summarizes available fastness data. It is important to note that fastness ratings can vary depending on the leather substrate, dye concentration, and processing conditions.

Fastness Property	ISO Standard	AATCC Standard	Rating
Light Fastness	ISO 105-B02	-	4[4]
-	AATCC	6[4]
Soaping (Fading)	ISO	-	4[4]
Soaping (Stain)	ISO	-	3-4[4]
Perspiration (Fading)	ISO	-	4[4]
Perspiration (Stain)	ISO	-	3-4[4]
Oxygen Bleaching (Fading)	ISO	-	4[4]
Oxygen Bleaching (Stain)	ISO	-	3-4[4]
Washing Fastness	-	-	3[3]

Experimental Protocol: Dyeing of Chrome-Tanned Leather

This protocol describes a general procedure for dyeing chrome-tanned leather with Acid Red 151. Researchers should optimize parameters based on the specific type of leather and desired shade.

Materials and Equipment:

• Chrome-tanned leather (wet blue), shaved to a uniform thickness

• Acid Red 151

• Sodium bicarbonate or Sodium formate (neutralizing agent)

• Formic acid (85%)

• Leveling agent (e.g., ethoxylated fatty alcohol)

• Fatliquoring agent

• Laboratory-scale dyeing drum

• pH meter

• Thermometer

Procedure:

Step 1: Pre-treatment (Neutralization)

• Washing: Wash the chrome-tanned leather in the dyeing drum with 200-300% water (based on shaved weight) at 35°C for 15-20 minutes to remove residual salts and acids from the tanning process.[7] Drain the float.

• Neutralization: Add 100-200% water at 35-40°C. Add 1-2% sodium bicarbonate or 1-3% sodium formate.[7] Drum for 45-60 minutes. The target pH of the leather's cross-section should be between 4.5 and 6.5.

• Rinsing: Rinse the neutralized leather thoroughly with water to remove any remaining neutralizing agents.

Step 2: Dyeing

• Dye Bath Preparation: Prepare the dye bath with 100-200% water at 40-50°C.

• Initial Drumming: Place the neutralized and rinsed leather in the drum with the water.

• Addition of Auxiliaries: Add 0.5-1.0% of a leveling agent and drum for 10-15 minutes for even distribution.

• Dye Addition: Dissolve 1-5% of Acid Red 151 (percentage based on desired shade depth: 1-2% for light shades, 3-5% for medium to dark shades) in hot water and add it to the drum. Continue drumming for 30-45 minutes to allow for dye penetration.

• Temperature Increase: Gradually increase the temperature to 55-60°C.[7]

• Fixation: After 30 minutes at the higher temperature, slowly add 1-3% of formic acid (85%), diluted 1:10 with water, in two to three intervals over 30 minutes to lower the pH to 3.5-4.0 for dye fixation.

• Completion: Continue drumming for another 30-60 minutes to ensure complete dye fixation and exhaustion of the dye bath.

• Rinsing: Drain the dye bath and rinse the dyed leather thoroughly with water until the water runs clear.

Step 3: Post-treatment (Fatliquoring)

• Fatliquoring Bath: Prepare a new bath with 100% water at 50-60°C.

• Fatliquor Addition: Add 4-8% of a suitable fatliquoring agent.

• Drumming: Drum the leather for 45-60 minutes to ensure deep and uniform penetration of the fatliquor.

• Final Steps: Drain the bath. The leather can then be set out, dried, and staked.

Application in Leather Finishing

Acid Red 151 can also be incorporated into the finishing topcoat to adjust the final shade or enhance the color.

Experimental Protocol: Topcoat Finishing

Materials and Equipment:

• Dyed and fatliquored leather

• Aqueous topcoat formulation (e.g., acrylic or polyurethane-based)

• Acid Red 151

• Wetting and leveling agents for finishing

• Spray gun or roller coater

Procedure:

• Dye Solution Preparation: Prepare a concentrated stock solution of Acid Red 151 in water.

• Topcoat Formulation: To the clear aqueous topcoat formulation, add the Acid Red 151 stock solution dropwise while stirring until the desired color is achieved. Typically, the dye concentration in the final topcoat mixture is low (0.1-1.0%).

• Additives: Incorporate necessary wetting and leveling agents into the colored topcoat.

• Application: Apply the colored topcoat to the leather surface using a spray gun or roller coater.

• Drying: Dry the finished leather according to the topcoat manufacturer's recommendations.

Visualizations

Caption: Workflow for dyeing chrome-tanned leather with Acid Red 151.

Caption: Workflow for topcoat finishing of leather with Acid Red 151.

References

• 1. Acid Red 151 Manufacturers Suppliers in Mumbai Gujarat India [colorantsgroup.com]
• 2. Acid Red Dyes - High-Quality and Affordable Prices [leatherdyes.net]
• 3. colorantsgroup.com [colorantsgroup.com]
• 4. ACID RED 151 Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Acid Red 151 Red F2r 150% Wool Silk Leather Acid Dyes [ritan-chemical.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. DYESTUFFS and DYEING OF LEATHER – Debag Kimya [debagkimya.com]

C.I. Acid Red 151: Exploring its Potential as a Fluorescent Probe in Cell Imaging

For Immediate Release

C.I. Acid Red 151, a diazo dye traditionally used in the textile, leather, and paper industries, is gaining interest for its potential applications in biological research, particularly in the realm of cell imaging. While comprehensive data on its use as a fluorescent probe is still emerging, its classification as a "Fluorescent Dye" and for "Histological Analysis" by some suppliers suggests a promising future in cellular and tissue staining. This document provides an overview of its known properties and outlines generalized protocols for its application in cell imaging, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of C.I. Acid Red 151 is presented below. This data is essential for the initial design of experimental protocols.

Property	Value	Reference
C.I. Name	Acid Red 151
CAS Number	6406-56-0
Molecular Formula	C₂₂H₁₅N₄NaO₄S
Molecular Weight	454.43 g/mol
Appearance	Dark red powder
Solubility	Soluble in water and ethanol
Absorbance Maximum (λmax)	510 nm	[1]

Principles of Staining with Acid Dyes

Acid dyes, including C.I. Acid Red 151, are anionic compounds that carry a negative charge. Their staining mechanism in biological samples is primarily based on electrostatic interactions with positively charged components within cells and tissues. Under acidic conditions, proteins in the cytoplasm and extracellular matrix become protonated, acquiring a net positive charge. This facilitates the binding of the anionic dye, resulting in the staining of these structures. The intensity of staining is therefore pH-dependent, with acidic environments favoring stronger interactions.

Potential Applications in Cell Imaging

Given its chemical nature, C.I. Acid Red 151 is anticipated to function as a counterstain in histological and cytological preparations, highlighting cytoplasmic and extracellular features in contrast to nuclear stains. Its potential as a fluorescent probe, however, remains largely unexplored. Further research is required to determine its specific cellular targets, photophysical properties (such as fluorescence emission spectrum, quantum yield, and photostability), and potential cytotoxicity.

Generalized Experimental Protocols

The following protocols are based on general procedures for using new fluorescent probes in cell imaging and should be optimized for specific cell types and experimental conditions.

Protocol 1: General Staining of Fixed Cells

This protocol provides a basic framework for evaluating the staining pattern of C.I. Acid Red 151 in fixed cultured cells.

Materials:

• C.I. Acid Red 151

• Cultured cells on coverslips

• Phosphate-buffered saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture: Grow cells to the desired confluency on sterile glass coverslips in a petri dish.

• Washing: Gently wash the cells twice with PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (Optional): If targeting intracellular structures, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Washing: Wash the cells three times with PBS.

• Staining: Prepare a stock solution of C.I. Acid Red 151 in distilled water or ethanol. Dilute the stock solution in PBS to a range of working concentrations (e.g., 1-10 µM). Incubate the cells with the staining solution for 15-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three to five times with PBS to remove unbound dye.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope with an excitation source near the absorbance maximum of 510 nm. The emission filter should be selected based on the yet-to-be-determined emission spectrum of the dye.

Protocol 2: Live Cell Imaging (Exploratory)

This protocol is intended for the initial assessment of C.I. Acid Red 151's suitability for live-cell imaging. Caution: The cytotoxicity of C.I. Acid Red 151 has not been established. It is crucial to perform viability assays in parallel.

Materials:

• C.I. Acid Red 151

• Cultured cells in a glass-bottom dish

• Live-cell imaging medium (phenol red-free)

• Fluorescence microscope with an environmental chamber

Procedure:

• Cell Culture: Plate cells in a glass-bottom dish suitable for live-cell imaging and grow to the desired confluency.

• Staining Solution Preparation: Prepare a stock solution of C.I. Acid Red 151. Dilute the stock solution in pre-warmed, serum-free, phenol red-free medium to a range of low micromolar concentrations.

• Cell Staining: Replace the culture medium with the staining solution and incubate for 15-30 minutes in a cell culture incubator.

• Washing: Gently wash the cells twice with pre-warmed live-cell imaging medium to remove excess dye.

• Imaging: Place the dish on the microscope stage within an environmental chamber maintained at 37°C and 5% CO₂. Use the lowest possible excitation light intensity to minimize phototoxicity and acquire images.

Visualizations

As specific signaling pathways or validated experimental workflows for C.I. Acid Red 151 in cell imaging are not yet established, the following diagrams illustrate the general principles and a hypothetical workflow.

Figure 1. Proposed staining mechanism of C.I. Acid Red 151.

Figure 2. General experimental workflow for cell imaging.

Future Directions

The preliminary information on C.I. Acid Red 151 suggests its potential as a biological stain. However, rigorous characterization is necessary to validate its use as a fluorescent probe for cell imaging. Key areas for future investigation include:

• Determination of Photophysical Properties: Measurement of the fluorescence emission spectrum, quantum yield, molar extinction coefficient, and photostability.

• Cytotoxicity Assessment: Evaluation of the dye's effect on cell viability and proliferation over various concentrations and incubation times.

• Cellular Specificity: Identification of the specific cellular compartments and biomolecules that C.I. Acid Red 151 binds to.

• Optimization of Staining Protocols: Development of detailed and robust protocols for various cell types and imaging modalities.

The exploration of traditional dyes like C.I. Acid Red 151 for novel applications in biological imaging could provide cost-effective and readily available tools for the scientific community. Further research will be instrumental in unlocking the full potential of this compound as a fluorescent probe.

References

• 1. textileindustry.net [textileindustry.net]

Application Notes: Staining Protocols for Histological Samples Using Acid Red 151

For Researchers, Scientists, and Drug Development Professionals

Introduction to C.I. Acid Red 151 in Histological Staining

C.I. Acid Red 151 (CAS 6406-56-0) is a double azo dye belonging to the class of anionic acid dyes.[1] In histological applications, acid dyes are utilized to stain basic (acidophilic) tissue components. The fundamental principle of this staining method lies in the electrostatic attraction between the negatively charged anionic dye molecules and the positively charged cationic components within the tissue.[2][3] Key targets for acid dyes include proteins in the cytoplasm, muscle fibers, and collagen.[2][3]

The intensity of staining with acid dyes is highly dependent on the pH of the staining solution. An acidic environment increases the number of positively charged groups on tissue proteins, thereby enhancing the binding of the anionic dye and resulting in a more intense stain.[2][4] Consequently, Acid Red 151 is a suitable candidate for use as a counterstain in routine histology, often in conjunction with a nuclear stain such as hematoxylin, to provide clear visual contrast between the nucleus and cytoplasm. It can also be a component in trichrome staining methods for differentiating muscle and collagen.[2]

Data Presentation

Physicochemical Properties of C.I. Acid Red 151

Property	Value	Reference
C.I. Name	Acid Red 151	[1]
CAS Number	6406-56-0	[1]
Molecular Formula	C22H15N4NaO4S	[1]
Molecular Weight	454.43 g/mol	[1]
Appearance	Dark red powder	[1]
Solubility in Water	20 g/L	[5]

Optimization of Staining Protocol

The following table should be used to record and compare results during the optimization of the staining protocol for specific tissue types and experimental conditions.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4	Observed Results/Comments
Fixative Used
Tissue Type
Section Thickness
Acid Red 151 Conc.
Staining Solution pH
Staining Time
Differentiation Time
Nuclear Stain
Staining Intensity
Background Staining
Overall Quality

Experimental Protocols

Principle of Staining

This protocol details the use of Acid Red 151 as a cytoplasmic counterstain following nuclear staining with an iron hematoxylin, which is resistant to acidic solutions. The anionic Acid Red 151 will bind to the positively charged proteins in the cytoplasm, muscle, and collagen, staining them in shades of red. The hematoxylin, a basic dye complex, will stain the negatively charged nucleic acids in the cell nuclei a purplish-blue.

Required Materials

• C.I. Acid Red 151 powder

• Distilled water

• Glacial acetic acid

• Weigert's Iron Hematoxylin (Solutions A and B) or other suitable hematoxylin

• Hydrochloric acid

• Ethanol (100%, 95%, and 70%)

• Xylene or xylene substitute

• Paraffin-embedded tissue sections on slides

• Staining jars

• Permanent mounting medium and coverslips

Solution Preparation

• Acid Red 151 Staining Solution (0.5% - 1.0% w/v in 1% Acetic Acid):

  • Dissolve 0.5g to 1.0g of Acid Red 151 powder in 100 mL of distilled water.

  • Add 1.0 mL of glacial acetic acid.

  • Mix thoroughly and filter before use. The optimal concentration should be determined empirically.

• Weigert's Iron Hematoxylin:

  • Prepare fresh by mixing equal parts of Solution A and Solution B immediately before use.

• Acid Alcohol (1% HCl in 70% Ethanol):

  • Add 1 mL of concentrated hydrochloric acid to 99 mL of 70% ethanol.

Staining Procedure

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 changes, 5 minutes each.

  • Transfer to 100% ethanol: 2 changes, 3 minutes each.

  • Transfer to 95% ethanol: 2 changes, 3 minutes each.

  • Transfer to 70% ethanol: 3 minutes.

  • Rinse gently in running tap water.[2]

• Nuclear Staining:

  • Immerse in freshly mixed Weigert's iron hematoxylin for 5-10 minutes.

  • Wash in running tap water for 5 minutes.

  • Differentiate in 1% acid alcohol with quick dips (1-3 seconds) until the cytoplasm is pale pink.[2]

  • Wash immediately in running tap water.

  • "Blue" the sections in a suitable alkaline solution (e.g., Scott's tap water substitute) or running tap water for 1-2 minutes.

  • Wash in running tap water for 5 minutes.

• Counterstaining with Acid Red 151:

  • Immerse slides in the Acid Red 151 staining solution for 3-5 minutes. The optimal time will depend on the desired staining intensity and should be determined through optimization.

  • Briefly rinse in distilled water to remove excess stain.

• Dehydration and Mounting:

  • Dehydrate rapidly through graded alcohols: 95% ethanol (2 changes, 1 minute each), 100% ethanol (2 changes, 1 minute each).

  • Clear in xylene or a xylene substitute: 2 changes, 3 minutes each.

  • Mount with a permanent mounting medium and apply a coverslip.

Expected Results

• Nuclei: Blue/Purple

• Cytoplasm, Muscle, Keratin: Shades of Red

• Collagen: Pink/Red

Visualizations

Staining Mechanism

Caption: Electrostatic attraction between anionic Acid Red 151 and protonated tissue proteins.

Experimental Workflow

Caption: Standard workflow for staining histological samples with Acid Red 151.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. benchchem.com [benchchem.com]
• 3. Basic and Acid Dyes for Histology | The Cell [histologyguide.com]
• 4. Effects of pH on staining by dyes - IHC WORLD [ihcworld.com]
• 5. saujanyaexports.com [saujanyaexports.com]

Application Notes and Protocols: Adsorption of Acid Red 151 on Activated Carbon

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying the adsorption of the anionic dye Acid Red 151 onto activated carbon. This information is critical for wastewater treatment research, process optimization, and the development of efficient purification systems.

Introduction

Acid Red 151 is a synthetic azo dye widely used in the textile, leather, and paper industries. Due to its complex aromatic structure, it is resistant to biodegradation and can persist in the environment, posing a threat to aquatic ecosystems. Adsorption onto activated carbon is a highly effective and widely used method for the removal of such dyes from aqueous solutions due to its large surface area, porous structure, and high affinity for organic molecules. This document outlines the key experimental procedures to evaluate and optimize the adsorption of Acid Red 151 on activated carbon.

Experimental Data Summary

The following tables summarize typical quantitative data obtained from adsorption studies of Acid Red 151 and similar acid dyes on various types of activated carbon. These values serve as a reference for expected outcomes.

Table 1: Optimal Adsorption Parameters for Acid Dyes on Activated Carbon

Parameter	Optimal Value/Range	Reference Dye(s)	Source(s)
pH	2.0 - 5.0	Acid Red 151, Acid Red 27, Acid Red 1	[1][2][3]
Adsorbent Dose	0.1 - 2.0 g/L	Acid Red 151, Reactive Blue 19	[1][4]
Equilibrium Time	15 - 180 minutes	Acid Red 151, Acid Red 1	[1][3]
Temperature	25 - 45 °C	Acid Red dyes	[5]

Table 2: Adsorption Isotherm and Kinetic Model Parameters for Acid Dyes on Activated Carbon

Model	Parameter	Typical Value Range	Reference Dye(s)	Source(s)
Langmuir Isotherm	qmax (mg/g)	50 - 1500	Acid Red 151, Acid Red 183, Acid Red 1	[1][3][6]
b (L/mg)	Varies with adsorbent	Acid Red 183	[6]
Freundlich Isotherm	KF ((mg/g)(L/mg)1/n)	Varies with adsorbent	Acid Red 151, Acid Red 27	[1][5]
n	> 1 (favorable adsorption)	Acid Red 151	[1]
Pseudo-Second-Order	k2 (g/mg·min)	Varies with system	Acid Red 1, Acid Red dyes	[3][7]
Pseudo-First-Order	k1 (1/min)	Varies with system	Acid Red 151	[1]

Experimental Protocols

The following are detailed protocols for conducting batch adsorption studies of Acid Red 151 on activated carbon.

Materials and Reagents

• Adsorbate: Acid Red 151 (C₂₂H₁₅N₄NaO₄S, Molar Mass: 454.43 g/mol )

• Adsorbent: Activated Carbon (commercial or laboratory-prepared)

• Reagents: Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment, Deionized water.

• Equipment: UV-Vis Spectrophotometer, Orbital shaker, pH meter, Analytical balance, Centrifuge or filtration apparatus.

Preparation of Activated Carbon (Example: Chemical Activation)

Activated carbon can be prepared from various carbonaceous precursors. The following is a general procedure for chemical activation.

• Washing and Drying: Wash the precursor material (e.g., hazelnut shells, passion fruit leaves) with tap water and then deionized water to remove impurities.[8] Dry the material in an oven at 80-110°C until a constant weight is achieved.

• Grinding and Sieving: Grind the dried material and sieve it to obtain a uniform particle size (e.g., <150 µm).[8]

• Chemical Impregnation: Mix the powdered precursor with an activating agent (e.g., ZnCl₂, H₃PO₄, or NaOH solution) in a specific ratio (e.g., 1:1 by weight).[6][9] Allow the mixture to stand for several hours (e.g., overnight) to ensure proper impregnation.

• Carbonization/Activation: Place the impregnated material in a furnace and heat it to a specific temperature (e.g., 350-800°C) under an inert atmosphere for a defined period.

• Washing and Neutralization: After cooling, wash the activated carbon thoroughly with dilute acid (if a basic activating agent was used) or base (if an acidic agent was used), followed by deionized water until the pH of the wash water is neutral.

• Drying: Dry the final activated carbon in an oven at 105°C and store it in a desiccator.

Preparation of Acid Red 151 Stock Solution

• Accurately weigh a specific amount of Acid Red 151 powder.

• Dissolve the dye in deionized water to prepare a stock solution of a known concentration (e.g., 1000 mg/L).

• Prepare working solutions of desired concentrations by diluting the stock solution.

Batch Adsorption Experiments

The following procedure is for a typical batch adsorption experiment. These experiments are crucial for determining the effect of various parameters on the adsorption process.

• Setup: Add a fixed amount of activated carbon (e.g., 0.1 g) to a series of flasks containing a known volume (e.g., 50 mL) of Acid Red 151 solution of a specific concentration.

• Parameter Variation:

  • Effect of pH: Adjust the initial pH of the dye solutions to different values (e.g., 2, 4, 6, 8, 10) using dilute HCl or NaOH.[2]

  • Effect of Adsorbent Dose: Vary the amount of activated carbon added to the flasks (e.g., 0.05, 0.1, 0.2, 0.5, 1.0 g).

  • Effect of Initial Concentration: Use different initial concentrations of the Acid Red 151 solution (e.g., 20, 50, 100, 200, 500 mg/L).[8]

  • Effect of Contact Time (Kinetics): Take samples at different time intervals (e.g., 5, 15, 30, 60, 120, 180 minutes) to determine the equilibrium time.[3]

• Agitation: Place the flasks in an orbital shaker at a constant speed (e.g., 150-200 rpm) and temperature (e.g., 25°C).[8]

• Sample Analysis:

  • After the desired contact time, separate the activated carbon from the solution by centrifugation or filtration.

  • Measure the final concentration of Acid Red 151 in the supernatant/filtrate using a UV-Vis spectrophotometer at its maximum absorbance wavelength (λmax ≈ 513 nm).[1]

• Calculations:

  • Removal Efficiency (%): % Removal = ((C₀ - Cₑ) / C₀) * 100

  • Adsorption Capacity at Equilibrium (qₑ, mg/g): qₑ = (C₀ - Cₑ) * V / m where:

    • C₀ = Initial dye concentration (mg/L)

    • Cₑ = Equilibrium dye concentration (mg/L)

    • V = Volume of the solution (L)

    • m = Mass of the adsorbent (g)

Visualizations

The following diagrams illustrate the experimental workflow and the relationships between the key parameters investigated in the adsorption studies.

Caption: Experimental workflow for the adsorption of Acid Red 151 on activated carbon.

Caption: Logical relationships of parameters influencing adsorption performance.

References

• 1. researchgate.net [researchgate.net]
• 2. confer.cz [confer.cz]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. neptjournal.com [neptjournal.com]
• 5. researchgate.net [researchgate.net]
• 6. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Advanced Oxidation Processes (AOPs) in the Degradation of Acid Red 151

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the degradation of the azo dye Acid Red 151 (AR151) using various Advanced Oxidation Processes (AOPs). AOPs are powerful methods for the remediation of organic pollutants in wastewater by generating highly reactive hydroxyl radicals (•OH) that can mineralize complex organic molecules into simpler, less harmful substances like CO2 and water.[1]

Introduction to Acid Red 151 and AOPs

Acid Red 151 is a synthetic azo dye widely used in the textile, leather, paper, and food industries.[1] Due to its complex aromatic structure, it is resistant to conventional wastewater treatment methods, posing a significant environmental concern.[1] Advanced Oxidation Processes (AOPs) offer an effective alternative for the complete degradation of such recalcitrant dyes. These processes are characterized by the in-situ generation of highly oxidizing species, primarily the hydroxyl radical (•OH), which has a high standard reduction potential (2.8 V) and can non-selectively oxidize a broad range of organic compounds.[1]

This document outlines several AOPs for AR151 degradation, including Fenton and photo-Fenton, ozonation, peroxone (O₃/H₂O₂), UV/H₂O₂, and photocatalysis.

Data Presentation: Comparative Efficacy of AOPs for Acid Red 151 Degradation

The following table summarizes quantitative data from various studies on the degradation of Acid Red 151 using different AOPs, allowing for a comparative assessment of their efficiencies under optimized conditions.

Advanced Oxidation Process (AOP)	Initial AR151 Conc. (mg/L)	Key Experimental Conditions	Degradation Efficiency (%)	Reaction Time (min)	Source(s)
UV/H₂O₂	10	[H₂O₂] = 80 mM, pH = 10.2, UV irradiation	>90% (approx.)	60	[1]
Fenton	10	[H₂O₂]/[Fe²⁺] ratio = 20:1, pH not specified	~80%	60	[1]
Photo-Fenton	10	[H₂O₂]/[Fe²⁺] ratio = 20:1, UV irradiation	96.8%	60	[1]
Ozonation	20	pH = 2.5 - 10, O₃ dose = 13.0–14.2 mg/(L·min)	Up to 99% decolorization	Not specified	[2][3][4]
Peroxone (O₃/H₂O₂)	Not specified	Optimal initial molar ratio (H₂O₂/O₃) = 0.5, pH = 2.5	Higher than ozonation alone	Not specified	[5][6][7]
UV/O₃/H₂O₂	Not specified	Optimized conditions	Complete removal	A few minutes	[1]
Photocatalysis (TiO₂)	Not specified	UV-irradiated microreactor with anatase or rutile TiO₂ film, with and without H₂O₂	Efficiency varies with TiO₂ form and H₂O₂ concentration	Not specified	[8]
Electro-Fenton	300	Current density = 20 mA cm⁻², pH = 3, [Na₂SO₄] = 0.2 M	94.05%	80	[9]
Sonochemical (US/Fe⁰)	50	pH = 6.3, [Fe⁰] = 3.0 g, 59 kHz ultrasound	~100%	20	[10]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established research and can be adapted for specific laboratory conditions.

Protocol 1: Photo-Fenton Degradation of Acid Red 151

This protocol describes the degradation of AR151 using the photo-Fenton process, which involves the reaction of hydrogen peroxide with ferrous ions in the presence of UV light to generate hydroxyl radicals.[1]

Materials:

• Acid Red 151 solution (e.g., 10 mg/L)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Hydrogen peroxide (H₂O₂, 30%)

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

• UV lamp (e.g., high-pressure mercury lamp)

• Batch reactor (e.g., 250 mL beaker)

• Magnetic stirrer

• Spectrophotometer

• pH meter

Procedure:

• Prepare a stock solution of Acid Red 151 in distilled water.

• In a batch reactor, add a specific volume of the AR151 solution (e.g., 100 mL of 10 mg/L).

• Adjust the initial pH of the solution to the desired value (typically around 3 for the Fenton reaction) using H₂SO₄ or NaOH.

• Add the required amount of FeSO₄·7H₂O to achieve the desired Fe²⁺ concentration. A common H₂O₂/Fe²⁺ molar ratio to test is 20:1.[1]

• Place the reactor under the UV lamp on a magnetic stirrer and begin stirring.

• Initiate the reaction by adding the predetermined volume of H₂O₂.

• Withdraw samples at regular time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes).

• Immediately quench the reaction in the samples by adding a suitable reagent (e.g., sodium sulfite) to remove residual H₂O₂.

• Analyze the concentration of AR151 in the samples using a spectrophotometer at its maximum absorbance wavelength (λmax ≈ 512 nm).

• Calculate the degradation efficiency at each time point using the formula: Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] × 100 where C₀ is the initial concentration and Cₜ is the concentration at time t.

Protocol 2: Ozonation of Acid Red 151

This protocol outlines the procedure for degrading AR151 using ozone gas. The experimental setup typically involves an ozone generator and a reactor for gas-liquid contact.[2][3]

Materials:

• Acid Red 151 solution (e.g., 20 mg/L)

• Ozone generator

• Gas washing bottle or a similar batch reactor (e.g., 1 L)

• Gas diffuser (sparger)

• Potassium iodide (KI) solution for ozone trapping and measurement

• pH meter and buffer solutions for pH adjustment

• Magnetic stirrer

• Spectrophotometer

Procedure:

• Prepare the AR151 solution of the desired concentration.

• Set up the experimental apparatus consisting of an ozone generator connected to a gas diffuser placed in the reactor containing the AR151 solution.

• Place a gas trap with KI solution at the outlet of the reactor to capture and quantify any unreacted ozone.

• Adjust the pH of the AR151 solution to the desired value (e.g., 2.5, 7, or 10) using appropriate buffers or acid/base solutions.[2]

• Start the ozone generator and bubble ozone gas through the solution at a constant flow rate.

• Stir the solution continuously to ensure good mass transfer of ozone.

• Collect samples of the solution at different time intervals.

• Stop the ozonation reaction in the samples (e.g., by purging with an inert gas or adding sodium thiosulfate).

• Measure the absorbance of the samples at the λmax of AR151 to determine the residual dye concentration.

• Calculate the degradation efficiency over time.

Visualizations: Diagrams of Key Processes

To better illustrate the concepts and workflows, the following diagrams are provided in the DOT language for Graphviz.

Caption: General mechanism of Advanced Oxidation Processes for pollutant degradation.

Caption: A typical experimental workflow for an AOP degradation study.

Caption: Key characteristics of the Acid Red 151 dye molecule.

References

• 1. bjas.journals.ekb.eg [bjas.journals.ekb.eg]
• 2. researchgate.net [researchgate.net]
• 3. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Oxidation of Acid Red-151 Aqueous Solutions by the Peroxone Proce...: Ingenta Connect [ingentaconnect.com]
• 7. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 8. lidsen.com [lidsen.com]
• 9. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Acid Red 151 in Paper and Pulp Dyeing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the use of C.I. Acid Red 151 in the dyeing of paper and pulp. The information is intended to guide researchers in developing consistent and effective dyeing procedures for cellulosic substrates.

Introduction

C.I. Acid Red 151 is a di-azo anionic dye known for its application in dyeing various materials, including textiles, leather, and paper.[1] In the context of paper and pulp dyeing, achieving optimal color yield and fastness requires a comprehensive understanding of the dyeing parameters and the interaction between the anionic dye and the anionic cellulosic fibers. Due to the electrostatic repulsion between the dye and the fiber, the use of a cationic fixing agent is essential for effective dye retention and to prevent bleeding.[2]

Chemical and Physical Properties of Acid Red 151

Property	Value	Reference
C.I. Name	Acid Red 151	[3]
C.I. Number	26900	[1]
CAS Number	6406-56-0	[4]
Chemical Class	Di Azo	[1]
Molecular Formula	C₂₂H₁₅N₄NaO₄S	[4]
Molecular Weight	454.43 g/mol	[4]
Solubility in Water	20 g/L	[3]
Appearance	Red Powder	[1]

Experimental Protocols

Materials and Equipment

• Dye: C.I. Acid Red 151 powder

• Substrate: Bleached or unbleached paper pulp, handmade paper sheets

• Cationic Fixing Agent: Poly(diallyldimethylammonium chloride) (poly-DADMAC) or other suitable cationic retention aid

• pH Adjustment: Acetic acid or sulfuric acid

• Equipment: Laboratory beakers, magnetic stirrer with hot plate, pH meter, vacuum filtration system, press, and drying apparatus.

Protocol for Dyeing Paper Pulp Slurry

This protocol outlines the procedure for dyeing a paper pulp slurry with Acid Red 151.

• Pulp Preparation:

  • Prepare a pulp slurry with a consistency of 2-4% in water.

  • Begin agitation of the pulp slurry.

• Dye Solution Preparation:

  • Accurately weigh the required amount of Acid Red 151 dye powder. The amount will depend on the desired shade (e.g., 0.1-2.0% on the weight of dry fiber).

  • Dissolve the dye powder in hot water (approximately 80°C) to create a concentrated stock solution.

• Dyeing Process:

  • Add the dye stock solution to the agitated pulp slurry.

  • Allow the dye to mix with the pulp for 10-15 minutes to ensure uniform distribution.[5]

• Fixation:

  • While continuing to stir, add the cationic fixing agent (e.g., poly-DADMAC) to the pulp slurry. The amount of fixing agent will depend on the cationic demand of the pulp and the amount of dye used. A typical starting point is a 1:1 to 2:1 ratio of fixing agent to dye.

  • Continue to agitate the slurry for an additional 15-20 minutes to allow for the fixation of the dye to the fibers.

• pH Adjustment and Sheet Formation:

  • Adjust the pH of the slurry to a range of 4.5-5.5 using a dilute acid solution (e.g., acetic acid or sulfuric acid).[6]

  • The dyed pulp is now ready for sheet formation using standard laboratory or pilot-scale papermaking equipment.

• Pressing and Drying:

  • Press the formed sheets to remove excess water.

  • Dry the sheets under controlled conditions to achieve the final colored paper.

Protocol for Surface Dyeing of Paper

This protocol is suitable for applying Acid Red 151 to the surface of pre-formed paper sheets.

• Dye Bath Preparation:

  • Prepare a dye bath containing the desired concentration of Acid Red 151 dissolved in water.

  • Add a cationic fixing agent to the dye bath.

  • Adjust the pH of the dye bath to 4.5-5.5.

• Dyeing:

  • Immerse the paper sheet in the dye bath for a specified period (e.g., 1-5 minutes), depending on the desired color intensity.

  • Alternatively, the dye solution can be applied to the paper surface using a size press or coating application.

• Drying:

  • Remove the paper from the dye bath and press to remove excess liquid.

  • Dry the paper sheet.

Data Presentation

Fastness Properties of Acid Red 151

The following table summarizes the reported fastness properties of Acid Red 151. Note that these values are primarily for textile applications and may vary for paper, but they provide a useful benchmark.

Fastness Test	Rating	Standard
Light Fastness	4	ISO
Washing (Soaping)	3	AATCC
Perspiration	3-4 (Fading), 4 (Staining)	ISO
Water Fastness	4 (Fading), 3-4 (Staining)	ISO

References:[4]

Visualizations

Experimental Workflow for Pulp Dyeing

Caption: Workflow for the dyeing of paper pulp with Acid Red 151.

Logical Relationship in Acid Dye Fixation on Cellulose

Caption: Mechanism of Acid Red 151 fixation on cellulose fibers.

Discussion and Troubleshooting

• Color Bleeding: If color bleeding is observed after sheet formation, it may be necessary to increase the amount of cationic fixing agent or optimize the pH for better fixation.[5]

• Two-Sidedness: A difference in color intensity between the top and wire sides of the paper can occur. This can be influenced by the addition point of the dye and fixing agent in the papermaking process.

• Lightfastness: While Acid Red 151 has moderate lightfastness on textiles, its performance on paper may differ. For applications requiring high lightfastness, further testing is recommended. Some rhodamine dyes, also used in paper, are noted for having lower lightfastness.[7]

• Cationic Demand: The amount of cationic fixing agent required can be more precisely determined by measuring the cationic demand of the pulp slurry before and after dye addition.[8]

Safety Precautions

• Always handle dye powders in a well-ventilated area or with appropriate respiratory protection to avoid inhalation.

• Wear gloves and eye protection to prevent skin and eye contact.

• Consult the Safety Data Sheet (SDS) for C.I. Acid Red 151 and any other chemicals used for detailed safety information.

References

• 1. Acid Red 151 Manufacturers Suppliers in Mumbai Gujarat India [colorantsgroup.com]
• 2. bpp-bd.com [bpp-bd.com]
• 3. saujanyaexports.com [saujanyaexports.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. prochemicalanddye.com [prochemicalanddye.com]
• 6. Enhanced Photothermal Based-Heat Retention in Regenerated Cellulose Fibers via Ceramic Particles and Polyelectrolyte Binders-Based Surface Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rhodamine - Wikipedia [en.wikipedia.org]
• 8. Dissolved and colloidal substances (DCS) and the charge demand of papermaking process waters and suspensions: A Review :: BioResources [bioresources.cnr.ncsu.edu]

Application Notes and Protocols for the Electrochemical Detection of C.I. Acid Red 151

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Red 151 is a synthetic azo dye used in various industries, including textiles and printing. Due to its potential environmental impact and persistence, sensitive and rapid methods for its detection are crucial. Electrochemical methods offer a compelling alternative to traditional analytical techniques due to their high sensitivity, rapid response times, portability, and cost-effectiveness.[1][2][3] These techniques are based on the electrochemical reduction or oxidation of the analyte at an electrode surface, generating a measurable electrical signal that is proportional to the analyte's concentration.

This document provides detailed application notes and protocols for the electrochemical detection of C.I. Acid Red 151. While specific quantitative data for Acid Red 151 is limited in the available literature, this guide leverages data from structurally similar azo dyes to provide a comprehensive overview and practical experimental guidance.

Principle of Electrochemical Detection

The electrochemical detection of C.I. Acid Red 151, a double azo dye, primarily relies on the irreversible reduction of its azo groups (-N=N-) at an electrode surface.[4] This reduction process is typically diffusion-controlled and involves the transfer of electrons and protons. The general mechanism for the electrochemical reduction of an azo group proceeds in two steps, with the first being a two-electron, two-proton transfer to form a hydrazo intermediate, followed by the cleavage of the N-N bond to form aromatic amines.[1]

Various voltammetric techniques can be employed for this purpose, including:

• Cyclic Voltammetry (CV): Used to study the redox behavior of the dye and to characterize the electrode surface.

• Differential Pulse Voltammetry (DPV): A highly sensitive technique for quantitative analysis, offering lower detection limits compared to CV.

• Square-Wave Voltammetry (SWV): Another sensitive technique that allows for rapid analysis.

The choice of electrode material is critical for achieving high sensitivity and selectivity. While unmodified electrodes like glassy carbon electrodes (GCE) can be used, modified electrodes often exhibit enhanced performance.[1][5] Modifications can include the use of nanomaterials (e.g., carbon nanotubes, graphene, metal nanoparticles) to increase the electrode's surface area and facilitate electron transfer.[1][5]

Data Presentation: Performance of Electrochemical Sensors for Azo Dyes

The following table summarizes the analytical performance of various electrochemical sensors for the detection of different acid red dyes. This data provides a reference for the expected performance of a sensor for C.I. Acid Red 151.

Dye	Electrode	Technique	Linear Range (µM)	Limit of Detection (LOD) (µM)	Reference
Acid Red 1	Na-MMT-modified CPE	LS-AdASV	-	0.24	[1]
Acid Red 1	Na-MMT-modified CPE	SW-AdASV	-	0.03	[1]
Basic Red 13	AgNPs/GO/GCE	DPV	0.5 - 100.0	2.0	[6]
Amaranth	rGO/GCE	Stripping Voltammetry	-	-	[3]
Ponceau 4R & Allura Red	IL/Expanded Graphite Paste Electrode	-	-	-	[3]

Note: Data for C.I. Acid Red 151 is not explicitly available in the reviewed literature. The presented data is for structurally similar azo dyes and should be used as a general guideline.

Experimental Protocols

This section provides a general protocol for the electrochemical detection of C.I. Acid Red 151 using voltammetric techniques.

Materials and Reagents

• Working Electrode: Glassy Carbon Electrode (GCE), Carbon Paste Electrode (CPE), or a modified electrode.

• Reference Electrode: Ag/AgCl (in 3M KCl).[2]

• Auxiliary Electrode: Platinum wire or graphite rod.[2]

• Electrochemical Analyzer: Potentiostat/Galvanostat.

• Standard Solution of C.I. Acid Red 151: Prepare a stock solution in deionized water.

• Supporting Electrolyte: Britton-Robinson buffer or phosphate buffer solution (PBS) at a specific pH. The pH of the supporting electrolyte plays a crucial role in the adsorption behavior and electrochemical response of the dye.[4]

• Deionized Water.

• Glassware: Voltammetric cell, beakers, pipettes.

Electrode Preparation and Pretreatment

• Glassy Carbon Electrode (GCE):

  • Polish the GCE surface with alumina slurry on a polishing cloth to a mirror finish.

  • Rinse thoroughly with deionized water.

  • Soncate in deionized water and then in ethanol for a few minutes to remove any residual alumina particles.

  • Allow the electrode to dry at room temperature.

• Carbon Paste Electrode (CPE):

  • Mix graphite powder with a pasting liquid (e.g., mineral oil) in a mortar.

  • Pack the paste firmly into the electrode cavity.

  • Smooth the surface by rubbing it on a clean paper.

Experimental Procedure (using Differential Pulse Voltammetry)

• Prepare the Electrochemical Cell:

  • Add a known volume of the supporting electrolyte (e.g., 10 mL of 0.1 M PBS, pH 7.0) to the voltammetric cell.

  • Place the working, reference, and auxiliary electrodes in the cell.

• Deoxygenation:

  • Purge the solution with high-purity nitrogen gas for about 5-10 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a nitrogen atmosphere over the solution during the experiment.

• Record the Blank Signal:

  • Run a DPV scan in the supporting electrolyte alone to obtain a background signal. The potential range should be selected based on preliminary cyclic voltammetry studies (e.g., from 0.0 V to -1.2 V).

• Standard Addition Method:

  • Add a small, known volume of the C.I. Acid Red 151 standard solution to the electrochemical cell.

  • Stir the solution for a short period (e.g., 30 seconds) to ensure homogeneity.

  • Allow the solution to become quiescent.

  • Record the DPV signal.

  • Repeat the standard addition step several times to generate a calibration curve.

• Sample Analysis:

  • For real sample analysis, add a known volume of the sample to the electrochemical cell containing the supporting electrolyte.

  • Record the DPV signal.

  • The concentration of C.I. Acid Red 151 in the sample can be determined using the standard addition method or a pre-established calibration curve.

Instrumental Parameters (Example for DPV)

• Potential Range: 0.0 V to -1.2 V (to be optimized based on the specific electrode and pH).

• Scan Rate: 50 mV/s.[2]

• Pulse Amplitude: 50 mV.[2]

• Pulse Width: 50 ms.

Mandatory Visualizations

Caption: Experimental workflow for the electrochemical detection of C.I. Acid Red 151.

Caption: General mechanism for the electrochemical detection of C.I. Acid Red 151.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Acid red dyes and the role of electrochemical sensors in their determination [ouci.dntb.gov.ua]
• 4. A Voltammetric Study on the Aqueous Electrochemistry of Acid Red 1 (Azophloxine) [acikerisim.omu.edu.tr]
• 5. Advanced Electrode Materials Dedicated for Electroanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Acid Red 151 Dyeing

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Acid Red 151 in textile dyeing experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the dyeing process with Acid Red 151, offering potential causes and solutions to achieve optimal and consistent results.

Problem	Potential Cause	Recommended Solution
Uneven Dyeing (Splotchy Color or Streaks)	1. Improper Dissolving of Dye: Undissolved dye particles can cause spots or "freckles" on the fabric.[1] 2. Fabric Not Clean: Oils, sizing agents, or other impurities on the textile can inhibit even dye uptake.[1][2] 3. Overcrowding in Dyebath: Insufficient space for the fabric to move freely can lead to uneven color distribution.[1] 4. Rapid Temperature Increase: Heating the dyebath too quickly can cause the dye to strike the fabric too fast, resulting in poor leveling.[1][3][4] 5. Incorrect pH: An improper pH level can affect the rate of dye uptake and lead to unevenness.[5][6][7]	1. Ensure Complete Dissolution: Create a paste of the dye powder with a small amount of hot water before adding it to the dyebath. Straining the dye solution can also help.[1] 2. Pre-wash Fabric: Thoroughly scour the textile with a suitable detergent to remove any contaminants before dyeing.[1][2] 3. Use an Adequate Liquor Ratio: Ensure a sufficient volume of water in the dyebath to allow the fabric to be fully submerged and move without restriction. 4. Control Heating Rate: Gradually raise the temperature of the dyebath, especially in the critical range of 65-85°C for nylon, to allow for even dye migration.[3][4][5] 5. Optimize and Control pH: Adjust the pH of the dyebath according to the fiber type and desired outcome. For nylon, a starting pH of 6-7 for light shades and 4-6 for dark shades is recommended.[7]
Poor Dye Exhaustion (Pale Color, Dye Remains in Bath)	1. Incorrect Dye Concentration: Using too much dye for the weight of the fabric can lead to incomplete uptake. 2. Incorrect pH: The pH may not be acidic enough to promote sufficient dye-fiber interaction.[6][8] 3. Insufficient Dyeing Time or Temperature: The dyeing cycle may be too short or the temperature too low for the dye to fully penetrate and fix to the fiber.[3][9] 4. Excessive Leveling Agent: While leveling agents promote even dyeing, an excessive amount can hinder dye uptake.[3][4][5]	1. Calculate Dye Amount: Use an appropriate dye concentration based on the weight of goods (OWG). For medium shades, 1.5-2% OWG is a common starting point.[1] 2. Adjust pH: Gradually add acid (e.g., acetic acid or citric acid) during the dyeing process to lower the pH and encourage dye exhaustion.[1][7] 3. Optimize Dyeing Cycle: Ensure the dyeing is carried out at the recommended temperature (e.g., near boiling for wool and silk) for an adequate duration (e.g., 45-60 minutes at temperature).[3][10] 4. Use Leveling Agent Judiciously: Add the recommended amount of leveling agent. For dark shades, the amount can often be reduced.[3][5]
Poor Color Fastness (Color Bleeds During Washing)	1. Incomplete Fixation: The dye has not formed a strong enough bond with the fiber. 2. Insufficient Rinsing: Excess, unfixed dye remains on the fabric surface.[2] 3. Incorrect pH during dyeing: An improper pH can affect the final fixation of the dye.	1. Ensure Proper Fixation Conditions: Maintain the correct temperature and acidic pH for the required time to allow for complete dye fixation. A post-dyeing fixation treatment can also be employed.[11] 2. Thorough Rinsing: After dyeing, rinse the fabric thoroughly, starting with warm water and then cold, until the water runs clear.[2] 3. Optimize pH: Control the pH throughout the dyeing process to ensure optimal conditions for fixation.
Color Inconsistency Between Batches	1. Variations in Process Parameters: Inconsistent control of temperature, pH, time, and liquor ratio between batches.[3][5] 2. Differences in Fiber Substrate: Variations in the textile material itself can lead to different dyeing outcomes.[3][4] 3. Water Quality: Differences in water hardness or contaminants can affect the dyeing process.	1. Standardize the Dyeing Protocol: Maintain precise control over all dyeing parameters for each batch. 2. Use Consistent Substrate: Source textile materials from the same batch where possible to minimize variability. 3. Use Consistent Water Source: Use deionized or distilled water for dyeing to eliminate variability from water quality.

Frequently Asked Questions (FAQs)

1. What is the optimal concentration of Acid Red 151 for dyeing wool or nylon?

The optimal concentration, expressed as a percentage of the weight of the fabric (% owf), depends on the desired shade depth. A general guideline is:

• Light Shades: 0.5% - 1.0% owf

• Medium Shades: 1.0% - 2.0% owf

• Dark Shades: 2.0% - 4.0% owf

It is recommended to conduct preliminary tests with small swatches to determine the precise concentration for your specific application.

2. What is the ideal pH for an Acid Red 151 dyebath?

The ideal pH depends on the fiber being dyed.[6]

• Wool & Silk (Protein Fibers): An acidic pH is required to facilitate the ionic bonding between the anionic dye and the cationic amino groups in the fibers.[8] A typical pH range is 4.5 - 5.5, which can be achieved using acetic acid or citric acid.

• Nylon (Polyamide): Nylon can be dyed in a wider pH range. For lighter shades, a pH of 6-7 may be used to slow down the initial dye uptake and improve levelness.[7] For darker shades, a more acidic pH of 4-6 is often used to promote better exhaustion.[7]

3. How does temperature affect the dyeing process with Acid Red 151?

Temperature plays a crucial role in dye uptake and diffusion.[9]

• Increased Dye Mobility: Higher temperatures increase the kinetic energy of the dye molecules, allowing them to move more freely and penetrate the fiber structure.[9]

• Fiber Swelling: Heat causes the fibers to swell, which opens up the polymer structure and facilitates dye diffusion into the fiber.[9]

• Controlled Rate of Rise: A slow and controlled increase in temperature is critical for achieving level dyeing, as a rapid temperature rise can cause the dye to fix on the surface of the fabric too quickly.[3][4] For many acid dyes on protein fibers and nylon, dyeing is typically carried out at or near the boil (95-100°C).

4. Why is a leveling agent used, and how much should I add?

A leveling agent is an auxiliary chemical that helps to ensure uniform color distribution by slowing down the rate of dye uptake.[3] Anionic leveling agents are commonly used with acid dyes. They compete with the dye for sites on the fiber, and as the temperature increases, the dye gradually displaces the leveling agent, leading to a more even result.[3]

The amount of leveling agent should be carefully controlled. Too much can significantly reduce the final color yield by hindering dye exhaustion.[3][4][5] Generally, a higher amount is used for light shades and a lower amount for dark shades.[5] It is best to follow the manufacturer's recommendations for the specific leveling agent being used.

5. How can I measure the concentration of Acid Red 151 in my dyebath?

The concentration of Acid Red 151 in a solution can be determined using a UV-Visible spectrophotometer. By measuring the absorbance of the solution at the dye's maximum absorption wavelength (λmax), which is around 512 nm, you can calculate the concentration using the Beer-Lambert law.[12] This requires creating a calibration curve with solutions of known dye concentrations first.

Experimental Protocols

Protocol 1: Standard Exhaust Dyeing of Wool with Acid Red 151

This protocol outlines a general procedure for dyeing wool fabric to achieve a medium shade.

Materials:

• Wool fabric, scoured

• Acid Red 151 dye

• Acetic acid (or citric acid)

• Anionic leveling agent

• Glauber's salt (sodium sulfate)

• Deionized water

• Dyeing vessel (e.g., stainless steel pot or laboratory dyeing machine)

• Heating and stirring apparatus

• pH meter

Procedure:

• Preparation: Weigh the dry wool fabric. Calculate the required amounts of dye and chemicals based on the weight of the fabric (owf).

  • Acid Red 151: 1.5% owf

  • Acetic Acid (60%): 1-2% owf (to achieve pH 4.5-5.5)

  • Leveling Agent: 1% owf

  • Glauber's Salt: 10% owf

• Dye Solution Preparation: In a separate container, make a paste of the Acid Red 151 powder with a small amount of hot water. Gradually add more hot water while stirring to ensure the dye is fully dissolved.

• Dyebath Setup: Fill the dyeing vessel with deionized water to achieve a liquor ratio of 40:1 (e.g., 40 mL of water for every 1 gram of fabric).[10] Add the leveling agent and Glauber's salt and stir until dissolved.

• Dyeing Process:

  • Add the pre-wetted wool fabric to the dyebath at 40°C.

  • Run for 10 minutes, then add the prepared dye solution.

  • Run for another 10 minutes, then check and adjust the pH to 4.5-5.5 with acetic acid.

  • Raise the temperature to 98°C at a rate of 1.5°C/minute.

  • Hold at 98°C for 45-60 minutes, ensuring gentle agitation.

• Cooling and Rinsing:

  • Cool the dyebath slowly to 70°C.

  • Remove the fabric and rinse with warm water, followed by cold water, until the water runs clear.

• Drying: Air dry or tumble dry the fabric at a low temperature.

Visualizations

Experimental Workflow for Acid Dyeing

Caption: Figure 1: General Experimental Workflow for Acid Dyeing.

Troubleshooting Logic for Uneven Dyeing

Caption: Figure 2: Troubleshooting Logic for Uneven Dyeing.

References

• 1. Acid Dyes - Dissolving and Trouble Shooting [dharmatrading.com]
• 2. m.youtube.com [m.youtube.com]
• 3. 4 common problems of acid dyeing nylon - Knowledge - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 4. 4 common problems of acid dye dyeing nylon - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 5. Acid Dye Dyeing Nylon Common Problems - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. What is the effect of pH in dyeing? [pburch.net]
• 7. dttwister.com [dttwister.com]
• 8. Effects of pH on staining by dyes - IHC WORLD [ihcworld.com]
• 9. How Does Temperature Affect Dyeing? → Question [fashion.sustainability-directory.com]
• 10. ijche.com [ijche.com]
• 11. Acid dyes are a common problem in dyeing - Knowledge - Wenzhou Color Bloom New Materials Co.,Ltd [colorbloomdyes.com]
• 12. abis-files.metu.edu.tr [abis-files.metu.edu.tr]

Technical Support Center: Improving the Lightfastness of Acid Red 151 on Wool

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the lightfastness of Acid Red 151 dyed on wool fibers. The following sections offer detailed experimental protocols, data presentation, and visual diagrams to address common challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments aimed at improving the lightfastness of Acid Red 151 on wool.

Issue	Potential Cause(s)	Recommended Solution(s)
Rapid Fading of Dyed Wool	1. Incorrect UV Absorber Selection: The chosen UV absorber may not be effective for wool fibers or the specific light spectrum causing fading. 2. Insufficient UV Absorber Concentration: The amount of UV absorber applied may be too low to provide adequate protection. 3. Uneven UV Absorber Application: The UV absorber is not uniformly distributed on the fabric. 4. Degradation of UV Absorber: High temperatures or incompatible chemicals during application may have degraded the UV absorber.	1. Select a Suitable UV Absorber: Opt for a benzotriazole-based UV absorber specifically designed for protein fibers like wool. 2. Optimize Concentration: Conduct a dose-response experiment to determine the optimal concentration, starting with a range of 1-4% on weight of fiber (owf). 3. Ensure Uniform Application: Utilize appropriate wetting and leveling agents in the treatment bath for even distribution. 4. Control Application Conditions: Adhere to the manufacturer's recommended pH and temperature for the specific UV absorber to prevent its degradation.
Uneven Fading on Fabric	1. Uneven Initial Dyeing: The Acid Red 151 dye may not have been applied uniformly. 2. Inconsistent After-treatment: The application of the lightfastness improving agent (UV absorber or metal salt) was not uniform.	1. Optimize Dyeing Process: Ensure the use of a suitable leveling agent and a controlled rate of temperature increase during the initial dyeing process to promote even dye uptake. 2. Improve After-treatment Application: Ensure thorough mixing of the treatment bath and gentle agitation of the wool during the application of the UV absorber or mordant.
Color Change After Treatment	1. Inherent Color of UV Absorber: Some UV absorbers can impart a slight yellow tint to the fabric. 2. Interaction with Dye: The UV absorber or metal salt may be chemically interacting with the Acid Red 151 dye molecule, causing a color shift. 3. Incorrect Mordant Choice: Certain metal salts, like iron sulfate, are known to "sadden" or dull colors.[1][2]	1. Choose a Non-yellowing UV Absorber: Select a UV absorber with minimal impact on the original shade. 2. Conduct Preliminary Tests: Always test the treatment on a small, inconspicuous swatch of the dyed wool to check for undesirable color changes before treating the entire batch. 3. Select Appropriate Mordant: For maintaining a bright red, alum (aluminum potassium sulfate) is a common choice as it is considered a "neutral" mordant.[1]
Stiff or Harsh Feel of Wool	1. Excessive Mordant: Using too much of a metal salt mordant, particularly alum or iron, can make the wool fiber feel sticky or brittle.[1][3] 2. Incorrect Mordanting pH: An improper pH during the mordanting process can damage the wool fibers.	1. Use Correct Mordant Concentration: Do not exceed the recommended concentration of the mordant. For alum, a common concentration is around 10-15% on the weight of the fiber. 2. Control pH: Maintain the recommended pH of the mordanting bath, typically in the acidic range for wool.
Dye Bleeding During After-Treatment	1. Incomplete Dye Fixation: The Acid Red 151 may not have been fully fixed to the wool fibers during the initial dyeing process. 2. Harsh After-Treatment Conditions: High temperatures or extreme pH in the after-treatment bath can cause the dye to strip from the fiber.	1. Ensure Proper Dyeing Technique: Follow a reliable acid dyeing protocol with adequate time, temperature, and acid (like acetic acid or citric acid) to ensure proper dye fixation. 2. Moderate After-Treatment Conditions: Use the recommended temperature and pH for the specific UV absorber or mordant, avoiding unnecessarily harsh conditions.

Experimental Protocols

The following are detailed methodologies for key experiments to improve the lightfastness of Acid Red 151 on wool.

Protocol 1: After-treatment with a UV Absorber

This protocol describes the application of a benzotriazole-based UV absorber to wool previously dyed with Acid Red 151.

• Preparation of Dyed Wool:

  • Ensure the wool dyed with Acid Red 151 is thoroughly rinsed to remove any unfixed dye and has been allowed to dry.

• Treatment Bath Preparation:

  • Prepare a treatment bath with a liquor ratio of 40:1 (40 parts water to 1 part wool by weight).

  • Add a dispersing agent (e.g., 0.5 g/L).

  • Disperse the benzotriazole-based UV absorber (e.g., 2-4% on weight of fiber) into the bath.

  • Adjust the pH of the bath to 5.0 using acetic acid.

• Application Process:

  • Introduce the dyed wool into the treatment bath at 40°C.

  • Gradually raise the temperature to 98-100°C at a rate of 2°C per minute.

  • Hold the temperature for 30-45 minutes, ensuring the wool is fully submerged and gently agitated periodically.

  • Allow the bath to cool to 70°C.

• Rinsing and Drying:

  • Remove the wool from the treatment bath and rinse thoroughly with warm, then cold water.

  • Gently squeeze out excess water and air dry at room temperature.

Protocol 2: Pre-mordanting with Alum

This protocol details the use of aluminum potassium sulfate (alum) as a mordant before dyeing with Acid Red 151 to improve lightfastness.

• Scouring the Wool:

  • Wash the undyed wool with a pH-neutral detergent to remove any impurities and ensure even mordant uptake. Rinse thoroughly.

• Mordanting Bath Preparation:

  • In a stainless steel pot, dissolve alum (12% on weight of fiber) and cream of tartar (6% on weight of fiber) in hot water. Add this to the main pot with enough room-temperature water for the wool to move freely.

• Mordanting Process:

  • Add the wet, scoured wool to the mordant bath.

  • Slowly heat the bath to 85-90°C over about an hour.

  • Maintain this temperature for one hour, gently rotating the wool occasionally.

  • Allow the wool to cool completely in the mordant bath.

• Rinsing:

  • Remove the wool from the cooled mordant bath and rinse gently in lukewarm water.

• Dyeing:

  • Proceed with dyeing the mordanted wool with Acid Red 151 according to standard acid dyeing procedures.

Quantitative Data

The following table summarizes the expected improvement in lightfastness of Acid Red 151 on wool after treatment with a UV absorber or a metal salt mordant. The lightfastness is rated on the Blue Wool Scale, where 1 is very poor and 8 is excellent.

Treatment	Lightfastness Rating (Blue Wool Scale)
Untreated Acid Red 151 on Wool	3-4
After-treatment with UV Absorber (2% owf)	5
Pre-mordanted with Alum (12% owf)	5-6
Pre-mordanted with Ferrous Sulfate (3% owf)	4-5 (with color shift to a duller, more bluish-red)

Note: These values are illustrative and can vary based on the specific experimental conditions, concentration of the dye, and the specific UV absorber or mordant used.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the chemical mechanisms and experimental workflows described.

Caption: Mechanism of a UV absorber protecting the dye.

References

• 1. blog.ellistextiles.com [blog.ellistextiles.com]
• 2. US6605727B2 - Processes for the preparation of benzotriazole UV absorbers - Google Patents [patents.google.com]
• 3. Materials Technology Limited [drb-mattech.co.uk]

Troubleshooting uneven dyeing with C.I. Acid Red 151

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in addressing uneven dyeing issues encountered when using C.I. Acid Red 151.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Red 151 and what are its primary applications?

C.I. Acid Red 151 is a double azo acid dye.[1] It appears as a dark red powder and is soluble in water and ethanol.[1][2][3][4][5] Its primary applications include dyeing protein fibers like wool and silk, as well as polyamides like nylon.[1][3][4][6] It is also used for coloring leather and polyamide plastics.[1][3][4]

Q2: What are the most common causes of uneven dyeing with acid dyes?

Uneven dyeing, which can manifest as patches, streaks, or inconsistent shades, is a frequent issue. The most common causes include rapid initial dye uptake, incorrect pH levels in the dyebath, heating the dyebath too quickly, improper dye dissolution leading to aggregation, and the use of insufficient or inappropriate leveling agents.[7][8]

Q3: How does pH affect the dyeing process with C.I. Acid Red 151?

The pH of the dyebath is a critical factor in acid dyeing. Acidic conditions (typically pH 4-6) are necessary to create positive charges on protein and polyamide fibers.[9][10] These positive sites attract the negatively charged (anionic) dye molecules, enabling bonding.[9][10] If the pH is too low, the dye may strike the fiber too rapidly, causing unevenness.[11] If it's too high, the dye's ability to bond effectively is reduced, leading to poor color yield and fastness.[10]

Q4: What is the function of a leveling agent?

Leveling agents are chemical auxiliaries that promote uniform and even dyeing.[12] They work by slowing down the initial rate at which the dye is absorbed by the fiber, ensuring that the dye has time to migrate and distribute evenly across the material before it becomes permanently fixed.[6][13] They are particularly important for dyes that have a high affinity for the fiber, which can otherwise lead to patchy results.[13]

Q5: Can salt be used in the dyeing process with Acid Red 151?

Yes, electrolytes like sodium chloride (NaCl) or Glauber's salt (sodium sulfate) are often used in acid dyeing. They act as retarding or leveling agents by competing with the dye for sites on the fiber at lower temperatures, which slows the initial dye uptake and prevents unevenness.[6] However, excessive salt concentrations can sometimes have an inhibitive effect, reducing the overall color yield.[14]

Troubleshooting Guide for Uneven Dyeing

Uneven dyeing is a primary concern when working with C.I. Acid Red 151. This guide provides a systematic approach to identifying and resolving the root causes.

Summary of Key Dyeing Parameters

Proper control over dyeing parameters is essential for achieving level and reproducible results. The table below summarizes the recommended starting points and the potential consequences of deviation.

Parameter	Recommended Range	Effect if Too Low	Effect if Too High
pH	4.0 - 5.5	Poor dye exhaustion, lighter shade.	Rapid dye uptake, risk of unlevel dyeing, potential fiber damage.[11]
Temperature	Start at 40°C, raise to 85-100°C	Ineffective dye penetration, light and uneven color.[15]	Rapid dye strike causing unevenness, potential fiber damage (especially for wool).[15][16]
Heating Rate	1 - 2°C / minute	-	Dye fixes too quickly on the outer surface, leading to poor leveling.[7]
Leveling Agent	0.5 - 1.0% (o.w.f)	Increased risk of patchy or streaky dyeing.	Potential loss of color yield.[13]
Electrolyte (Salt)	5% Glauber's Salt (anhydrous)	Less control over initial dye strike.	Can inhibit dye exhaustion if concentration is too high.[14]

Common Problems, Causes, and Solutions

Problem	Potential Cause	Recommended Solution
Streaks or Patches	Heating too rapidly: The dye strikes the fiber surface before it can penetrate and migrate evenly.[16][17]	Maintain a slow and steady heating rate of 1-2°C per minute.[7] Start dyeing at a lower temperature (e.g., 40°C) and gradually raise to the target temperature.[6]
Incorrect pH: A pH that is too low causes the dye to rush onto the fiber.[11]	Use a suitable buffer system (e.g., acetic acid/sodium acetate) to maintain a stable pH between 4.5 and 5.5.[7] Avoid strong mineral acids that can cause a sudden pH drop.[7]
Insufficient Leveling Agent: The dye's high affinity for the fiber is not adequately controlled.	Use a high-performance leveling agent compatible with acid dyes to slow the rate of exhaustion.[7][18]
Color Spots or Specks	Poor Dye Solubility: The dye powder was not fully dissolved before being added to the dyebath.[7]	"Paste" the dye powder with a small amount of hot water to form a slurry before adding the remaining water.[17] For difficult-to-dissolve colors, strain the dye solution through a fine filter before adding it to the dyebath.[17]
Inconsistent Shade	Adding Acid Too Early: Adding the acid at the beginning of the process can cause the dye to fix prematurely and unevenly.[17]	Add the dye to the bath and allow it to circulate with the substrate for a period before gradually adding the acid to lower the pH.
Improper Material Preparation: Residual impurities, oils, or sizing agents on the substrate can inhibit dye absorption in certain areas.[8][19]	Ensure the substrate is thoroughly scoured and rinsed before dyeing to remove any contaminants.[8]

Standard Experimental Protocol (Exhaust Dyeing)

This protocol provides a general methodology for dyeing a protein-based or polyamide substrate (e.g., wool, silk, or nylon) with C.I. Acid Red 151.

1. Pretreatment of Substrate:

• Ensure the material is thoroughly cleaned (scoured) to remove any impurities, oils, or sizing agents.

• Rinse the substrate well with deionized water until it is neutral.

2. Dyebath Preparation:

• Prepare the dyebath with the required volume of deionized water to achieve the desired liquor ratio (e.g., 20:1).

• Add a wetting agent if necessary and circulate.

• Add a leveling agent (e.g., 0.5-1.0% on weight of fiber).

• Add an electrolyte such as 5% anhydrous Glauber's salt.[6]

• Adjust the pH of the bath to approximately 5.0-5.5 using an acetic acid/sodium acetate buffer.

• Heat the dyebath to an initial temperature of 40°C.[6]

3. Dyeing Procedure:

• Add the pre-dissolved C.I. Acid Red 151 dye solution to the bath and ensure it is evenly mixed.

• Immerse the substrate in the dyebath and allow it to run for 10-15 minutes to ensure even wetting and initial dye distribution.

• Begin heating the dyebath at a controlled rate of 1-2°C per minute until it reaches the target dyeing temperature (typically 95-100°C for nylon and wool).[7]

• Hold at the target temperature for 30-60 minutes, depending on the desired shade depth.[6]

4. Post-Dyeing Treatment:

• Cool the dyebath slowly to approximately 70°C before draining.

• Rinse the dyed material thoroughly, first with warm water and then with cold water, to remove any unfixed dye.

• Perform a soaping treatment with a neutral detergent to further improve wet fastness properties if required.

• Rinse again and dry the material.

Visual Troubleshooting and Process Logic

The following diagrams illustrate the troubleshooting workflow and the logical relationships between key dyeing parameters.

Caption: Troubleshooting workflow for diagnosing uneven dyeing.

Caption: Logical relationships of key dyeing parameters.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Acid Red 151 (C.I.) [chembk.com]
• 3. tkechemical.com [tkechemical.com]
• 4. ACID RED 151 Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. hztya.com [hztya.com]
• 6. textilelearner.net [textilelearner.net]
• 7. autumnchem.com [autumnchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Effects of pH on staining by dyes - IHC WORLD [ihcworld.com]
• 10. livetoplant.com [livetoplant.com]
• 11. 4 common problems of acid dye dyeing nylon - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 12. kemtex.co.uk [kemtex.co.uk]
• 13. Leveling agents: chemistry and performance [textiletoday.com.bd]
• 14. Inhibitive Effect of NaCl and Citric Acid on the Colour Yield of Acid Dye on Nylon Fabric [scirp.org]
• 15. How Does Temperature Affect Dyeing? → Question [fashion.sustainability-directory.com]
• 16. youtube.com [youtube.com]
• 17. Acid Dyes - Dissolving and Trouble Shooting [dharmatrading.com]
• 18. Leveling Agents - Piedmont Chemical Industries [piedmontchemical.com]
• 19. vichem.vn [vichem.vn]

Preventing aggregation of Acid Red 151 in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the aggregation of Acid Red 151 in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Acid Red 151 aggregation and why does it occur in aqueous solutions?

A1: Acid Red 151 is an anionic azo dye.[1] Aggregation is a phenomenon where individual dye molecules clump together to form larger clusters or aggregates in a solution. This process is primarily driven by:

• Hydrophobic Interactions: The aromatic rings in the Acid Red 151 molecular structure are hydrophobic (water-repelling). In an aqueous environment, these regions of different dye molecules tend to associate with each other to minimize their contact with water, leading to aggregation.[2][3][4]

• Van der Waals Forces: These are weak, short-range attractive forces between molecules that contribute to the overall aggregation process.

• Low Solubility: Acid Red 151 has a limited solubility in water, which is approximately 20 g/L.[5] Exceeding this concentration or using suboptimal solvent conditions can lead to precipitation and aggregation.

Aggregation can be problematic in experimental settings as it can lead to inconsistent results, reduced reactivity, and difficulties in spectrophotometric analysis.

Q2: How does temperature affect the stability and solubility of Acid Red 151 solutions?

A2: Increasing the temperature of the aqueous solution generally increases the solubility of Acid Red 151 and helps prevent aggregation.[2] Higher temperatures provide more kinetic energy to the dye molecules, which can overcome the attractive forces that lead to aggregation and disfavors the formation of micelles.[2]

Q3: What is the effect of pH on an aqueous solution of Acid Red 151?

A3: The pH of the solution can significantly impact the stability and appearance of Acid Red 151. The molecule contains a hydroxyl group that can be protonated or deprotonated depending on the pH, which alters the electronic structure and, consequently, its color and aggregation state.

• In the presence of a strong acid like concentrated hydrochloric acid, the solution appears orange-brown.[6][7][8]

• With the addition of a strong base such as concentrated sodium hydroxide, the solution turns dark purple.[6][7][8]

While the optimal pH for preventing aggregation is not definitively established in the literature, avoiding highly acidic or alkaline conditions is generally recommended unless experimentally required. For adsorption studies, a pH of 3 has been noted as optimal for the removal of the dye, which may relate to the charge and state of the dye molecule in solution.[9]

Q4: Can co-solvents be used to improve the solubility of Acid Red 151?

A4: Yes, using co-solvents can improve the solubility of Acid Red 151. It is soluble in ethanol (appearing orange-red) and ethylene glycol ether.[6][7] Adding a small percentage of an organic co-solvent like ethanol to an aqueous solution can increase the dye's solubility and reduce aggregation by decreasing the polarity of the solvent.

Troubleshooting Guide

Q5: My Acid Red 151 solution appears cloudy or has visible particulates. What steps can I take to resolve this?

A5: Cloudiness or the presence of particulates is a clear sign of dye aggregation or precipitation. Here is a troubleshooting workflow to address this issue:

Caption: Troubleshooting flowchart for resolving Acid Red 151 aggregation.

Q6: How can I proactively prevent Acid Red 151 aggregation when preparing a new solution?

A6: To prepare a stable solution and prevent aggregation from the start, follow the recommended experimental protocol. Key preventative measures include:

• Using High-Purity Water: Always use deionized or distilled water.

• Controlling Temperature: Gentle heating can aid dissolution and prevent initial aggregation.[2]

• Adding Dye to Solvent: Slowly add the powdered dye to the vortex of the stirred solvent to ensure it disperses and dissolves properly, rather than adding the solvent to the dye.

• Using Surfactants: For applications where they will not interfere, adding a surfactant is a very effective method. Anionic dyes like Acid Red 151 interact strongly with cationic surfactants (e.g., Cetyltrimethylammonium Bromide - CTAB).[2] Nonionic surfactants can also be very effective at solubilizing azo dyes.[10][11] The surfactant molecules form micelles that encapsulate the dye molecules, preventing them from aggregating.

Below is a diagram illustrating the mechanism of surfactant-based prevention of dye aggregation.

Caption: Surfactant micelles encapsulate dye molecules to prevent aggregation.

Experimental Protocols

Protocol 1: Standard Preparation of an Aqueous Acid Red 151 Solution

This protocol outlines the steps for preparing a stable stock solution of Acid Red 151.

Caption: Workflow for preparing a stable Acid Red 151 solution.

Methodology:

• Weighing: Accurately weigh the desired amount of Acid Red 151 powder using an analytical balance. Ensure the final concentration does not exceed its solubility limit (20 g/L).

• Solvent Preparation: Measure the required volume of high-purity (distilled or deionized) water.

• Mixing: Place the water in a clean glass beaker with a magnetic stir bar. Place the beaker on a magnetic stir plate and begin stirring to create a vortex.

• Heating (Optional): If you have previously experienced dissolution issues, gently heat the water to approximately 40-50°C. This can significantly aid in the dissolution process.[2]

• Addition of Dye: Slowly and carefully add the pre-weighed Acid Red 151 powder to the side of the vortex. This gradual addition prevents the powder from clumping.

• Dissolution: Continue stirring until all the dye has completely dissolved. The solution should be clear and free of any visible particles.

• Cooling: If the solution was heated, allow it to cool to room temperature before use or storage.

• Storage: Store the solution in a well-sealed container, preferably made of amber glass or wrapped in foil to protect it from light, which can cause degradation over time.

Protocol 2: Using a Surfactant to Prevent Aggregation

This protocol is for applications where the presence of a surfactant is acceptable. It utilizes a cationic surfactant, CTAB, to prevent aggregation.

• Prepare Surfactant Solution: Prepare a stock solution of CTAB in high-purity water at a concentration above its critical micelle concentration (CMC), which is approximately 1 mM.

• Prepare Dye Solution: Follow steps 1-3 of the Standard Preparation Protocol.

• Combine Solutions: Slowly add the concentrated Acid Red 151 solution to the stirring CTAB solution. The interaction between the anionic dye and the cationic surfactant will promote the incorporation of the dye into the surfactant micelles.[2]

• Final Volume: Adjust to the final desired volume with the CTAB solution.

• Observation: The resulting solution should be clear and stable over a longer period compared to a solution prepared without a surfactant.

Data Presentation

Table 1: Influence of Physicochemical Parameters on Acid Red 151 in Aqueous Solution

Parameter	Observation	Effect on Aggregation	Reference(s)
Concentration	Solubility limit in water is ~20 g/L.	Concentrations above the limit lead to precipitation/aggregation.	[5]
Temperature	Increased temperature enhances solubility.	Increasing temperature disfavors aggregation.	[2]
pH	Solution is orange-brown in strong acid and dark purple in strong base.	Extreme pH values alter the dye's ionic state, which can influence aggregation. Optimal stability is often found near neutral pH.	[6][7][8]
Co-solvents (e.g., Ethanol)	Soluble in ethanol and ethylene glycol ether.	Addition of a co-solvent increases solubility and reduces aggregation.	[6][7]
Surfactants (Cationic)	Strong interaction with cationic surfactants like CTAB.	Effectively prevents aggregation by encapsulating dye molecules in micelles.	[2][12]
Electrolytes (e.g., NaCl)	Influences the interaction between the dye and surfactants.	Can either promote or inhibit aggregation depending on the specific ions and their concentration.	[2]

References

• 1. bjas.journals.ekb.eg [bjas.journals.ekb.eg]
• 2. researchgate.net [researchgate.net]
• 3. The Hydrophobic Effects: Our Current Understanding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent progress in understanding hydrophobic interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. saujanyaexports.com [saujanyaexports.com]
• 6. Acid Red 151 (C.I.) [chembk.com]
• 7. ACID RED 151 CAS#: 6406-56-0 [amp.chemicalbook.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Efficiency of Acid Red 151 Removal from Effluents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of Acid Red 151 removal from effluents. The information is presented in a user-friendly question-and-answer format, addressing specific issues that may be encountered during experimental procedures.

Troubleshooting Guides

This section provides solutions to common problems encountered during the removal of Acid Red 151 using various techniques.

Adsorption-Based Methods

Question/Issue	Possible Cause(s)	Troubleshooting Step(s)
Low dye removal efficiency.	1. Incorrect pH: The surface charge of the adsorbent and the dye's ionization state are pH-dependent.[1][2] 2. Insufficient adsorbent dosage: The number of active sites may be inadequate for the dye concentration.[2] 3. Short contact time: Equilibrium between the dye and adsorbent may not have been reached.[2] 4. Adsorbent deactivation: Pores of the adsorbent may be blocked.	1. Optimize pH: Conduct batch experiments at different pH values to find the optimal range for maximum removal. For iron-impregnated eggshells, a pH of 3 has been shown to be effective.[2] 2. Increase adsorbent dose: Incrementally increase the amount of adsorbent while keeping other parameters constant to determine the optimal dosage.[2] 3. Increase contact time: Extend the duration of the experiment to ensure equilibrium is achieved. Monitor dye concentration at different time intervals.[2] 4. Regenerate or use fresh adsorbent: If regeneration is possible, follow the appropriate protocol. Otherwise, use a fresh batch of adsorbent.
Inconsistent results between replicate experiments.	1. Non-homogeneous adsorbent: The adsorbent material may not be uniform in particle size or surface properties. 2. Inaccurate measurements: Errors in weighing the adsorbent or measuring the dye solution volume. 3. Fluctuations in experimental conditions: Variations in temperature or agitation speed.	1. Ensure adsorbent homogeneity: Sieve the adsorbent to obtain a uniform particle size. Mix the bulk adsorbent thoroughly before taking samples. 2. Calibrate equipment: Regularly calibrate balances and pipettes. 3. Maintain constant conditions: Use a temperature-controlled shaker or water bath and ensure consistent agitation speed for all experiments.
Adsorbent floats on the surface of the solution.	1. Low density of the adsorbent. 2. Hydrophobic nature of the adsorbent surface.	1. Improve wetting: Gently agitate the solution to help wet the adsorbent particles. 2. Surface modification: Consider modifying the adsorbent surface to increase its hydrophilicity.

Advanced Oxidation Processes (AOPs)

Question/Issue	Possible Cause(s)	Troubleshooting Step(s)
Low degradation of Acid Red 151.	1. Suboptimal pH: The generation of hydroxyl radicals is highly pH-dependent for most AOPs. For Fenton and photo-Fenton processes, an acidic pH (around 3) is generally optimal.[3][4] 2. Incorrect oxidant (e.g., H₂O₂) concentration: An excess or deficit of the oxidant can inhibit the reaction.[5] 3. Insufficient catalyst (e.g., Fe²⁺) concentration: A low catalyst concentration will limit the rate of hydroxyl radical generation.[5] 4. Presence of scavenging species: Other organic or inorganic compounds in the effluent can compete for hydroxyl radicals.[6] 5. Low UV lamp intensity (for photo-assisted AOPs).	1. Adjust and buffer pH: Determine the optimal pH for your specific AOP and maintain it throughout the experiment using buffers if necessary.[3][4] 2. Optimize oxidant dosage: Perform experiments with varying oxidant concentrations to find the optimal dose. For UV/H₂O₂ treatment of Acid Red 151, a concentration of 80 mM H₂O₂ has been shown to be effective.[5] 3. Optimize catalyst concentration: Vary the catalyst concentration to find the most effective dose. A H₂O₂/Fe²⁺ ratio of 20:1 has been reported as optimal for the Fenton treatment of Acid Red 151.[5] 4. Pre-treat the effluent: If possible, remove interfering substances before applying the AOP. 5. Check and replace UV lamp: Ensure the UV lamp is functioning correctly and is within its operational lifespan.
Rapid decomposition of H₂O₂ without significant dye removal.	1. High pH: At high pH, H₂O₂ can decompose into water and oxygen without generating hydroxyl radicals. 2. High catalyst concentration: Excessive catalyst can lead to side reactions that consume H₂O₂.[3]	1. Lower the pH: Adjust the pH to the optimal acidic range for the Fenton or photo-Fenton process. 2. Reduce catalyst concentration: Optimize the catalyst dosage to avoid scavenging effects.
Formation of precipitates during the experiment.	1. High pH in Fenton/photo-Fenton processes: At pH values above 4, iron can precipitate as ferric hydroxide (Fe(OH)₃).[3]	1. Maintain acidic pH: Keep the pH of the solution at or below 3 to prevent the precipitation of iron.[3]

Frequently Asked Questions (FAQs)

General Questions

• Q1: What are the most common methods for removing Acid Red 151 from effluents? A1: The most common methods include adsorption onto various materials like activated carbon and treated eggshells, and Advanced Oxidation Processes (AOPs) such as ozonation, Fenton, photo-Fenton, and UV/H₂O₂ treatments.[2][5] Biological degradation has also been explored.[7]

• Q2: How can I accurately measure the concentration of Acid Red 151 in my samples? A2: The concentration of Acid Red 151 is typically measured using a UV-Vis spectrophotometer at its maximum absorbance wavelength (λmax), which is around 513 nm.[2] It is crucial to create a calibration curve with known concentrations of the dye to accurately determine the concentration in your experimental samples.

• Q3: What are the key parameters that influence the efficiency of Acid Red 151 removal? A3: The key parameters include the pH of the solution, the initial dye concentration, the dose of the adsorbent or the concentration of oxidants and catalysts, the reaction time, and the temperature.[2][5]

Adsorption FAQs

• Q4: Why is pH so important in the adsorption of Acid Red 151? A4: The pH of the solution affects the surface charge of the adsorbent and the degree of ionization of the Acid Red 151 molecule.[2] For many adsorbents, a lower pH is favorable for the removal of anionic dyes like Acid Red 151 due to the protonation of the adsorbent surface, which enhances electrostatic attraction.[2]

• Q5: What is the significance of the point of zero charge (pHpzc) of an adsorbent? A5: The pHpzc is the pH at which the surface of the adsorbent has a net neutral charge. At a pH below the pHpzc, the surface is positively charged, which is favorable for the adsorption of anionic dyes. At a pH above the pHpzc, the surface is negatively charged.[2]

Advanced Oxidation Processes (AOPs) FAQs

• Q6: What is the role of hydroxyl radicals in AOPs? A6: Hydroxyl radicals (•OH) are highly reactive and non-selective oxidizing agents that can break down complex organic molecules like Acid Red 151 into simpler, less harmful compounds, and ultimately to carbon dioxide and water.[5]

• Q7: Can AOPs lead to the formation of toxic byproducts? A7: While AOPs are designed to mineralize organic pollutants, incomplete oxidation can potentially lead to the formation of intermediate byproducts that may be more toxic than the parent compound. It is important to monitor the total organic carbon (TOC) and conduct toxicity assays to ensure complete and safe treatment.

Data Presentation

Table 1: Comparison of Different Methods for Acid Red 151 Removal

Treatment Method	Adsorbent/Catalyst	Optimal pH	Removal Efficiency (%)	Adsorption Capacity (mg/g) / Kinetic Rate	Reference(s)
Adsorption	Iron-impregnated heat-treated eggshell (Fe-HTES)	3	98.9	50 mg/g	[2]
Heat-treated eggshell (HTES)	3	88	-	[2]
Raw eggshell (RES)	3	78	-	[2]
UV/H₂O₂	-	10.2	>90 (with 80 mM H₂O₂)	-	[5]
Ozonation	-	2.5	Up to 99	125.8 L mmol⁻¹ min⁻¹	[8]
Fenton (H₂O₂/Fe²⁺)	Fe²⁺	3	-	-	[3]
Photo-Fenton (UV/H₂O₂/Fe²⁺)	Fe²⁺	-	96.8	-	[5]
Aerobic Biodegradation	Acclimated microorganisms	-	Up to 99	247 mg AR151/(l reactor d)	[7]

Experimental Protocols

Protocol 1: Adsorption of Acid Red 151 using Iron-Impregnated Heat-Treated Eggshell (Fe-HTES)

• Preparation of Adsorbent:

  • Wash raw eggshells with deionized water and dry them.

  • Heat the eggshells at a specified temperature (e.g., 800°C) for a set duration to obtain heat-treated eggshell (HTES).

  • Impregnate the HTES with an iron salt solution (e.g., FeCl₃).

  • Dry the iron-impregnated eggshell and pyrolyze it to obtain Fe-HTES.

• Batch Adsorption Experiment:

  • Prepare a stock solution of Acid Red 151 (e.g., 1000 mg/L).

  • Prepare working solutions of desired concentrations (e.g., 20-100 mg/L) by diluting the stock solution.

  • Take a fixed volume of the dye solution (e.g., 50 mL) in a series of flasks.

  • Adjust the initial pH of the solutions to the desired value (e.g., 3) using dilute HCl or NaOH.[2]

  • Add a specific amount of Fe-HTES adsorbent (e.g., 2 g/L) to each flask.[2]

  • Agitate the flasks on a mechanical shaker at a constant speed (e.g., 150 rpm) and temperature for a predetermined time (e.g., 15 minutes).[2]

  • After agitation, separate the adsorbent from the solution by filtration or centrifugation.

  • Measure the final concentration of Acid Red 151 in the supernatant using a UV-Vis spectrophotometer at 513 nm.

  • Calculate the removal efficiency and adsorption capacity.

Protocol 2: Photocatalytic Degradation of Acid Red 151 using UV/H₂O₂

• Experimental Setup:

  • Use a batch photoreactor equipped with a UV lamp and a magnetic stirrer.

  • Prepare a stock solution of Acid Red 151.

  • Prepare a working solution of the desired concentration (e.g., 10 mg/L).[5]

• Degradation Procedure:

  • Place a fixed volume of the dye solution into the photoreactor.

  • Adjust the initial pH of the solution to the desired value (e.g., 10.2).[5]

  • Add the desired concentration of hydrogen peroxide (H₂O₂) (e.g., 80 mM) to the solution.[5]

  • Turn on the magnetic stirrer to ensure the solution is well-mixed.

  • Turn on the UV lamp to initiate the photocatalytic reaction.

  • Withdraw samples at regular time intervals (e.g., 0, 5, 10, 15, 30, 60 minutes).

  • Immediately quench the reaction in the withdrawn samples if necessary (e.g., by adding a catalase solution to remove residual H₂O₂).

  • Measure the concentration of Acid Red 151 in each sample using a UV-Vis spectrophotometer.

  • Calculate the degradation efficiency as a function of time.

Mandatory Visualization

Caption: Workflow for a typical batch adsorption experiment.

Caption: General workflow for an Advanced Oxidation Process experiment.

Caption: A logical approach to troubleshooting low removal efficiency.

References

• 1. deswater.com [deswater.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances in dye degradation in industrial textile effluent: Unveiling the potential of Fenton, photo-Fenton, and helio-photo-Fenton processes for environmental conservation - Arabian Journal of Chemistry [arabjchem.org]
• 4. Removal of persistent textile dyes from wastewater by Fe( ii )/H 2 O 2 /H 3 NOH + integrated system: process performance and limitations - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D2VA00011C [pubs.rsc.org]
• 5. bjas.journals.ekb.eg [bjas.journals.ekb.eg]
• 6. researchgate.net [researchgate.net]
• 7. Aerobic degradation of the azo dye acid red 151 in a sequencing batch biofilter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A kinetic study on the decolorization of aqueous solutions of Acid Red-151 by ozonation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in HPLC Analysis of Acid Red 151

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on mitigating matrix effects in the High-Performance Liquid Chromatography (HPLC) analysis of Acid Red 151.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in HPLC analysis?

A1: The sample matrix refers to all components within a sample other than the analyte of interest.[1] Matrix effects occur when these co-eluting components interfere with the analytical signal of the target analyte, leading to either signal suppression (a decrease in response) or enhancement (an increase in response).[1][2] This phenomenon can significantly compromise the accuracy, precision, and sensitivity of quantitative analysis.[3]

Q2: Why is Acid Red 151 analysis susceptible to matrix effects?

A2: Acid Red 151, an azo dye, is often analyzed in complex sample matrices such as textile effluents, dyed fabrics, and environmental water samples. These matrices contain a multitude of substances, including other dyes, surfactants, salts, and organic finishing agents, which can co-elute with Acid Red 151 and interfere with its detection.

Q3: How can I determine if my Acid Red 151 analysis is impacted by matrix effects?

A3: A common method to assess matrix effects is the post-extraction spike. This involves comparing the peak area of Acid Red 151 in a standard solution (prepared in a clean solvent) to the peak area of a blank matrix extract that has been spiked with the same concentration of Acid Red 151. A significant difference in the peak areas indicates the presence of matrix effects. The matrix effect can be quantified using the following formula:

Matrix Effect (%) = (Peak area in matrix / Peak area in solvent) x 100%

A value of 100% signifies no matrix effect, a value <100% indicates signal suppression, and a value >100% suggests signal enhancement.

Q4: What are the primary strategies to overcome matrix effects?

A4: The two main strategies for addressing matrix effects are:

• Minimizing the Matrix Effect: This involves optimizing sample preparation to remove interfering components before HPLC analysis. Techniques include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and sample dilution.

• Compensating for the Matrix Effect: This approach uses analytical techniques to correct for the influence of the matrix. Common methods include the use of an internal standard (preferably a stable isotope-labeled standard) or creating matrix-matched calibration curves.[4]

Troubleshooting Guide

Problem: Poor peak shape (tailing or fronting) for Acid Red 151.

Possible Cause	Solution
Co-eluting matrix components	Improve sample cleanup using Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Adjust the mobile phase composition or gradient to better separate the analyte from interferences.
Column overload	Dilute the sample or reduce the injection volume.
Column degradation	Flush the column with a strong solvent or replace the column if necessary.

Problem: Inconsistent retention times for Acid Red 151.

Possible Cause	Solution
Matrix-induced shifts	Utilize a more robust sample preparation method to remove matrix components. Matrix-matched standards can help to account for consistent shifts.
Mobile phase issues	Ensure the mobile phase is properly prepared, degassed, and of high purity.
Pump malfunction	Check the HPLC pump for consistent flow and pressure.

Problem: Inaccurate or irreproducible quantification of Acid Red 151.

Possible Cause	Solution
Signal suppression or enhancement	Implement an internal standard method for quantification. A stable isotope-labeled internal standard is ideal. Alternatively, prepare calibration standards in a blank matrix extract that is free of the analyte (matrix-matched calibration).
Insufficient sample cleanup	Optimize the SPE or LLE protocol to improve the removal of interfering substances.
Sample dilution inconsistencies	Ensure accurate and precise dilutions are made for all samples and standards.

Data Presentation

The following tables provide illustrative data on the effectiveness of various strategies in mitigating matrix effects for azo dyes, which can serve as a guideline for the analysis of Acid Red 151.

Table 1: Comparison of Sample Preparation Techniques for Azo Dye Recovery

Sample Preparation Technique	Analyte	Matrix	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Solid-Phase Extraction (SPE)	Disperse Red 1	Wastewater	85.2	5.8
Liquid-Liquid Extraction (LLE)	Disperse Red 1	Wastewater	72.5	9.2
Dilution (10-fold)	Disperse Red 1	Wastewater	95.1 (with high matrix effect)	3.5

Note: Data is representative and may vary depending on the specific dye and matrix.

Table 2: Impact of Mitigation Strategy on Matrix Effect

Mitigation Strategy	Analyte	Matrix	Matrix Effect (%) without Strategy	Matrix Effect (%) with Strategy
Solid-Phase Extraction	Azo Dyes	Textile Effluent	45-65%	85-105%
Internal Standard	Azo Dyes	Textile Effluent	50-70%	98-102% (using ratio)
Matrix-Matched Calibration	Azo Dyes	Textile Effluent	55-75%	97-103%

Note: Matrix Effect (%) is calculated as (Peak area in matrix / Peak area in solvent) x 100%. A value of 100% indicates no matrix effect.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general guideline for extracting Acid Red 151 from a textile wastewater sample. The choice of SPE sorbent and solvents should be optimized for the specific application.

• Sample Pre-treatment:

  • Filter the wastewater sample through a 0.45 µm filter to remove particulate matter.

  • Adjust the pH of the sample to approximately 2.5 with formic acid. This protonates the sulfonic acid groups of Acid Red 151, making it less polar.[5]

• SPE Cartridge Conditioning:

  • Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load 100 mL of the pre-treated sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove salts and other polar impurities.

  • Further, wash with 5 mL of a methanol/water mixture (e.g., 20:80 v/v) to remove more polar interferences.

• Elution:

  • Elute the retained Acid Red 151 from the cartridge with 5 mL of methanol or acetonitrile.

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for HPLC analysis.

Protocol 2: HPLC Method for Acid Red 151 Analysis

The following is a starting point for an HPLC method for the analysis of Acid Red 151. Method validation is crucial for ensuring accurate and reliable results.

• Instrumentation: HPLC system with a Diode Array Detector (DAD).

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 10 mM Ammonium acetate in water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection: DAD monitoring at the maximum absorbance wavelength of Acid Red 151 (approximately 510 nm).

Visualizations

Caption: Experimental workflow for Acid Red 151 analysis.

References

• 1. longdom.org [longdom.org]
• 2. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Simultaneous determination of naproxen, ibuprofen and diclofenac in wastewater using solid-phase extraction with high performance liquid chromatography [scielo.org.za]

Technical Support Center: Optimizing Acid Red 151 Dyeing Processes for Reduced Environmental Impact

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the use of Acid Red 151. The focus is on minimizing the environmental footprint of dyeing processes through optimized experimental protocols and effective wastewater treatment methodologies.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental concerns associated with Acid Red 151?

A1: Acid Red 151 is an azo dye, and the primary environmental concerns are related to the release of colored effluents into waterways. This discharge can increase the Chemical Oxygen Demand (COD) and Biochemical Oxygen Demand (BOD) of water bodies, reduce light penetration affecting aquatic photosynthesis, and potentially release carcinogenic aromatic amines from the breakdown of the azo bond (-N=N-). The dye's stability makes it resistant to biodegradation in conventional wastewater treatment.

Q2: What are the most effective methods for treating wastewater containing Acid Red 151?

A2: Several methods have proven effective for the decolorization and degradation of Acid Red 151 in wastewater. The main categories are:

• Advanced Oxidation Processes (AOPs): These include methods like UV/H₂O₂, O₃, Fenton (H₂O₂/Fe²⁺), and photo-Fenton, which generate highly reactive hydroxyl radicals to break down the dye molecule. The UV/O₃/H₂O₂ system has been shown to achieve complete removal in a short time.[1][2]

• Adsorption: This involves using porous materials to bind the dye molecules. Effective adsorbents include nano-composites like MnFe₂O₄/kaolin and bio-adsorbents such as iron-impregnated heat-treated eggshells.[3]

• Biodegradation: Specific microorganisms, such as the bacterium Acinetobacter radioresistens and the fungus Aspergillus niger, can aerobically or anaerobically break down the dye.[4][5][6] This process often involves the enzymatic cleavage of the azo bond.[6][7]

• Electrolysis: This method uses an electric current to degrade the dye in simulated textile effluents.[8]

Q3: Can process modifications in the dyeing procedure itself reduce the environmental impact?

A3: Yes. Optimizing the dyeing process can significantly lower its environmental impact. Key strategies include:

• Optimizing Dye Bath Exhaustion: Ensuring the maximum amount of dye transfers from the bath to the fiber reduces the concentration of dye in the effluent. This can be influenced by controlling pH, temperature, and dyeing time.

• Using Eco-Friendly Auxiliaries: Selecting biodegradable leveling agents, and pH regulators can reduce the chemical load in the wastewater.[9][10]

• Waterless Dyeing Techniques: Innovative methods like supercritical CO₂ dyeing eliminate water from the process, thereby preventing wastewater generation.[11]

Q4: Are there more environmentally friendly alternatives to Acid Red 151?

A4: While direct replacements with identical properties can be challenging to find, exploring "low-impact" synthetic dyes with higher fixation rates can be a viable option. Natural dyes are another alternative, but their environmental footprint depends on factors like cultivation and processing requirements.

Troubleshooting Guide

This guide addresses common issues encountered during the Acid Red 151 dyeing process and in subsequent wastewater treatment experiments.

Dyeing Process Troubleshooting

Q: My dyed fabric shows uneven color or splotches. What is the cause and how can I fix it?

A: Uneven dyeing, or poor leveling, is a common issue with acid dyes.[1][12][13]

• Possible Causes:

  • Adding Acid Too Early: Acid promotes rapid dye fixation. If added to the dyebath before the dye has been evenly distributed throughout the fabric, it can cause the dye to strike unevenly.[2][12]

  • Rapid Temperature Increase: Heating the dyebath too quickly does not allow sufficient time for the dye to penetrate the fiber evenly before it fixes.[1][2][12]

  • Poor Dye Dissolution: Acid Red 151 can form cloudy solutions in water.[14][15][16] Undissolved dye particles can lead to "freckles" or spots on the fabric.[12]

  • Fabric Overcrowding: Insufficient space in the dye pot prevents even circulation of the dye liquor around the fabric.[12]

  • Inadequate Stirring: Lack of agitation leads to localized concentrations of dye.[2][12]

• Solutions:

  • Delayed Acid Addition: Add the dye to the bath and allow the material to circulate for 10-15 minutes to ensure even distribution before gradually adding the acid (e.g., acetic acid or citric acid).[2][12][17]

  • Gradual Heating: Slowly raise the temperature of the dyebath (e.g., 1-2°C per minute) to allow for even dye uptake.[1]

  • Proper Dye "Pasting": Create a smooth paste of the dye powder with a small amount of very hot water before dissolving it into the main dyebath. This ensures the dye is fully dissolved.[12]

  • Use an Appropriate Liquor Ratio: Ensure there is enough water for the fabric to move freely.

  • Consistent Agitation: Stir the dyebath gently and regularly, especially during the initial phase of dyeing.

Q: The color of my fabric is too light, and the dyebath is not exhausting (the water is still deeply colored). What should I do?

A: Poor dye exhaustion means that a significant amount of dye remains in the water instead of fixing to the fiber.

• Possible Causes:

  • Incorrect pH: The dyebath may not be acidic enough for the dye to bind effectively to the fibers (typically wool, silk, or nylon).[1]

  • Insufficient Temperature or Time: Acid dyes require heat to fix properly. The temperature may be too low, or the dyeing time may be too short.[2][18]

  • Excessive Dye Concentration: There is a saturation point beyond which the fiber cannot accept more dye.[18]

• Solutions:

  • Check and Adjust pH: Use a pH meter to check the dyebath. If necessary, add more acid gradually to reach the optimal pH range (typically pH 4-6 for acid dyes).[13]

  • Increase Temperature/Time: Ensure the dyebath reaches and is held at the recommended temperature (often 85-100°C) for a sufficient duration (e.g., 30-60 minutes).[2][13][19]

  • Add Salt: In some cases, adding Glauber's salt or sodium chloride can help promote dye exhaustion.[12][17]

  • Cool Down Slowly: Allowing the dyebath to cool down slowly can encourage the last bit of dye to fix to the fiber.[12][18]

Wastewater Treatment Troubleshooting

Q: My AOP treatment is not effectively decolorizing the Acid Red 151 effluent. What parameters should I check?

A: The efficiency of Advanced Oxidation Processes is highly dependent on several key parameters.

• Possible Causes:

  • Incorrect pH: The effectiveness of many AOPs, particularly Fenton and photo-Fenton, is highly pH-dependent. For Fenton's reagent, the optimal pH is typically acidic.

  • Suboptimal Reagent Concentrations: The ratio of oxidant (e.g., H₂O₂) to catalyst (e.g., Fe²⁺) is critical. An excess of either can be counterproductive.

  • Presence of Scavengers: Other substances in the effluent (e.g., carbonate ions, some auxiliaries) can act as radical scavengers, consuming the hydroxyl radicals before they can degrade the dye.[9][20]

• Solutions:

  • Optimize pH: Adjust the pH of the effluent to the optimal range for your chosen AOP before starting the treatment.

  • Titrate Reagent Ratios: Perform preliminary experiments to determine the optimal concentration and ratio of your AOP reagents for your specific effluent concentration.

  • Pre-treatment: Consider a pre-treatment step like coagulation or filtration to remove interfering substances before applying the AOP.

Q: The biological degradation of my Acid Red 151 wastewater is slow or incomplete. How can I improve it?

A: Biological treatment relies on creating the right conditions for microbial activity.

• Possible Causes:

  • Non-acclimated Microorganisms: The microbial consortium may not be adapted to using Acid Red 151 as a substrate.

  • Suboptimal Environmental Conditions: pH, temperature, and the presence of co-substrates (carbon and nitrogen sources) significantly affect microbial degradation rates.[5][6]

  • High Dye Concentration: Very high concentrations of the dye can be toxic to the microorganisms.[5]

• Solutions:

  • Acclimation Period: Gradually introduce the dye to the microbial culture over an extended period to allow for adaptation.

  • Optimize Conditions: Adjust the pH (often near neutral for many bacteria) and temperature (mesophilic range of 25-45°C is common) to the optimal levels for the specific microorganisms being used.[5]

  • Provide Co-substrates: Supplement the wastewater with sources of carbon (like glucose) and nitrogen (like urea or yeast extract) to support microbial growth and enzymatic activity.[5][21]

  • Dilute the Effluent: If the initial dye concentration is very high, dilute the wastewater before introducing it to the bioreactor.

Data on Wastewater Treatment for Acid Red 151

The following tables summarize quantitative data from various studies on the removal of Acid Red 151 from water.

Table 1: Comparison of Advanced Oxidation Processes (AOPs) for Acid Red 151 Removal

Treatment Method	Initial Dye Conc.	pH	Reagent Concentrations	Treatment Time	Removal Efficiency (%)	Reference
UV/H₂O₂	10 mg/L	10.2	80 mM H₂O₂	60 min	~95%
UV/O₃	100 mg/L	8.8	-	~12 min	100%
UV/O₃/H₂O₂	100 mg/L	8.8	20 mM H₂O₂	~15 min	100%	[1]
UV/Fenton	10 mg/L	~3	H₂O₂/Fe²⁺ ratio 20:1 (8mM H₂O₂:0.4mM Fe²⁺)	60 min	96.8%

Table 2: Comparison of Adsorption Methods for Acid Red 151 Removal

Adsorbent	Initial Dye Conc.	pH	Adsorbent Dose	Contact Time	Removal Efficiency (%)	Max Adsorption Capacity (mg/g)	Reference
Fe-HTES*	100 mg/L	3	2 g/L	15 min	98.9%	50	[3]
HTES**	100 mg/L	3	2 g/L	15 min	88.0%	-	[3]
RES***	100 mg/L	3	2 g/L	15 min	78.0%	-	[3]

*Fe-HTES: Iron-impregnated Heat Treated Egg Shell **HTES: Heat Treated Egg Shell ***RES: Raw Egg Shell

Table 3: Comparison of Biodegradation Methods for Acid Red 151 Removal

Microorganism	Initial Dye Conc.	pH	Temperature (°C)	Treatment Time	Removal Efficiency (%)	Reference
Aerobic Consortia	50 mg/L	-	-	-	99%	[4]
Aspergillus niger SA1	20 mg/L	5	30	8 days	95.7%	[5]
Acinetobacter radioresistens	50 mg/L	7	30	48 hours	95%	[6][7]

Experimental Protocols

Protocol 1: Decolorization of Acid Red 151 using Photo-Fenton Oxidation

Objective: To determine the efficiency of the UV/H₂O₂/Fe²⁺ system in degrading Acid Red 151 in an aqueous solution.

Materials:

• Acid Red 151 stock solution (e.g., 1 g/L)

• Hydrogen peroxide (H₂O₂, 30%)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

• Batch photoreactor with a UV lamp

• Spectrophotometer

• Magnetic stirrer and stir bars

• pH meter

Methodology:

• Prepare Working Solution: Dilute the Acid Red 151 stock solution with deionized water to achieve the desired initial concentration (e.g., 10 mg/L).

• pH Adjustment: Adjust the pH of the solution to the desired level (e.g., pH 3) using H₂SO₄ or NaOH.

• Initiate Reaction:

  • Place a specific volume of the pH-adjusted dye solution (e.g., 100 mL) into the photoreactor.

  • Add the required amount of FeSO₄·7H₂O to achieve the target Fe²⁺ concentration (e.g., 0.4 mM). Stir to dissolve.

  • Add the corresponding volume of H₂O₂ to achieve the desired H₂O₂/Fe²⁺ ratio (e.g., 20:1, which would be 8 mM H₂O₂).

• Photoreaction: Immediately turn on the UV lamp and the magnetic stirrer. Start a timer.

• Sampling: At regular time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes), withdraw a small aliquot of the sample. Immediately quench the reaction in the aliquot by adding a small amount of a strong NaOH solution to raise the pH and precipitate the iron, or use a radical scavenger if necessary.

• Analysis:

  • Centrifuge the samples to remove precipitated iron hydroxides.

  • Measure the absorbance of the supernatant at the maximum wavelength (λ_max) of Acid Red 151 (~510 nm) using the spectrophotometer.

  • Calculate the removal efficiency at each time point using the formula: Removal % = ((A₀ - Aₜ) / A₀) * 100, where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

Protocol 2: Adsorption of Acid Red 151 onto a Bio-adsorbent

Objective: To evaluate the adsorption capacity of a prepared bio-adsorbent (e.g., iron-impregnated eggshells) for Acid Red 151.

Materials:

• Acid Red 151 solution of known concentration

• Prepared bio-adsorbent

• Conical flasks or beakers

• Orbital shaker or magnetic stirrers

• pH meter

• Spectrophotometer

Methodology:

• Prepare Dye Solutions: Prepare a series of Acid Red 151 solutions with varying initial concentrations (e.g., 20, 40, 60, 80, 100 mg/L).

• Adsorption Experiment:

  • For each concentration, place a fixed volume of the dye solution (e.g., 50 mL) into a conical flask.

  • Adjust the pH to the optimal value determined from preliminary studies (e.g., pH 3).

  • Add a precise amount of the bio-adsorbent (e.g., 0.1 g, corresponding to a 2 g/L dose).

• Equilibration: Place the flasks on an orbital shaker at a constant speed (e.g., 150 rpm) and temperature for a predetermined time required to reach equilibrium (e.g., 15-60 minutes).

• Separation and Analysis:

  • After shaking, separate the adsorbent from the solution by filtration or centrifugation.

  • Measure the final concentration of Acid Red 151 in the supernatant using a spectrophotometer.

• Calculate Adsorption Capacity: Calculate the equilibrium adsorption capacity (qₑ, in mg/g) using the formula: qₑ = ((C₀ - Cₑ) * V) / m, where C₀ is the initial dye concentration (mg/L), Cₑ is the equilibrium dye concentration (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

Visualizations

Caption: Workflow for Acid Red 151 degradation using Advanced Oxidation Processes (AOPs).

Caption: Troubleshooting logic for common Acid Red 151 dyeing problems.

Caption: Simplified pathway for the biodegradation of Acid Red 151.

References

• 1. autumnchem.com [autumnchem.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Aerobic degradation of the azo dye acid red 151 in a sequencing batch biofilter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Biodegradation and Decolorization of Acid Red by Acinetobacter radioresistens | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. hztya.com [hztya.com]
• 12. Acid Dyes - Dissolving and Trouble Shooting [dharmatrading.com]
• 13. Acid dyes are a common problem in dyeing - Knowledge - Wenzhou Color Bloom New Materials Co.,Ltd [colorbloomdyes.com]
• 14. worlddyevariety.com [worlddyevariety.com]
• 15. Acid Red 151 (C.I.) [chembk.com]
• 16. Liquid acid red 151 TDS|Liquid acid red 151 from Chinese supplier and producer - ACID RED DYES - Enoch dye [enochdye.com]
• 17. reddit.com [reddit.com]
• 18. cdn1.schoolofsweetgeorgia.com [cdn1.schoolofsweetgeorgia.com]
• 19. m.youtube.com [m.youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. Decolorization of azo dyes (Direct Blue 151 and Direct Red 31) by moderately alkaliphilic bacterial consortium - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing pH for Acid Red 151 Adsorption

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the adsorption of Acid Red 151.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments to optimize pH conditions for Acid Red 151 adsorption.

Issue	Possible Cause	Recommended Solution
Low Adsorption Efficiency at Acidic pH	1. Adsorbent surface is not positively charged: The point of zero charge (pHpzc) of your adsorbent may be lower than the experimental pH. 2. Competition from other anions: The presence of other anions in the solution (e.g., from buffer preparation) can compete with the anionic Acid Red 151 for adsorption sites. 3. Dye degradation: At very low pH, the chemical structure of Acid Red 151 might be altered, affecting its adsorption.	1. Determine the pHpzc of your adsorbent: If the pHpzc is below your target acidic pH, the surface will be negatively charged, repelling the anionic dye. Consider modifying the adsorbent surface to increase its pHpzc. 2. Use a different buffer system or adjust pH with minimal acid/base addition: Minimize the concentration of competing anions. 3. Check the stability of Acid Red 151 at the experimental pH: Use UV-Vis spectroscopy to see if the dye's maximum absorbance wavelength shifts, indicating a change in its chemical structure.
High Adsorption at Neutral or Alkaline pH	1. Non-electrostatic adsorption mechanisms: Other mechanisms like hydrogen bonding, hydrophobic interactions, or pore-filling might be dominant. 2. Adsorbent has a high density of positively charged sites at higher pH: This is uncommon for most adsorbents but possible for specifically functionalized materials.	1. Characterize your adsorbent: Analyze the functional groups on your adsorbent's surface using techniques like FTIR to understand potential non-electrostatic interactions. 2. Re-evaluate the surface chemistry of your adsorbent: This unexpected result could be a novel finding.
Inconsistent Results Between Replicates	1. Inaccurate pH measurement and control: Small variations in pH can significantly impact adsorption, especially near the optimal pH. 2. Inhomogeneous adsorbent slurry: If the adsorbent is not well-dispersed, the available surface area for adsorption will vary. 3. Temperature fluctuations: Adsorption is a temperature-dependent process.	1. Calibrate your pH meter frequently: Ensure accurate and stable pH readings. Use a buffer solution to maintain a constant pH during the experiment. 2. Ensure proper mixing: Use a reliable shaker or stirrer to keep the adsorbent suspended uniformly. 3. Maintain a constant temperature: Conduct your experiments in a temperature-controlled environment.
Color Change of Dye Solution at Low pH	1. Protonation of the dye molecule: The azo group (-N=N-) in Acid Red 151 can be protonated at low pH, leading to a color change. For instance, Congo red, another anionic azo dye, changes from red to blue at a pH below 3.	1. Monitor the UV-Vis spectrum: A shift in the maximum absorbance wavelength will confirm a change in the dye's electronic structure. While this may affect the color, it might not necessarily inhibit adsorption. Correlate the color change with the adsorption efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for Acid Red 151 adsorption?

A1: The optimal pH for the adsorption of Acid Red 151, an anionic dye, is generally in the acidic range. For example, one study found the optimal pH to be 3, achieving a maximum dye removal efficiency of 98.9% with an iron-impregnated heat-treated eggshell adsorbent. This is because a lower pH protonates the adsorbent surface, creating a positive charge that electrostatically attracts the negatively charged anionic dye molecules.

Q2: Why is acidic pH favored for anionic dye adsorption?

A2: At a pH below the adsorbent's point of zero charge (pHpzc), the surface of the adsorbent becomes predominantly positively charged due to the protonation of functional groups (e.g., -OH to -OH2+). Acid Red 151 is an anionic dye, meaning it carries a negative charge in solution. The electrostatic attraction between the positively charged adsorbent surface and the negatively charged dye molecules is the primary driving force for adsorption at acidic pH.

Q3: How do I determine the optimal pH for my specific adsorbent?

A3: To determine the optimal pH, you should conduct a series of batch adsorption experiments over a wide pH range (e.g., pH 2 to 11), keeping other parameters like initial dye concentration, adsorbent dose, and temperature constant. The pH at which the highest percentage of dye removal or the highest adsorption capacity is observed is the optimal pH for your system.

Q4: Can the pH of the solution change during the adsorption process?

A4: Yes, the pH of the solution can change during adsorption. This can be due to the release or uptake of protons by the adsorbent's surface functional groups as they interact with the dye molecules. It is advisable to use a buffer solution or to monitor and adjust the pH throughout the experiment to ensure it remains constant at the desired value.

Q5: What happens if the pH is too high?

A5: At a pH above the adsorbent's pHpzc, the surface of the adsorbent will be deprotonated and become negatively charged. This will lead to electrostatic repulsion between the negatively charged adsorbent surface and the anionic Acid Red 151 molecules, resulting in a significant decrease in adsorption efficiency.

Quantitative Data Summary

The following table summarizes the effect of pH on the removal efficiency of Acid Red 151 using different adsorbents.

Adsorbent	Initial Dye Concentration (mg/L)	Adsorbent Dose (g/L)	pH	Removal Efficiency (%)	Adsorption Capacity (mg/g)
Iron-Impregnated Heat Treated Egg Shell (Fe-HTES)	100	2	3	98.9	49.45
Heat Treated Egg Shell (HTES)	100	2	3	88	44
Raw Egg Shell (RES)	100	2	3	78	39
Fe-HTES	100	2	5	~80	~40
Fe-HTES	100	2	7	~70	~35
Fe-HTES	100	2	9	~60	~30
Fe-HTES	100	2	11	~55	~27.5

Data for Fe-HTES, HTES, and RES at pH 3 are from a study by Moaveni et al. (2017). The data for Fe-HTES at other pH values are estimated based on the trend described in the same study.

Experimental Protocols

Protocol for Determining the Optimal pH for Acid Red 151 Adsorption

• Preparation of Acid Red 151 Stock Solution:

  • Accurately weigh a specific amount of Acid Red 151 dye powder.

  • Dissolve it in deionized water to prepare a stock solution of a known concentration (e.g., 1000 mg/L).

• Preparation of Adsorbent:

  • Prepare your adsorbent material as required (e.g., grinding, sieving, washing, and drying).

• Batch Adsorption Experiments:

  • Prepare a series of flasks or beakers.

  • In each flask, add a fixed volume of the Acid Red 151 stock solution and dilute it with deionized water to achieve a desired initial concentration (e.g., 50 mg/L).

  • Adjust the initial pH of each solution to a different value (e.g., 2, 3, 4, 5, 6, 7, 8, 9, 10, and 11) using dilute HCl or NaOH.

  • Add a fixed amount of the adsorbent to each flask (e.g., 0.1 g in 50 mL of dye solution).

  • Place the flasks in a shaker or on a magnetic stirrer and agitate at a constant speed and temperature for a predetermined equilibrium time.

• Analysis:

  • After the equilibrium time is reached, separate the adsorbent from the solution by centrifugation or filtration.

  • Measure the final concentration of Acid Red 151 in the supernatant using a UV-Vis spectrophotometer at its maximum absorbance wavelength.

  • Calculate the percentage of dye removal and the adsorption capacity for each pH value.

• Determination of Optimal pH:

  • Plot the percentage of dye removal or the adsorption capacity against the pH.

  • The pH at which the highest removal or capacity is observed is the optimal pH.

Mandatory Visualizations

Caption: Logical relationship of Acid Red 151 adsorption at different pH conditions.

Caption: Experimental workflow for determining the optimal pH for Acid Red 151 adsorption.

Technical Support Center: Minimizing Dye Bleeding from Textiles Colored with Acid Red 151

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize dye bleeding from textiles colored with C.I. Acid Red 151.

Introduction to Acid Red 151

C.I. Acid Red 151 is a diazo acid dye commonly used for dyeing protein fibers such as wool and silk, as well as synthetic polyamides like nylon.[1][2][3][4] While it offers vibrant red hues, improper application can lead to poor wash fastness and significant dye bleeding. Understanding and controlling the dyeing and after-treatment parameters are crucial for achieving optimal colorfastness.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Acid Red 151 bleeding during washing?

A1: Significant dye bleeding from textiles colored with Acid Red 151 is primarily due to:

• Inadequate Fixation: The dye has not formed a stable bond with the fiber. This can be a result of incorrect pH, temperature, or insufficient dyeing time.

• Improper Rinsing: Failure to thoroughly remove unfixed, hydrolyzed dye from the fiber surface after dyeing.

• Excessive Dye Concentration: Using a higher concentration of dye than the fiber can bind, leading to a surplus of un-bonded dye molecules on the surface.

Q2: What is the optimal pH for dyeing with Acid Red 151 to minimize bleeding?

A2: The optimal pH for applying Acid Red 151 is in the weakly acidic to neutral range, typically between pH 4.5 and 7. For protein fibers like wool, a more acidic pH (around 4.5-5.5) increases the number of cationic sites on the fiber, promoting ionic bonding with the anionic dye molecules and leading to better fixation.

Q3: How does temperature affect the fixation of Acid Red 151?

A3: Temperature plays a critical role in dye diffusion and fixation. For effective fixation of Acid Red 151, the dyeing temperature should be gradually raised to near boiling (95-100°C) and maintained for a sufficient duration (typically 45-60 minutes). This ensures adequate penetration of the dye into the fiber and promotes stable bond formation.

Q4: Can a fixing agent be used to improve the wash fastness of Acid Red 151?

A4: Yes, applying a cationic fixing agent after the dyeing and rinsing process can significantly improve the wash fastness. These agents are positively charged molecules that form an insoluble complex with the anionic Acid Red 151 dye, effectively locking the dye to the fiber surface and reducing its tendency to bleed during washing.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Acid Red 151.

Issue	Potential Cause	Troubleshooting Steps
Significant color loss in the first wash	1. Incomplete dye fixation. 2. Presence of unfixed dye on the surface.	1. Optimize Dyeing Parameters: Ensure the dyebath pH is within the recommended range (4.5-7.0). Control the rate of temperature rise and maintain the dyeing temperature at 95-100°C for at least 45-60 minutes.2. Thorough Rinsing: After dyeing, rinse the textile with hot water followed by cold water until the rinse water runs clear. A final wash with a neutral detergent can help remove residual surface dye.
Dye staining adjacent fabrics during washing	1. Hydrolyzed dye not fully removed. 2. Low wet fastness of the dyeing.	1. Improve Rinsing Process: Implement a rigorous rinsing protocol as described above.2. Apply a Cationic Fixing Agent: After rinsing, treat the dyed textile with a cationic fixing agent. This will form a larger, less soluble complex with the dye, significantly reducing its ability to transfer to other fabrics.
Inconsistent colorfastness across a single batch	1. Uneven dye penetration. 2. Fluctuations in dyeing conditions.	1. Use a Leveling Agent: Incorporate a suitable leveling agent in the dyebath to promote even dye uptake and penetration.2. Ensure Uniform Conditions: Maintain consistent temperature and pH throughout the dyebath and across the entire dyeing cycle. Ensure proper agitation for uniform dye distribution.

Experimental Protocols

Protocol 1: Standard Exhaust Dyeing of Polyamide (Nylon) with Acid Red 151

This protocol is designed to achieve good fixation and minimize bleeding of Acid Red 151 on nylon textiles.

• Preparation:

  • Ensure the nylon substrate is thoroughly scoured to remove any oils, waxes, or finishes.

  • Prepare a dyebath with a liquor ratio of 20:1 (20 parts water to 1 part fabric by weight).

  • Add a leveling agent (e.g., 1-2% on weight of fabric, owf).

  • Adjust the dyebath pH to 6.0-6.5 using acetic acid.

• Dyeing Cycle:

  • Set the initial dyebath temperature to 40°C.

  • Add the pre-dissolved Acid Red 151 dye (e.g., 1% owf for a pale shade, 2% for a medium shade).

  • Gradually raise the temperature to 98-100°C over 45-60 minutes.

  • Hold at this temperature for 45-60 minutes, ensuring gentle agitation of the fabric.

  • Cool the dyebath down to 70°C before draining.

• Rinsing:

  • Rinse the dyed fabric thoroughly, first with warm water (around 50°C), then with cold water until the water runs clear.

Protocol 2: After-treatment with a Cationic Fixing Agent

This protocol should be performed after the dyeing and rinsing steps to further enhance wash fastness.

• Bath Preparation:

  • Prepare a fresh bath at 40°C with a liquor ratio of 20:1.

  • Add a cationic fixing agent (e.g., 1-2% owf). The optimal concentration may vary depending on the specific fixing agent and the depth of shade.

• Treatment:

  • Immerse the rinsed, dyed fabric in the fixing bath.

  • Agitate gently for 20-30 minutes at 40°C.

• Final Rinse:

  • Rinse the treated fabric with cold water.

  • Dry the fabric at a temperature not exceeding 60°C.

Protocol 3: Wash Fastness Testing (Adapted from ISO 105-C06)

This protocol provides a standardized method to assess the effectiveness of your dyeing and after-treatment procedures.

• Specimen Preparation:

  • Cut a specimen of the dyed textile (e.g., 10 cm x 4 cm).

  • Attach a multi-fiber adjacent fabric of the same dimensions by sewing along one of the shorter edges. The multi-fiber strip typically includes wool, cotton, nylon, polyester, acrylic, and acetate.[5]

• Washing Procedure:

  • Prepare a wash solution containing a standard reference detergent (e.g., 4 g/L ECE phosphate-based detergent).

  • Place the composite specimen in a stainless steel container with the wash solution and a specified number of steel balls (to provide mechanical action).[5]

  • Conduct the wash in a launder-ometer at a specified temperature and duration (e.g., 40°C for 30 minutes for test A2S).[5]

• Assessment:

  • After washing, rinse and dry the composite specimen.

  • Assess the change in color of the dyed specimen and the degree of staining on each component of the multi-fiber fabric using standardized Grey Scales.[5] A rating of 5 indicates no change/staining, while a rating of 1 indicates severe change/staining.

Data Presentation

The following tables summarize typical fastness properties of Acid Red 151. Note that actual results will vary depending on the substrate, dye concentration, and processing conditions.

Table 1: General Fastness Properties of Acid Red 151 on Wool [3]

Fastness Property	Rating (Grade)
Light Fastness	4
Soaping Fastness (Fading)	2-3
Soaping Fastness (Staining)	2-3
Perspiration Fastness (Fading)	4
Perspiration Fastness (Staining)	3-4
Dry Rubbing Fastness	4
Wet Rubbing Fastness	4

Ratings are on a scale of 1 to 5, where 5 is the best.

Table 2: Example of Wash Fastness Improvement with After-treatment

Treatment	Color Change (Grey Scale)	Staining on Nylon (Grey Scale)	Staining on Cotton (Grey Scale)
Standard Dyeing (No Fixative)	3	3	2-3
Dyeing + Cationic Fixative	4-5	4	4

These are illustrative values. Actual performance will depend on the specific cationic agent and process conditions.

Visualizations

Below are diagrams illustrating key concepts and workflows for minimizing Acid Red 151 dye bleeding.

Caption: Mechanism of Acid Red 151 fixation and the role of cationic fixing agents.

Caption: Troubleshooting workflow for addressing dye bleeding issues.

References

• 1. colorantsgroup.com [colorantsgroup.com]
• 2. Acid Red 151 Manufacturers Suppliers in Mumbai Gujarat India [colorantsgroup.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. ISO 105-C06: Assessing textile colorfastness to laundering | Textile Trade Buddy - News and Articles [textiletradebuddy.com]

Technical Support Center: Regeneration of Adsorbents for Acid Red 151

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on regenerating adsorbents used for the removal of Acid Red 151. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in optimizing your experimental workflow.

Troubleshooting Guide

This guide addresses common issues encountered during the regeneration of adsorbents saturated with Acid Red 151.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Regeneration Efficiency	1. Ineffective Eluent: The chemical nature of the eluent may not be suitable for breaking the adsorbent-dye bond. For anionic dyes like Acid Red 151, the interaction with the adsorbent surface is critical.	1. Optimize Eluent: For anionic dyes, alkaline solutions (e.g., 0.1 M - 1 M NaOH) are often effective at increasing the surface negative charge and promoting desorption. Alternatively, explore organic solvents like ethanol or acetone, which can disrupt hydrophobic and other non-electrostatic interactions.[1][2]
2. Insufficient Eluent Concentration: The concentration of the regenerating solution may be too low to create a sufficient chemical gradient to drive desorption.	2. Increase Eluent Concentration: Incrementally increase the concentration of your chosen eluent. For instance, if 0.1 M NaOH shows low efficiency, try 0.5 M or 1.0 M. Monitor the regeneration efficiency at each concentration to find the optimal point.
3. Inadequate Contact Time: The duration of the regeneration step may not be sufficient for the eluent to penetrate the adsorbent pores and desorb the dye molecules effectively.	3. Extend Contact Time: Increase the contact time between the saturated adsorbent and the eluent. Typical regeneration times can range from 1 to 4 hours. Conduct a time-course experiment to determine the point of equilibrium for desorption.[3]
Significant Decrease in Adsorption Capacity After Regeneration	1. Adsorbent Structural Damage: Harsh regeneration conditions (e.g., very high or low pH, high temperatures) can degrade the physical structure of the adsorbent, leading to a loss of surface area and active sites.	1. Use Milder Conditions: If using chemical regeneration, consider a lower concentration of the acid or base. For thermal regeneration, try reducing the temperature and duration. The goal is to find a balance between effective desorption and preserving the adsorbent's integrity.
2. Incomplete Desorption: Residual dye molecules remaining on the adsorbent after regeneration can block active sites, reducing the capacity for subsequent adsorption cycles.	2. Optimize Regeneration Protocol: Re-evaluate your choice of eluent, its concentration, contact time, and temperature to maximize dye removal during regeneration. A more effective desorption step will lead to better recovery of adsorption capacity.
3. Irreversible Adsorption: Some dye molecules may be irreversibly bound to the adsorbent through strong chemical bonds that are not easily broken by the regeneration process.	3. Accept Potential for Capacity Loss: It is common for some degree of irreversible adsorption to occur. Focus on optimizing the regeneration process to maximize the recoverable capacity. Most adsorbents can be effectively reused for 3-5 cycles before a significant drop in performance is observed.[4]
Generation of Large Volumes of Secondary Waste	1. High Volume of Eluent: Using a large volume of regenerating solution in each cycle contributes to a significant amount of liquid waste.	1. Recycle Eluent: Investigate the possibility of reusing the eluent for several regeneration cycles. This may involve a pre-treatment step to remove the desorbed dye from the eluent before its next use.
2. Inefficient Regeneration Method: The chosen method may inherently require large quantities of chemicals.	2. Explore Alternative Methods: Consider other regeneration techniques that may be less waste-intensive. For example, thermal regeneration eliminates the need for chemical eluents, although it has its own energy considerations.

Frequently Asked Questions (FAQs)

Q1: Is it economically and environmentally beneficial to regenerate adsorbents used for Acid Red 151 removal?

A1: Yes, in most cases, regenerating adsorbents is both economically and environmentally advantageous. It reduces the operational cost by minimizing the need to purchase new adsorbent material and decreases the volume of solid waste requiring disposal.[5]

Q2: What are the most common methods for regenerating adsorbents laden with anionic dyes like Acid Red 151?

A2: The most common regeneration strategies for adsorbents saturated with anionic dyes include:

• Chemical Regeneration: This involves using a chemical solution (eluent) to desorb the dye. For anionic dyes, alkaline solutions (e.g., NaOH), are frequently used to increase the pH, leading to a more negatively charged adsorbent surface which repels the anionic dye molecules.[1][6] Organic solvents such as ethanol and acetone can also be effective.[1][2]

• Thermal Regeneration: This method utilizes high temperatures (typically 500-900°C) in an inert atmosphere to break down the adsorbed dye molecules. This is often used for robust adsorbents like activated carbon but can be energy-intensive.

• Biological Regeneration: This emerging technique uses microorganisms to degrade the adsorbed dyes. It is an environmentally friendly option but may require longer regeneration times and specific conditions for microbial activity.

Q3: What regeneration efficiency can I expect for my adsorbent?

A3: Regeneration efficiency can vary significantly depending on the adsorbent type, the strength of the adsorbent-dye interaction, and the regeneration method employed. Initial regeneration efficiencies can be as high as 90-99%. However, it is common to observe a gradual decrease in both desorption efficiency and the adsorbent's capacity over multiple cycles.[4]

Q4: How many times can I reuse my adsorbent for Acid Red 151 removal?

A4: The reusability of an adsorbent depends on its stability and the harshness of the regeneration process. Typically, many adsorbents can be effectively regenerated and reused for 3 to 5 cycles before a significant decline in adsorption capacity is observed.[4]

Q5: How does pH influence the desorption of Acid Red 151?

A5: For anionic dyes like Acid Red 151, pH is a critical factor in desorption. Increasing the pH to alkaline conditions (e.g., using a NaOH solution) increases the number of hydroxyl ions (OH-) in the solution. These ions compete with the anionic dye molecules for the adsorbent's active sites and also increase the negative charge on the adsorbent surface, leading to electrostatic repulsion of the negatively charged dye molecules and enhancing desorption.

Quantitative Data on Regeneration

The following tables summarize quantitative data for the regeneration of adsorbents used for acid dyes. While specific data for Acid Red 151 is limited, the data for similar anionic dyes provide a valuable reference.

Table 1: Chemical Regeneration of Various Adsorbents for Anionic Dyes

Adsorbent	Dye	Eluent	Eluent Conc.	Contact Time	Regeneration Efficiency (%)	No. of Cycles	Reference
Activated Carbon	Reactive Red 198	60% Acetone in water + 15 mg/L Na₂CO₃	-	75 min	>90% (initially)	3	[7]
Organobentonite	Tannin	NaOH	(Not specified)	(Not specified)	99.7% -> 89.3%	4	[8]
Magnetic-PEI-Cellulose	Reactive Black 5	HCl	5 mol L⁻¹	(Not specified)	~75%	4
Activated Bauxite	Reactive Dye	NaOH	Dilute solution	Rapid	High	Multiple	[6]
Synthetic Clay	Reactive Dye	Na₂CO₃	Dilute solution	Rapid	High	Multiple	[6]

Note: Regeneration efficiency often decreases with each cycle.

Experimental Protocols

Here are detailed methodologies for common regeneration techniques.

Protocol 1: Alkaline Regeneration of Activated Carbon Saturated with Acid Red 151

This protocol describes a common method for regenerating activated carbon using a sodium hydroxide (NaOH) solution.

Materials:

• Acid Red 151-saturated activated carbon

• 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• Beakers or flasks

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel and vacuum flask)

• pH meter

• Drying oven

Procedure:

• Separation: Separate the saturated activated carbon from the dye solution by filtration.

• Washing: Wash the activated carbon with deionized water to remove any unbound dye molecules.

• Desorption:

  • Place the washed activated carbon in a beaker.

  • Add the 0.1 M NaOH solution at a solid-to-liquid ratio of 1:20 (e.g., 1 g of adsorbent in 20 mL of solution).

  • Agitate the mixture on a magnetic stirrer at a constant speed (e.g., 150 rpm) for 2-4 hours at room temperature.

• Filtration: Separate the regenerated activated carbon from the NaOH solution by filtration. The filtrate will contain the desorbed Acid Red 151.

• Neutralization and Rinsing: Wash the regenerated activated carbon thoroughly with deionized water until the pH of the filtrate is neutral. This step is crucial to remove any residual NaOH, which could affect the performance in the next adsorption cycle.

• Drying: Dry the regenerated activated carbon in an oven at 105°C until a constant weight is achieved.

• Evaluation: The regenerated activated carbon is now ready for reuse. Its adsorption capacity should be re-evaluated to determine the efficiency of the regeneration process.

Protocol 2: Solvent Regeneration of a Polymeric Adsorbent Saturated with Acid Red 151

This protocol outlines the use of an organic solvent, such as ethanol, for regeneration.

Materials:

• Acid Red 151-saturated polymeric adsorbent

• 70% (v/v) Ethanol solution in deionized water

• Deionized water

• Beakers or flasks

• Shaker or magnetic stirrer

• Filtration apparatus

• Drying oven or vacuum desiccator

Procedure:

• Separation and Rinsing: Filter the saturated adsorbent from the dye solution and rinse with deionized water to remove excess dye.

• Desorption:

  • Transfer the adsorbent to a flask.

  • Add the 70% ethanol solution at a solid-to-liquid ratio of 1:20.

  • Agitate the mixture for 1-3 hours at room temperature.

• Filtration: Separate the adsorbent from the ethanol solution by filtration.

• Washing: Wash the adsorbent thoroughly with deionized water to remove any residual ethanol.

• Drying: Dry the regenerated adsorbent at a low temperature (e.g., 60°C) to avoid potential damage to the polymer structure.

• Evaluation: Assess the adsorption capacity of the regenerated adsorbent.

Protocol 3: Thermal Regeneration of Activated Carbon Saturated with Acid Red 151

This protocol is suitable for thermally stable adsorbents like activated carbon.

Materials:

• Acid Red 151-saturated activated carbon

• Tube furnace with an inert gas supply (e.g., nitrogen)

• Crucible

Procedure:

• Drying: Dry the saturated activated carbon in an oven at 105°C for 2-4 hours to remove water.

• Pyrolysis:

  • Place the dried adsorbent in a crucible and transfer it to the tube furnace.

  • Heat the furnace to a temperature between 500-800°C under a continuous flow of an inert gas like nitrogen. This high temperature will cause the thermal decomposition of the adsorbed Acid Red 151 molecules.

  • Hold at the target temperature for 1-2 hours.

• Cooling: Allow the furnace to cool down to room temperature under the inert gas flow to prevent oxidation of the carbon.

• Evaluation: The regenerated activated carbon is ready for reuse. Evaluate its adsorption capacity to determine the effectiveness of the thermal regeneration.

Visualizing Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 4. researchgate.net [researchgate.net]
• 5. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 6. researchgate.net [researchgate.net]
• 7. aet.irost.ir [aet.irost.ir]
• 8. Regeneration performance of clay-based adsorbents for the removal of industrial dyes: a review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of C.I. Acid Red 151 and Other Red Acid Dyes for Polyamide Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate dyes for polyamide materials is critical for achieving desired performance and aesthetic characteristics. This guide provides an objective comparison of C.I. Acid Red 151 against other red acid dyes commonly used for dyeing polyamide (nylon) fibers. The comparison focuses on key performance indicators such as light fastness, wash fastness, and leveling properties, supported by available data and standardized experimental protocols.

Executive Summary

C.I. Acid Red 151 is a disazo acid dye known for its application on polyamide, silk, and wool.[1][2] It is generally characterized by good light fastness but moderate wash fastness. The selection of an appropriate red acid dye for polyamide depends on the specific end-use requirements, balancing the need for color vibrancy, durability, and dyeing efficiency. This guide will delve into a more detailed comparison to aid in this selection process.

Performance Comparison of Red Acid Dyes on Polyamide

The following table summarizes the available quantitative data for C.I. Acid Red 151 and other selected red acid dyes. It is important to note that direct comparative studies under identical conditions are limited in publicly available literature. The data presented is compiled from various sources and should be considered as a guideline.

C.I. Name	C.I. Number	Chemical Class	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Leveling Properties
Acid Red 151	26900	Disazo	4-6[2][3]	3-4[2][3]	Good
Acid Red 114	23635	Disazo	3	4-5	Medium
Acid Red 131	-	-	-	-	-
Acid Red 249	-	-	-	-	-
Nylosan Brilliant Red S-3R	-	-	Superior to AR 131 & AR 249	Superior to AR 131 & AR 249	-

Note: A higher rating indicates better fastness. Light fastness is typically rated on a scale of 1-8, and wash fastness on a scale of 1-5. Data for C.I. Acid Red 131 and C.I. Acid Red 249 were not available in a quantitative format but were mentioned in a comparative context.[4]

Detailed Performance Analysis

Light Fastness

Light fastness is a critical parameter for materials exposed to sunlight. C.I. Acid Red 151 exhibits good light fastness, with reported values ranging from 4 to 6 on the blue wool scale.[2][3] This makes it suitable for applications with moderate to good light exposure. In comparison, C.I. Acid Red 114 shows a lower light fastness rating of 3.

Wash Fastness

Wash fastness, or the resistance of the color to washing, is crucial for apparel and other textile applications. C.I. Acid Red 151 demonstrates moderate wash fastness with a rating of 3-4.[2][3] C.I. Acid Red 114, on the other hand, shows better wash fastness with a rating of 4-5. The choice between these dyes may, therefore, depend on the balance between light and wash fastness requirements. For applications requiring high wash fastness, dyes like Nylosan Brilliant Red S-3R have been developed to outperform older dyes like C.I. Acid Red 131 and C.I. Acid Red 249.[4]

Leveling Properties

Leveling refers to the uniformity of the dyeing on the substrate. Acid dyes are generally categorized into three groups based on their leveling properties: neutral-dyeing, weakly acidic-dyeing, and strong-acid-dyeing dyes.[5]

• Neutral Dyeing Acid Dyes: These have smaller molecular weights and exhibit high leveling but lower wash fastness.[5]

• Weakly Acidic Dyeing Acid Dyes: These have a medium molecular weight and offer a balance of good wash fastness and moderate leveling.[5] C.I. Acid Red 151 can be classified in this category, showing good leveling characteristics.

• Strong Acid Dyeing Acid Dyes: These have larger molecular weights, providing excellent wash fastness but can be more challenging to dye evenly.[5]

The selection of a leveling agent is also crucial in achieving a uniform dyeing, especially with dyes that have a higher affinity for the fiber.[6]

Experimental Protocols

To ensure accurate and reproducible results, standardized experimental protocols should be followed when evaluating the performance of acid dyes on polyamide.

Polyamide Dyeing Protocol

• Preparation of the Dyebath:

  • The dyebath is prepared with a specific liquor-to-goods ratio (e.g., 40:1).

  • A leveling agent and a pH buffer (e.g., acetic acid/sodium acetate) are added to the water.

  • The pre-dissolved acid dye is then added to the dyebath.

• Dyeing Process:

  • The pre-wetted polyamide fabric is introduced into the dyebath at a starting temperature of approximately 40°C.

  • The temperature is gradually raised to the dyeing temperature (typically 90-100°C) over a period of 30-45 minutes.

  • The dyeing is continued at this temperature for 45-60 minutes to ensure complete dye penetration and fixation.

• Rinsing and Aftertreatment:

  • After dyeing, the fabric is rinsed thoroughly with warm and then cold water to remove any unfixed dye.

  • An aftertreatment with a fixing agent can be applied to improve wash fastness.

Fastness Testing Protocols

• Light Fastness (ISO 105-B02):

  • A specimen of the dyed polyamide fabric is exposed to a controlled artificial light source (e.g., a xenon arc lamp) that simulates natural daylight.

  • Simultaneously, a set of blue wool standards (rated 1-8) is exposed under the same conditions.

  • The light fastness of the specimen is assessed by comparing the degree of fading with that of the blue wool standards.

• Wash Fastness (ISO 105-C06):

  • A specimen of the dyed fabric is stitched together with a multifiber fabric strip (containing fibers like wool, acrylic, polyester, nylon, cotton, and acetate).

  • The composite specimen is then agitated in a standardized soap or detergent solution at a specified temperature (e.g., 50°C) for a set duration.

  • After washing and drying, the change in color of the dyed specimen and the staining of the adjacent multifiber fabric are evaluated using a standardized grey scale (rated 1-5).

Visualization of Key Processes

To further aid in the understanding of the concepts discussed, the following diagrams illustrate the logical flow of acid dye selection and a typical experimental workflow.

Acid Dye Selection Pathway for Polyamide

Experimental Workflow for Acid Dye Evaluation

Conclusion

C.I. Acid Red 151 serves as a viable option for dyeing polyamide, offering a good balance of properties, particularly in terms of light fastness and leveling. However, for applications demanding superior wash fastness, other red acid dyes, such as certain milling or metal-complex dyes, may be more suitable. The ultimate selection should be based on a thorough evaluation of the performance requirements of the final product and supported by rigorous experimental testing following standardized protocols. This guide provides a foundational understanding to aid researchers and professionals in making informed decisions in the selection of red acid dyes for polyamide.

References

• 1. Leveling agents: chemistry and performance [textiletoday.com.bd]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. researchgate.net [researchgate.net]
• 4. Texnote: FOCUS: Polyamide dyeing and finishing developments [texnote.blogspot.com]
• 5. vietextile.com [vietextile.com]
• 6. What effect does the choice of leveling agent have on nylon dyeing? - Sylicglobal Textile Auxiliares Supplier [sylicglobal.com]

Navigating the Analytical Maze: A Comparative Guide to Acid Red 151 Detection Methods

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of substances like Acid Red 151, a synthetic azo dye, is paramount. This guide provides an objective comparison of prevalent analytical methods for the detection of Acid Red 151, supported by available performance data and detailed experimental protocols to aid in methodological validation and selection.

The choice of an analytical method hinges on a variety of factors including sensitivity, specificity, accuracy, precision, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC), UV-Visible (UV-Vis) Spectrophotometry, and Electrochemical Sensing are among the most common techniques employed for the analysis of azo dyes. This guide delves into the performance characteristics of these methods for the detection of Acid Red 151.

Performance Comparison of Analytical Methods

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Accuracy/Recovery (%)	Precision (%RSD)
HPLC-UV	Data not available	Data not available	Data not available	Data not available	Data not available
UV-Vis Spectrophotometry	Data not available	Data not available	20-100 mg/L[1]	Data not available	Data not available
Electrochemical Sensing	Data not available	Data not available	Data not available	Data not available	Data not available

Note: The table currently lacks specific quantitative data for Acid Red 151 as dedicated validation studies providing these metrics were not identified in the public domain. The linearity range for UV-Vis Spectrophotometry is derived from a study on the adsorption of Acid Red 151.[1] Further research and validation are required to establish these performance characteristics definitively.

Experimental Workflow and Method Validation

The validation of an analytical method is crucial to ensure its suitability for the intended purpose. The International Council for Harmonisation (ICH) provides guidelines (Q2(R1)) that outline the validation characteristics to be considered.[2][3]

A generalized workflow for analytical method validation.

Detailed Experimental Protocols

While specific validated protocols for Acid Red 151 are not extensively published, the following sections provide generalized experimental methodologies for each technique based on common practices for azo dye analysis. These should be adapted and validated for the specific application.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a powerful technique for the separation and quantification of components in a mixture. For azo dyes, a reverse-phase HPLC system with a UV-Vis detector is commonly used.

1. Instrumentation:

• HPLC system with a gradient pump, autosampler, and UV-Vis or Photodiode Array (PDA) detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Reagents and Standards:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Formic acid or ammonium acetate (for mobile phase modification).

• Acid Red 151 reference standard.

3. Chromatographic Conditions (to be optimized):

• Mobile Phase: A gradient elution is typically employed, starting with a higher proportion of aqueous phase (e.g., water with 0.1% formic acid) and increasing the organic phase (e.g., acetonitrile) over time.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25-30 °C.

• Detection Wavelength: The maximum absorbance wavelength (λmax) of Acid Red 151.

• Injection Volume: 10-20 µL.

4. Standard and Sample Preparation:

• Prepare a stock solution of Acid Red 151 reference standard in a suitable solvent (e.g., methanol or water).

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare sample solutions by dissolving or extracting the analyte in the same solvent as the standards.

5. Validation Parameters to Evaluate:

• Specificity: Analyze a blank, a placebo (if applicable), and the standard to ensure no interference at the retention time of Acid Red 151.

• Linearity: Analyze the calibration standards and plot the peak area versus concentration. Perform a linear regression analysis.

• Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of the standard.

• Precision: Assess repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days, by different analysts, or with different instruments).

• LOD and LOQ: Determine based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

UV-Visible (UV-Vis) Spectrophotometry

UV-Vis spectrophotometry is a simpler and more accessible technique for the quantification of colored compounds like Acid Red 151.

1. Instrumentation:

• UV-Vis spectrophotometer (double beam recommended).

• Quartz cuvettes (1 cm path length).

2. Reagents and Standards:

• Solvent (e.g., deionized water, methanol) in which Acid Red 151 is soluble and stable.

• Acid Red 151 reference standard.

3. Method:

• Wavelength Scan: Dissolve the Acid Red 151 standard in the chosen solvent and scan the absorbance from 200 to 800 nm to determine the λmax.

• Calibration Curve: Prepare a series of standard solutions of known concentrations. Measure the absorbance of each standard at the λmax. Plot absorbance versus concentration to create a calibration curve.

• Sample Analysis: Prepare the sample solution and measure its absorbance at the λmax. Determine the concentration from the calibration curve.

4. Validation Parameters to Evaluate:

• Linearity: Establish the concentration range over which the Beer-Lambert law is obeyed.

• Accuracy: Perform recovery studies by spiking a blank matrix.

• Precision: Assess repeatability by measuring the absorbance of the same sample multiple times.

Electrochemical Sensing

Electrochemical sensors offer a rapid and sensitive approach for the detection of electroactive compounds like azo dyes.

1. Instrumentation:

• Potentiostat/Galvanostat.

• Electrochemical cell with a three-electrode system:

  • Working electrode (e.g., glassy carbon electrode, modified electrode).

  • Reference electrode (e.g., Ag/AgCl).

  • Counter electrode (e.g., platinum wire).

2. Reagents:

• Supporting electrolyte (e.g., phosphate buffer solution, Britton-Robinson buffer).

• Acid Red 151 standard.

3. Method (e.g., Differential Pulse Voltammetry - DPV):

• Electrode Preparation: Polish and clean the working electrode before each measurement.

• Optimization: Optimize experimental parameters such as supporting electrolyte pH, accumulation potential, and accumulation time.

• Analysis: Record the DPVs of the supporting electrolyte (blank) and then with successive additions of the Acid Red 151 standard. The peak current will be proportional to the concentration.

4. Validation Parameters to Evaluate:

• Linearity: Plot the peak current versus the concentration of Acid Red 151.

• LOD and LOQ: Determine from the calibration curve and the standard deviation of the blank signal.

• Selectivity: Investigate the effect of potential interfering species.

• Repeatability and Reproducibility: Assess the variation in measurements under the same and different conditions.

Conclusion

The selection of an appropriate analytical method for the detection of Acid Red 151 requires careful consideration of the specific research or quality control objectives. While HPLC offers high selectivity and is suitable for complex matrices, UV-Vis spectrophotometry provides a simpler and more cost-effective solution for routine analysis of less complex samples. Electrochemical sensors present a promising alternative with high sensitivity and rapid analysis times.

Crucially, regardless of the chosen technique, a thorough method validation according to established guidelines is imperative to ensure the reliability and accuracy of the obtained results. Further research is needed to establish and publish comprehensive validation data for Acid Red 151 across these analytical platforms to facilitate easier method comparison and selection for the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. database.ich.org [database.ich.org]

Degradation of Acid Red 151: A Comparative Guide to Advanced Oxidation Processes

For researchers, scientists, and professionals in drug development, the effective degradation of persistent organic pollutants like the azo dye Acid Red 151 is a critical challenge. Advanced Oxidation Processes (AOPs) offer promising solutions by generating highly reactive hydroxyl radicals (•OH) that can mineralize these complex molecules.[1] This guide provides a comparative analysis of the efficacy of various AOPs for the degradation of Acid Red 151, supported by experimental data and detailed methodologies.

Comparative Efficacy of AOPs for Acid Red 151 Degradation

The selection of an appropriate AOP for the degradation of Acid Red 151 depends on several factors, including degradation efficiency, reaction time, and operational parameters such as pH. The following table summarizes the performance of different AOPs based on available experimental data.

Advanced Oxidation Process (AOP)	Reagents/Catalyst	Initial Dye Conc.	pH	Degradation Efficiency (%)	Reaction Time	Reference
Ozonation (O₃)	O₃	0.0440 mmol/L	2.5	Up to 99% (decolorization)	Not Specified	[2]
Fenton (H₂O₂/Fe²⁺)	H₂O₂, FeSO₄·7H₂O	10 mg/L	3	~85%	60 min	[1]
Photo-Fenton (UV/H₂O₂/Fe²⁺)	UV, H₂O₂, FeSO₄·7H₂O	10 mg/L	3	96.8%	60 min	[1]
UV/H₂O₂	UV, H₂O₂	10 mg/L	10.2	~90%	60 min	[1]
UV/O₃	UV, O₃	10 mg/L	Not Specified	High	Not Specified	[1]
O₃/H₂O₂	O₃, H₂O₂	10 mg/L	Not Specified	High	Not Specified	[1]
UV/O₃/H₂O₂	UV, O₃, H₂O₂	10 mg/L	Not Specified	Complete	~15 min	[1]
Photocatalysis (UV/TiO₂)	UV, TiO₂	Not Specified	Not Specified	Dependent on TiO₂ polymorph	Not Specified	[3]
Sonochemical (US/Fe⁰)	Ultrasound, Cast Iron	Not Specified	Not Specified	Significant mineralization	Not Specified	[4]
Persulfate (Heat/Fe₃O₄@AC/US)	Persulfate, Heat, Fe₃O₄@AC, US	50 mg/L (Acid Red 73)	Not Adjusted	~100% (decolorization)	10 min	[5]

Note: Data for Sonochemical and Persulfate-based AOPs are for similar red azo dyes and are included for comparative reference due to the limited availability of data specifically for Acid Red 151.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summarized protocols for key AOPs used in the degradation of azo dyes.

Ozonation

The ozonation of Acid Red 151 was investigated in a batch reactor. The experimental setup typically consists of an ozone generator, a gas diffuser to bubble ozone into the reaction vessel containing the dye solution, and a system to trap unreacted ozone.

Procedure:

• Prepare a stock solution of Acid Red 151 in deionized water to the desired concentration (e.g., 0.0440 mmol/L).[2]

• Adjust the pH of the solution to the target value (e.g., 2.5, 5, 7, or 10) using sulfuric acid or sodium hydroxide.[2]

• Transfer a known volume of the pH-adjusted dye solution into the batch reactor.

• Bubble ozone gas through the solution at a constant flow rate.

• Withdraw samples at regular intervals and quench the reaction (e.g., with sodium thiosulfate).[6]

• Analyze the samples for the remaining dye concentration using a UV-Vis spectrophotometer at the maximum wavelength of Acid Red 151 (512 nm).[6]

• Chemical Oxygen Demand (COD) can also be measured to assess mineralization.[2]

Fenton and Photo-Fenton Processes

The Fenton process utilizes the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) to generate hydroxyl radicals. The photo-Fenton process enhances this reaction with UV irradiation.

Procedure:

• Prepare an aqueous solution of Acid Red 151 (e.g., 10 mg/L).[1]

• Adjust the initial pH of the solution to 3 using sulfuric acid.[1]

• Add a specific amount of ferrous sulfate (FeSO₄·7H₂O) to the solution to achieve the desired Fe²⁺ concentration.[1]

• For the photo-Fenton process, place the reactor under a UV lamp.

• Initiate the reaction by adding a predetermined concentration of hydrogen peroxide (H₂O₂). A common H₂O₂/Fe²⁺ ratio to optimize is 20:1.[1]

• Collect samples at different time points and quench the reaction (e.g., by adding a strong base to raise the pH).

• Analyze the samples for residual dye concentration and/or COD.

UV/H₂O₂ Process

This process involves the photolysis of hydrogen peroxide by UV light to produce hydroxyl radicals.

Procedure:

• Prepare a solution of Acid Red 151 (e.g., 10 mg/L).[1]

• Adjust the pH of the solution as required (e.g., 10.2).[1]

• Add the desired concentration of hydrogen peroxide (e.g., 80 mM).[1]

• Expose the solution to UV irradiation from a suitable lamp.

• Take samples at regular intervals.

• Measure the absorbance of the samples to determine the degradation of the dye.

Photocatalysis (UV/TiO₂)

This heterogeneous AOP uses a semiconductor catalyst, typically titanium dioxide (TiO₂), which upon UV irradiation, generates electron-hole pairs that lead to the formation of hydroxyl radicals.

Procedure:

• Synthesize or procure the TiO₂ photocatalyst.

• Prepare a suspension of the TiO₂ catalyst in the Acid Red 151 solution of a known concentration.

• Place the suspension in a photoreactor equipped with a UV lamp.

• Stir the suspension to ensure uniform irradiation of the catalyst particles.

• Irradiate the suspension with UV light to initiate the photocatalytic degradation.

• Withdraw samples periodically, and separate the catalyst from the solution (e.g., by centrifugation or filtration).

• Analyze the filtrate for the remaining dye concentration.

Visualizing the Mechanisms

To better understand the underlying processes, the following diagrams illustrate the general mechanism of AOPs and a typical experimental workflow.

References

• 1. pinnacleozone.com [pinnacleozone.com]
• 2. researchgate.net [researchgate.net]
• 3. lidsen.com [lidsen.com]
• 4. iwaponline.com [iwaponline.com]
• 5. Sulfate Decelerated Ferrous Ion-Activated Persulfate Oxidation of Azo Dye Reactive Brilliant Red: Influence Factors, Mechanisms, and Control Methods | MDPI [mdpi.com]
• 6. Advances in dye degradation in industrial textile effluent: Unveiling the potential of Fenton, photo-Fenton, and helio-photo-Fenton processes for environmental conservation - Arabian Journal of Chemistry [arabjchem.org]

Performance of Various Adsorbents for Acid Red 151 Removal: A Comparative Guide

The textile industry is a major contributor to water pollution, with dyes being a significant class of contaminants. Acid Red 151, an anionic azo dye, is widely used and poses environmental concerns due to its persistence and potential toxicity. Adsorption has emerged as a promising technique for the removal of such dyes from wastewater, owing to its efficiency, cost-effectiveness, and ease of operation. This guide provides a comparative analysis of the performance of various adsorbents for the removal of Acid Red 151, supported by experimental data.

Comparative Performance of Adsorbents

A wide array of materials have been investigated for their potential to adsorb Acid Red 151 from aqueous solutions. These include agricultural and industrial byproducts, biopolymers, and commercially available adsorbents. The performance of these materials is typically evaluated based on their adsorption capacity (the amount of dye adsorbed per unit mass of adsorbent) and removal efficiency (the percentage of dye removed from the solution). The following table summarizes the performance of several adsorbents under their respective optimal conditions.

Adsorbent	Adsorption Capacity (mg/g)	Removal Efficiency (%)	Optimal pH	Adsorbent Dose	Contact Time	Temperature (°C)
Iron-Impregnated Heat-Treated Eggshell (Fe-HTES)[1]	50	98.9	3	2 g/L	15 min	-
Heat-Treated Eggshell (HTES)[1]	-	88	3	2 g/L	15 min	-
Raw Eggshell (RES)[1]	-	78	3	2 g/L	15 min	-
MnFe2O4/Kaolin Nano-composite[2]	-	-	2	-	-	-
Commercial Activated Carbon[3]	-	99.8	4.5	1.5 g/50 mL (for 150 mg/L dye)	-	35
Chitosan Hydrogel (CSH) (for Acid Red 27)[4]	2732.2	-	-	-	-	20
Chitosan Aerogel (CSA) (for Acid Red 27)[4]	676.7	-	-	-	-	20
Chitosan Powder (CSP) (for Acid Red 27)[4]	534.8	-	-	-	-	20
Chitosan Electrospinning Nanofiber (CSEN) (for Acid Red 27)[4]	215.5	-	-	-	-	20
Zeolite/Chitosan Hydrogel (for Acid Red 88)[5]	332.48	-	2	-	1 min	-

Note: Data for Chitosan-based adsorbents and Zeolite/Chitosan Hydrogel are for other acid red dyes but are included to show the potential of these materials.

The data reveals that modified adsorbents, such as iron-impregnated eggshells and chitosan-based materials, often exhibit significantly higher adsorption capacities compared to their unmodified counterparts. The pH of the solution is a critical parameter influencing the adsorption process, with acidic conditions generally favoring the removal of anionic dyes like Acid Red 151.

Experimental Protocols

The evaluation of adsorbent performance for dye removal typically involves batch adsorption studies. A general experimental workflow is outlined below.

Adsorbent Preparation and Characterization

Adsorbents are first prepared, which may involve washing, drying, grinding, and in some cases, chemical or physical modification to enhance their adsorptive properties. The prepared adsorbents are then characterized using various techniques to understand their physical and chemical properties. Common characterization methods include:

• Scanning Electron Microscopy (SEM): To observe the surface morphology and texture.[1]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on the adsorbent surface.[1]

• X-ray Diffraction (XRD): To determine the crystalline structure of the material.[1]

• Brunauer-Emmett-Teller (BET) analysis: To measure the specific surface area and pore size distribution.[1]

Batch Adsorption Experiments

Batch experiments are conducted to determine the adsorption capacity and the influence of various parameters on the removal process.[6] A typical procedure involves:

• Preparation of Dye Solution: A stock solution of Acid Red 151 is prepared, and working solutions of desired concentrations are made by dilution.[7]

• Adsorption Test: A known amount of the adsorbent is added to a fixed volume of the dye solution with a specific initial concentration in a flask.[6]

• Parameter Optimization: The flasks are agitated for a predetermined period at a constant temperature. The effect of various parameters such as pH, adsorbent dose, initial dye concentration, contact time, and temperature on dye removal is investigated by varying one parameter at a time while keeping others constant.[8]

• Analysis: After adsorption, the solid and liquid phases are separated by filtration or centrifugation. The final concentration of the dye in the solution is determined using a UV-Vis spectrophotometer at the maximum absorbance wavelength (λmax) of Acid Red 151, which is 512 nm.[2][7]

• Calculation of Adsorption Performance: The amount of dye adsorbed per unit mass of the adsorbent at equilibrium (qe, in mg/g) and the percentage of dye removal are calculated using the following equations:

  • qe = (C0 - Ce) * V / m

  • Removal Efficiency (%) = ((C0 - Ce) / C0) * 100

  Where:

  • C0 and Ce are the initial and equilibrium concentrations of the dye (mg/L), respectively.

  • V is the volume of the dye solution (L).

  • m is the mass of the adsorbent (g).

Experimental Workflow Diagram

Caption: A flowchart of the experimental procedure for evaluating adsorbent performance.

Signaling Pathways and Logical Relationships

The interaction between the adsorbent and the dye molecules is governed by various physical and chemical factors. The logical relationship for effective adsorption can be visualized as follows:

Caption: Key factors influencing the adsorption efficiency of Acid Red 151.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Comparative Study of Removal of Acid Red 27 by Adsorption on Four Different Chitosan Morphologies | MDPI [mdpi.com]
• 5. Rapid Removal of Acid Red 88 by Zeolite/Chitosan Hydrogel in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchpublish.com [researchpublish.com]
• 7. researchgate.net [researchgate.net]
• 8. iwaponline.com [iwaponline.com]

A Comparative Guide to Spectrophotometric and Chromatographic Analysis of Acid Red 151

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectrophotometric and chromatographic methods for the quantitative analysis of Acid Red 151, a synthetic azo dye. The following sections detail the experimental protocols for each method and present a comparative summary of their performance based on key validation parameters. This information is intended to assist researchers in selecting the most appropriate analytical technique for their specific needs.

Introduction to Analytical Techniques

UV-Visible Spectrophotometry is a widely used technique that measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum.[1] It is a simple, cost-effective, and rapid method for quantifying compounds that absorb light, such as Acid Red 151. The concentration of the analyte is determined by measuring the absorbance at a specific wavelength and applying the Beer-Lambert Law.[2]

High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that employs a liquid mobile phase to move a sample through a column packed with a solid stationary phase.[3] This method separates components of a mixture based on their differential interactions with the stationary and mobile phases.[4] When coupled with a suitable detector, such as a UV-Vis or mass spectrometry detector, HPLC provides high selectivity and sensitivity for the quantification of individual compounds, including azo dyes and their potential degradation products.[5][6][7]

Experimental Protocols

UV-Visible Spectrophotometric Method

A standard experimental protocol for the spectrophotometric analysis of Acid Red 151 involves the following steps:

• Preparation of Standard Solutions: A stock solution of Acid Red 151 is prepared by accurately weighing a known amount of the dye and dissolving it in a suitable solvent, typically deionized water or a buffer solution. A series of standard solutions of varying concentrations are then prepared by serial dilution of the stock solution.

• Determination of Maximum Absorbance (λmax): A solution of Acid Red 151 is scanned across a range of wavelengths (e.g., 200-800 nm) using a UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λmax).[8] For azo dyes, this is typically in the visible region of the spectrum.[9]

• Calibration Curve: The absorbance of each standard solution is measured at the determined λmax. A calibration curve is then constructed by plotting the absorbance values against the corresponding concentrations.

• Sample Analysis: The absorbance of the unknown sample solution is measured at the λmax, and the concentration of Acid Red 151 is determined by interpolating the absorbance value on the calibration curve.

High-Performance Liquid Chromatography (HPLC) Method

A typical reversed-phase HPLC method for the analysis of Acid Red 151 would include the following:

• Instrumentation: A standard HPLC system equipped with a pump, injector, column oven, and a UV-Vis or Diode Array Detector (DAD) is used.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly employed for the separation of azo dyes.[7]

  • Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typically used.[10][11]

  • Flow Rate: A flow rate in the range of 0.5-1.5 mL/min is generally maintained.[12]

  • Detection: The eluent is monitored at the λmax of Acid Red 151 as determined by spectrophotometry.

• Preparation of Standards and Samples: Stock and working standard solutions of Acid Red 151 are prepared in the mobile phase or a compatible solvent. Samples containing Acid Red 151 are prepared by dissolving them in a suitable solvent and filtering them to remove any particulate matter before injection.

• Analysis and Quantification: A calibration curve is generated by injecting known concentrations of the standard solutions and plotting the peak area against the concentration. The concentration of Acid Red 151 in the sample is then calculated from its peak area using the calibration curve.

Comparative Data Presentation

The following table summarizes the typical validation parameters for the spectrophotometric and chromatographic analysis of azo dyes like Acid Red 151. These values are representative and may vary depending on the specific experimental conditions and instrumentation.

Validation Parameter	UV-Visible Spectrophotometry	High-Performance Liquid Chromatography (HPLC)
Linearity (R²)	> 0.99[2]	> 0.996[6]
Accuracy (% Recovery)	Typically 98-102%	Typically 95-105%[13]
Precision (%RSD)	< 2%	< 3.1%[6]
Limit of Detection (LOD)	Generally in the µg/mL range	Can reach ng/mL or lower, depending on the detector[6]
Limit of Quantification (LOQ)	Generally in the µg/mL range	Can reach ng/mL or lower, depending on the detector[13]
Specificity/Selectivity	Low (interference from other absorbing compounds)	High (separates analyte from other components)[6]
Analysis Time	Rapid (minutes per sample)	Longer (several minutes per sample)[6]
Cost	Low	High
Complexity	Simple	Complex

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method, applicable to both spectrophotometry and HPLC, in accordance with ICH guidelines.

References

• 1. analysis.rs [analysis.rs]
• 2. scispace.com [scispace.com]
• 3. pharmtech.com [pharmtech.com]
• 4. scispace.com [scispace.com]
• 5. Analyses of two azo dyes by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. worldwidejournals.com [worldwidejournals.com]
• 9. A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight [comptes-rendus.academie-sciences.fr]
• 10. holcapek.upce.cz [holcapek.upce.cz]
• 11. agilent.com [agilent.com]
• 12. Development and Validation of an HPLC-MS/MS Method for Determining I-BET151 in Rat Plasma and Its application to Pharmacokinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Benchmarking the Environmental Footprint of Acid Red 151 Against Alternative Dyes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The textile industry is a significant contributor to water pollution, with dyes being a primary component of its effluent. The selection of dyes has a profound impact on the environmental footprint of textile manufacturing and related research applications. This guide provides an objective comparison of the environmental impact of Acid Red 151, a widely used azo dye, against three alternatives: a reactive dye (Reactive Red 195) and two natural dyes (Madder and Cochineal). The comparison is based on key environmental indicators: aquatic toxicity, biodegradability, and water pollution potential, supported by available experimental data.

Comparative Analysis of Environmental Footprints

The following tables summarize the quantitative data available for Acid Red 151 and its alternatives. It is important to note that direct comparative studies under identical conditions are often limited, and data has been compiled from various sources.

Table 1: Aquatic Toxicity

Aquatic toxicity is a critical measure of the potential harm a chemical can cause to aquatic organisms. It is typically evaluated using standardized tests to determine the concentration of a substance that is lethal to 50% of a test population (LC50) over a specified period.

Dye	Chemical Class	Test Organism	Exposure Time	LC50/EC50	Reference
Acid Red 151 (proxy: Acid Red 26)	Diazo Acid Dye	Danio rerio (Zebrafish)	96 hours	2500 - 2800 mg/L	[1]
Reactive Red 195	Monoazo Reactive Dye	Leuciscus idus (Ide)	48 hours	>100 mg/L	[2]
Madder (active component: Alizarin)	Anthraquinone	Daphnia similis	48 hours	90.3 µg/L (EC50)
Danio rerio (Zebrafish) embryos	168 hours	45.8 µg/L
Cochineal (active component: Carminic Acid)	Anthraquinone	Artemia salina (Brine shrimp)	24 hours	1.72 ppm (mg/L)	[3]

Note: A lower LC50/EC50 value indicates higher toxicity.

Table 2: Biodegradability

Ready biodegradability is the potential for a chemical to be broken down by microorganisms in an aerobic environment. The OECD 301F test is a standard method to assess this, with a substance being considered "readily biodegradable" if it achieves ≥60% biodegradation within a 10-day window during a 28-day test. While specific OECD 301F results were not available for all dyes, the following table presents available data and expectations.

Dye	Biodegradation Data	Expected Biodegradability
Acid Red 151	No specific OECD 301F data found. Azo dyes are generally considered to have low aerobic biodegradability.	Low
Reactive Red 195	99.5% decolorization in 1.5 hours under static anoxic conditions by Enterococcus faecalis[]. This is not a measure of complete mineralization.	Low to moderate, with the complex structure posing challenges for rapid aerobic degradation.
Madder (Alizarin)	No specific OECD 301F data found. Natural dyes are generally considered more biodegradable than synthetic dyes.	Moderate to high
Cochineal (Carminic Acid)	No specific OECD 301F data found. Natural dyes are generally considered more biodegradable than synthetic dyes.	Moderate to high

Table 3: Water Pollution Potential (Chemical Oxygen Demand)

Chemical Oxygen Demand (COD) is a measure of the amount of oxygen required to chemically oxidize the organic compounds in water, indicating the pollution potential. A higher COD value suggests a greater potential to deplete dissolved oxygen in receiving water bodies. The Theoretical Oxygen Demand (ThOD) is the calculated amount of oxygen required to completely oxidize a compound.

Dye	Molecular Formula	Molecular Weight ( g/mol )	Theoretical Oxygen Demand (ThOD) (mg O₂/mg dye)	Reported Effluent COD
Acid Red 151	C₂₂H₁₅N₄NaO₄S	454.43[3][5][6]	1.78	High COD has been reported in effluents containing this dye.[7]
Reactive Red 195	C₃₁H₁₉ClN₇Na₅O₁₉S₆	1136.32[][8][9][10][11]	0.93	A similar product has a reported COD of approx. 660 mg/g.[2]
Madder (Alizarin)	C₁₄H₈O₄	240.21[2][12][13][14][15]	1.87	Natural dye effluents can have a BOD/COD ratio of ~0.5, indicating better biodegradability.[12][13]
Cochineal (Carminic Acid)	C₂₂H₂₀O₁₃	492.39[16][17][18][19]	1.28	Natural dye effluents generally have a higher BOD/COD ratio compared to synthetic dyes.[12][13]

Experimental Protocols

Aquatic Toxicity Testing (as per OECD Guidelines 202 & 203)

• Test Organisms: Daphnia magna (water flea) for invertebrate toxicity (OECD 202) and a sensitive fish species like Zebrafish (Danio rerio) for vertebrate toxicity (OECD 203).

• Test Substance Preparation: Stock solutions of the dyes are prepared in a suitable solvent and then diluted to the desired test concentrations with the appropriate culture water.

• Exposure: Test organisms are exposed to a range of dye concentrations in a static or semi-static system for a defined period (e.g., 48 hours for Daphnia magna, 96 hours for fish).

• Endpoint Measurement: Mortality or immobilization of the organisms is recorded at regular intervals.

• Data Analysis: The LC50 or EC50 value, the concentration causing mortality or effect in 50% of the test population, is calculated using statistical methods like probit analysis.

Ready Biodegradability - Manometric Respirometry Test (OECD 301F)

• Inoculum: Activated sludge from a domestic wastewater treatment plant is used as the microbial inoculum.[20]

• Test Setup: A known concentration of the test substance is added to a mineral medium inoculated with the activated sludge in a sealed vessel. A control with only the inoculum and a reference substance (e.g., sodium benzoate) are run in parallel.[20][21]

• Incubation: The vessels are incubated at a constant temperature (20-24°C) in the dark for 28 days with continuous stirring.[20]

• Measurement: The consumption of oxygen is measured over time using a manometer or a pressure transducer.[7]

• Calculation: The percentage of biodegradation is calculated as the ratio of the oxygen consumed by the test substance to its Theoretical Oxygen Demand (ThOD). A substance is considered readily biodegradable if it reaches 60% biodegradation within a 10-day window of the 28-day test.[7][22][23][24]

Chemical Oxygen Demand (COD) Analysis

• Principle: The COD test determines the amount of oxygen required for the chemical oxidation of organic matter in a sample using a strong oxidizing agent under acidic conditions.[7]

• Procedure (Dichromate Method):

  • A sample of the dye solution is mixed with a known excess of potassium dichromate and concentrated sulfuric acid containing silver sulfate as a catalyst.[7]

  • The mixture is refluxed for a set period to ensure complete oxidation.

  • The unreacted potassium dichromate is then titrated with a standard solution of ferrous ammonium sulfate using a ferroin indicator.[7]

• Calculation: The amount of potassium dichromate consumed is used to calculate the mass of oxygen required to oxidize the organic material in the sample, expressed as mg O₂/L.

Visualizations

Experimental workflow for environmental footprint assessment.

Simplified signaling pathway of azo dye ecotoxicity.

Summary and Conclusion

This comparative guide highlights the significant differences in the environmental footprint of Acid Red 151 and its alternatives.

• Aquatic Toxicity: The natural dye components, alizarin (from madder) and carminic acid (from cochineal), exhibit significantly higher aquatic toxicity at much lower concentrations compared to the synthetic acid and reactive dyes. This suggests that while they are "natural," their release into aquatic environments could have a more immediate and potent impact on organisms.

• Biodegradability: Natural dyes are generally expected to be more readily biodegradable than synthetic azo dyes like Acid Red 151 and Reactive Red 195. The complex structures of these synthetic dyes make them more resistant to microbial degradation, leading to greater persistence in the environment.

• Water Pollution Potential: Based on the calculated Theoretical Oxygen Demand (ThOD), Acid Red 151 has a higher potential for oxygen depletion in water bodies compared to Reactive Red 195 and the natural dyes. However, the high fixation rate of reactive dyes can result in a lower overall discharge of dye into the effluent if the dyeing process is optimized.

References

• 1. Theoretical oxygen demand - Wikipedia [en.wikipedia.org]
• 2. Alizarin [webbook.nist.gov]
• 3. Acid Red 151 (C.I.) [chembk.com]
• 5. taiyo-fc.co.jp [taiyo-fc.co.jp]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. Reactive Red 195, Technical Grade | LGC Standards [lgcstandards.com]
• 10. Reactive Dyes Are Commonly Used In Three Primary Colors: 3BS Red (C.I. Reactive Red 195) - Product News - News - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 11. Reactive Red 195 | 93050-79-4 | FR61573 | Biosynth [biosynth.com]
• 12. grokipedia.com [grokipedia.com]
• 13. Alizarin - Wikipedia [en.wikipedia.org]
• 14. CAS 72-48-0: Alizarin | CymitQuimica [cymitquimica.com]
• 15. scbt.com [scbt.com]
• 16. Carminic acid - Wikipedia [en.wikipedia.org]
• 17. Carminic Acid | C22H20O13 | CID 10255083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. mpbio.com [mpbio.com]
• 19. acs.org [acs.org]
• 20. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Test No. 301: Ready Biodegradability - Tox Lab [toxlab.co]
• 22. oecd.org [oecd.org]
• 23. christeyns.com [christeyns.com]
• 24. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]

In-Vitro Cytotoxicity of Acid Red 151 and its Degradation Byproducts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in-vitro cytotoxicity of the azo dye Acid Red 151 and its degradation byproducts. Azo dyes, widely used in various industries, and their metabolic byproducts are of toxicological concern, as the degradation products, particularly aromatic amines, may exhibit greater toxicity than the parent compounds.[1][2] This document outlines the experimental protocols for assessing and comparing their cytotoxic effects, presents data in a structured format, and illustrates the experimental workflow and underlying toxicological pathways.

Data Presentation: Comparative Cytotoxicity

The following table summarizes hypothetical quantitative data from an in-vitro cytotoxicity assessment of Acid Red 151 and a representative degradation byproduct, 4-aminophenol, using the MTT assay on a human hepatoma cell line (HepG2). The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a substance at which 50% of the cells are inhibited.

Compound	Cell Line	Exposure Time (hours)	IC50 (µg/mL)
Acid Red 151	HepG2	24	250
48	180
72	120
4-aminophenol	HepG2	24	80
48	55
72	30

Note: The data presented in this table is for illustrative purposes to demonstrate the format of a comparative analysis and is not derived from a specific cited study.

Experimental Protocols

A detailed methodology is crucial for the reproducibility and validation of cytotoxicity studies. The following protocols for the degradation of Acid Red 151 and the subsequent cytotoxicity assessment are based on established methods.

Degradation of Acid Red 151 by Ozonation

This protocol describes a common method for the degradation of azo dyes.

• Preparation of Acid Red 151 Solution: Prepare a stock solution of Acid Red 151 in distilled water at a concentration of 100 mg/L.

• Ozonation Setup: Use a laboratory-scale ozone generator and a reaction vessel. Bubble ozone gas through the Acid Red 151 solution at a constant flow rate.

• Reaction Conditions: Maintain the pH of the solution at a desired level (e.g., pH 7) using appropriate buffers. The reaction temperature should be kept constant (e.g., 25°C).

• Monitoring Degradation: Periodically take samples from the reaction vessel and measure the absorbance at the maximum wavelength of Acid Red 151 (around 512 nm) using a UV-Vis spectrophotometer to monitor the decolorization.

• Byproduct Identification (Optional): Utilize techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify the aromatic amine byproducts formed during degradation.

In-Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[3]

• Cell Culture: Culture a suitable cell line, such as human hepatoma (HepG2) cells, in an appropriate medium (e.g., DMEM with 10% fetal bovine serum) in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed the cells into 96-well plates at a density of approximately 1 x 10^4 cells per well and allow them to adhere overnight.

• Treatment: Prepare various concentrations of Acid Red 151 and its degradation byproduct (e.g., 4-aminophenol) in the cell culture medium. Replace the medium in the wells with the prepared solutions. Include a control group with untreated cells.

• Incubation: Incubate the plates for different time intervals (e.g., 24, 48, and 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC50 value can be determined by plotting cell viability against the compound concentration.

Visualizations

The following diagrams illustrate the experimental workflow and the general toxicological pathway of azo dyes.

Caption: Experimental workflow for comparing the cytotoxicity of Acid Red 151 and its degradation byproducts.

Caption: General toxicological pathway of azo dyes leading to cytotoxicity.

References

• 1. Azo dyes degradation by microorganisms – An efficient and sustainable approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

A Comparative Analysis of the Fluorescent Properties of Acid Red 151 and Rhodamine B

Publication Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of the fluorescent properties of two dyes: Acid Red 151 and Rhodamine B. While Rhodamine B is a well-established and extensively characterized fluorophore, Acid Red 151 is primarily known as a colorimetric acid dye with limited publicly available data on its fluorescent characteristics. This document summarizes the known properties, highlights the significant disparity in characterization between the two compounds, and provides standardized experimental protocols for a comprehensive evaluation of their fluorescent capabilities.

Comparative Data of Fluorescent Properties

The following table summarizes the key photophysical properties of Rhodamine B and Acid Red 151 based on available literature. The significant gaps in data for Acid Red 151 underscore the need for further experimental characterization to evaluate its potential as a fluorescent probe.

Property	Rhodamine B	Acid Red 151
Chemical Structure Class	Xanthene Dye	Double Azo Dye[1]
Absorption Maximum (λmax)	~545 - 555 nm (Solvent dependent)[2][3][4]	~510 nm[5]
Emission Maximum (λem)	~570 - 630 nm (Solvent dependent)[3][4]	Not Reported
Molar Extinction Coefficient (ε)	~106,000 cm⁻¹M⁻¹ at 543 nm in Ethanol[2]	Not Reported
Fluorescence Quantum Yield (Φf)	Highly solvent-dependent: - 0.31 in water[6][7] - 0.49 - 0.70 in ethanol[2][8] - Up to 0.94 in PMMA[9]	Not Reported
Photostability	Considered relatively stable but susceptible to photobleaching under intense or prolonged illumination.[8][10][11]	Not Reported
Key Environmental Sensitivities	Fluorescence is pH-dependent, with an equilibrium between a fluorescent "open" form and a non-fluorescent "closed" form.[8][10] Intensity is also sensitive to temperature and solvent polarity.[8][12]	Primarily used in acidic conditions for dyeing textiles.[13]

Detailed Performance Comparison

Rhodamine B is a quintessential fluorescent dye, renowned for its high brightness, photostability, and extensive use in biotechnology applications like fluorescence microscopy, flow cytometry, and as a tracer dye.[8][14] Its photophysical properties are heavily influenced by its environment. The quantum yield, a measure of its fluorescence efficiency, is modest in aqueous solutions (Φf ≈ 0.31) but excellent in less polar solvents like ethanol (Φf up to 0.70) and solid matrices.[2][6][8] The fluorescence of Rhodamine B is generally stable between pH 4 and 9.[10] Outside this range, its structure can shift to a non-fluorescent spirolactone form, effectively quenching its emission.[8][10]

Acid Red 151 is an azo dye primarily used in the textile and leather industries.[1][13] While it is classified as a fluorescent dye in some chemical databases[15][16], there is a notable lack of published data regarding its core fluorescent properties, such as emission maximum, quantum yield, and photostability. Its absorption maximum is at a shorter wavelength (~510 nm) compared to Rhodamine B.[5] Without quantitative data on its fluorescence efficiency and stability, its utility in sensitive research applications remains uncharacterized. It is likely that its fluorescent properties are significantly less pronounced than those of dedicated fluorophores like Rhodamine B, making it more suitable for its traditional role as a colorant.

Experimental Protocols

To fully assess the fluorescent capabilities of a compound like Acid Red 151 and compare it to a standard like Rhodamine B, standardized experimental protocols are necessary.

The comparative method is the most common technique for determining the fluorescence quantum yield (ΦF) and relies on a reference standard with a known quantum yield.[17]

Objective: To determine the unknown quantum yield of a test sample (e.g., Acid Red 151) by comparing its spectroscopic properties to a standard (e.g., Rhodamine B in ethanol, ΦF = 0.49).[2][8]

Methodology:

• Solvent Selection: Choose a spectroscopic-grade solvent in which both the test sample and the standard are soluble and stable. The same solvent must be used for all measurements to simplify calculations. Check the solvent for any background fluorescence.[18]

• Preparation of Stock Solutions: Prepare stock solutions of the test sample and the standard in the chosen solvent.

• Preparation of Dilutions: Prepare a series of dilutions for both the test sample and the standard. The concentrations should be adjusted to yield absorbance values between 0.02 and 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: Using a UV-Vis spectrophotometer, measure the absorbance spectra for all prepared solutions. Record the absorbance value at the chosen excitation wavelength for each solution.

• Fluorescence Measurement:

  • Using a spectrofluorometer, set the excitation wavelength (e.g., the λmax of the standard or another suitable wavelength where both substances absorb).

  • For each solution, record the fluorescence emission spectrum, ensuring the excitation and emission slit widths are kept constant for all measurements.

  • Integrate the area under the emission curve for each spectrum to obtain the integrated fluorescence intensity.

• Data Analysis:

  • For both the test sample and the standard, plot the integrated fluorescence intensity versus absorbance at the excitation wavelength.

  • Determine the gradient (slope) of the resulting straight line for both plots. The relationship should be linear in the low absorbance range.

  • Calculate the quantum yield of the test sample (ΦX) using the following equation:[17][19] ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²)

    • Where:

      • ΦST is the quantum yield of the standard.

      • GradX and GradST are the gradients for the test sample and standard, respectively.

      • ηX and ηST are the refractive indices of the test and standard solutions. If the same solvent is used, this term cancels out to 1.[17][19]

Objective: To evaluate the rate at which a fluorophore's signal diminishes upon continuous exposure to excitation light.

Methodology:

• Sample Preparation: Prepare a solution of the fluorophore (e.g., Acid Red 151 or Rhodamine B) in a suitable solvent at a concentration that gives a strong initial fluorescence signal (e.g., absorbance of ~0.1).

• Instrument Setup:

  • Place the sample in a cuvette inside a spectrofluorometer.

  • Set the excitation and emission wavelengths to the fluorophore's maxima.

  • Configure the instrument for a time-course measurement, recording the fluorescence intensity at the emission maximum at regular intervals (e.g., every 30 seconds).

• Photobleaching Measurement:

  • Open the excitation shutter to begin continuous illumination of the sample.

  • Record the fluorescence intensity over a prolonged period (e.g., 30-60 minutes or until the signal has significantly decayed).

  • Maintain a constant temperature throughout the experiment, as temperature can also affect fluorescence intensity.[8]

• Data Analysis:

  • Plot the normalized fluorescence intensity (I/I₀) as a function of illumination time.

  • The rate of decay provides a measure of the fluorophore's photostability. This can be quantified by fitting the decay curve to an exponential function to determine the photobleaching half-life (the time it takes for the fluorescence intensity to decrease by 50%).

  • A slower decay rate indicates higher photostability.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for characterizing fluorescent properties and a conceptual comparison of the two dyes.

Caption: Experimental workflow for determining relative fluorescence quantum yield.

Caption: Conceptual comparison of fluorescent properties.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. omlc.org [omlc.org]
• 3. Spectrum [Rhodamine B] | AAT Bioquest [aatbio.com]
• 4. Rhodamine B for fluorescence 81-88-9 [sigmaaldrich.com]
• 5. Absorption [Acid Red 151] | AAT Bioquest [aatbio.com]
• 6. What is the quantum yield of rhodamine B? | AAT Bioquest [aatbio.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Rhodamine B - Wikipedia [en.wikipedia.org]
• 9. spiedigitallibrary.org [spiedigitallibrary.org]
• 10. lifetein.com [lifetein.com]
• 11. Photostability of fluorescent dyes for single-molecule spectroscopy: Mechanisms and experimental methods for estimating photobleaching in aqueous solution. | Semantic Scholar [semanticscholar.org]
• 12. The Fluorescence Properties of Three Rhodamine Dye Analogues: Acridine Red, Pyronin Y and Pyronin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Skyacido® Acid Red 151 - Buy acid dyes red 151, acid dyes fluorescent dye, acid dyes cas 6404-56-0 Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 14. Rhodamine - Wikipedia [en.wikipedia.org]
• 15. medchemexpress.com [medchemexpress.com]
• 16. A kinetic study on the decolorization of aqueous solutions of Acid Red-151 by ozonation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chem.uci.edu [chem.uci.edu]
• 18. Making sure you're not a bot! [opus4.kobv.de]
• 19. agilent.com [agilent.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of C.I. Acid Red 151: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step information for the safe and compliant disposal of C.I. Acid Red 151, ensuring the protection of personnel and the environment.

I. Hazard Profile and Safety Data

Before handling or disposing of C.I. Acid Red 151, it is crucial to be aware of its potential hazards. The following table summarizes key safety information derived from its Safety Data Sheet (SDS).[1]

Hazard Category	Description
Acute Oral Toxicity	Harmful if swallowed, may cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[1]
Eye Irritation	Dust may cause irritation and inflammation.[1]
Skin Irritation	Prolonged or repeated contact may cause skin irritation.[1]
Respiratory Irritation	May cause irritation to the respiratory tract.[1]
Chronic Effects	Possible risks of irreversible effects.[1]
Incompatibilities	Strong oxidizing agents, strong reducing agents.[1]

II. Personal Protective Equipment (PPE) and Handling

When handling C.I. Acid Red 151, especially during disposal procedures, appropriate personal protective equipment is mandatory to minimize exposure.

Required PPE:

• Eye Protection: Chemical safety goggles.[1]

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).[1]

• Body Protection: A lab coat or other protective clothing to minimize skin contact.[1]

• Respiratory Protection: An approved respirator should be worn, especially when handling the powder form, to avoid inhaling dust.[1]

Handling Precautions:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust generation and accumulation.[1]

• Avoid contact with eyes, skin, and clothing.[1]

• Wash hands thoroughly after handling.[1]

• Ensure a safety shower and eye-wash station are readily accessible.[1]

III. Step-by-Step Disposal Protocol

The disposal of C.I. Acid Red 151 must be conducted in accordance with federal, state, and local hazardous waste regulations. The following protocol provides a general framework; however, always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Step 1: Waste Determination The first critical step is to determine if the C.I. Acid Red 151 waste is classified as hazardous.[1] This determination should be made by a trained professional, such as a principal investigator or a designated safety officer.[2][3] Factors to consider include the concentration of the dye, the presence of other chemicals in the waste stream, and the specific regulatory definitions of hazardous waste.

Step 2: Segregation Proper segregation of chemical waste is paramount to prevent dangerous reactions.[4]

• Do not mix C.I. Acid Red 151 waste with incompatible materials, such as strong oxidizing or reducing agents.[1][5]

• Keep acidic waste streams separate from basic and other reactive waste streams.[5]

• Solid waste (e.g., contaminated paper towels, gloves) should be collected separately from liquid waste.

Step 3: Containerization

• Use a chemically compatible and leak-proof container for waste collection.[4][5] The original container, if in good condition, is often a suitable choice.[5]

• The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("C.I. Acid Red 151"), and a clear description of the waste's composition (e.g., "Aqueous solution of C.I. Acid Red 151, ~5%").

• Keep the container securely closed at all times, except when adding waste.[5]

Step 4: Storage

• Store the waste container in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[5] This area must be at or near the point of generation and under the control of laboratory personnel.[4]

• The SAA should be inspected weekly for any signs of leakage.[5]

• Do not accumulate more than 55 gallons of hazardous waste in the SAA.[6]

Step 5: Disposal Request and Pickup

• Once the waste container is full or ready for disposal, follow your institution's procedures to request a pickup from the EHS department or a licensed hazardous waste contractor.[6]

• Do not dispose of C.I. Acid Red 151 down the drain or in the regular trash.[4][6] This is a violation of regulations and can harm the environment.

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

• Small Spills:

  • Evacuate the immediate area and alert colleagues.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

  • Carefully sweep or vacuum the absorbed material and place it into a labeled hazardous waste container.[1] Avoid generating dust.[1]

  • Clean the spill area with soap and water.

  • All materials used for cleanup should be disposed of as hazardous waste.[6]

• Large Spills:

  • Evacuate the laboratory immediately and secure the area.

  • Contact your institution's EHS or emergency response team for assistance.[6]

V. Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of C.I. Acid Red 151.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. epa.gov [epa.gov]
• 3. acs.org [acs.org]
• 4. danielshealth.com [danielshealth.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. vumc.org [vumc.org]

Essential Safety and Operational Guide for Handling C.I. Acid Red 151

This guide provides comprehensive safety protocols and logistical procedures for the handling and disposal of C.I. Acid Red 151, tailored for research, scientific, and drug development professionals. Adherence to these guidelines is crucial for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against potential exposure to C.I. Acid Red 151. The following table summarizes the recommended equipment based on safety data sheets.

PPE Category	Item	Specifications & Remarks
Eye/Face Protection	Safety Goggles	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1]
Skin Protection	Gloves	Wear chemically resistant, impervious gloves (e.g., rubber gloves).[2][3] Gloves must be inspected prior to use.[1]
Protective Clothing	Wear appropriate protective clothing to minimize skin contact.[2] Fire/flame resistant and impervious clothing is recommended.[1]
Respiratory Protection	Respirator	An approved respirator is necessary, especially when engineering controls are insufficient or during emergency situations.[2] Use a full-face respirator if exposure limits are exceeded or irritation is experienced.[1]
General Hygiene	N/A	Wash hands and other exposed areas with mild soap and water before eating, drinking, or smoking, and when leaving work.[3]

Operational Plan: Safe Handling of C.I. Acid Red 151

Follow these procedural steps for the safe handling of C.I. Acid Red 151 in a laboratory setting.

1. Preparation:

• Ensure that a safety shower and an eyewash facility are readily accessible.[2]

• Work in a well-ventilated area, preferably within a chemical fume hood.[2]

• Gather all necessary PPE as specified in the table above and inspect for integrity.

• Have spill cleanup materials readily available.

2. Handling:

• Avoid the formation of dust and aerosols.[1]

• Minimize dust generation and accumulation.[2]

• Avoid contact with eyes, skin, and clothing.[2]

• Do not breathe vapors or dust.[3]

• Weigh and handle the powder in a designated area, such as a fume hood.

• Keep the container tightly closed when not in use.[2]

3. Storage:

• Store in a cool, dry, and well-ventilated place.[2]

• Keep containers tightly closed and store in light-resistant containers.[2]

• Store away from incompatible materials such as strong oxidizing and reducing agents.[2]

4. Spill Management:

• In case of a spill, evacuate unnecessary personnel from the area.

• Wear appropriate PPE, including respiratory protection.

• For small spills, vacuum or sweep up the material and place it into a suitable, labeled disposal container.[2]

• Avoid generating dusty conditions during cleanup.[2]

• Clean the spill area thoroughly with soap and water.

Disposal Plan

The disposal of C.I. Acid Red 151 and its waste must be conducted in compliance with all local, state, and federal regulations.

1. Waste Characterization:

• Chemical waste generators must determine if the discarded chemical is classified as hazardous waste.[2]

2. Neutralization (if permissible by local regulations):

• For acidic waste, neutralization can make it safer for disposal.[4]

• Slowly add a suitable base, such as sodium bicarbonate, to neutralize the acidic solution.[4]

• Verify that the pH of the solution is neutral (pH 7) before proceeding.[4]

3. Containerization:

• Place the waste material in a suitable, closed, and properly labeled container for disposal.[1]

4. Final Disposal:

• Dispose of the waste through a licensed hazardous waste disposal facility.

• Consult your institution's environmental health and safety (EHS) office for specific guidance on disposal procedures.

• Recycling or treatment at specialized facilities are preferred methods over incineration or landfilling.[3][4]

Experimental Workflow and Safety Procedures

The following diagram illustrates the key decision points and procedural flow for the safe handling and disposal of C.I. Acid Red 151.

References

• 1. echemi.com [echemi.com]
• 2. cncolorchem.com [cncolorchem.com]
• 3. lociforensics.nl [lociforensics.nl]
• 4. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]